Technical Documentation Center

1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde
  • CAS: 137387-48-5

Core Science & Biosynthesis

Foundational

CAS number for 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde

Title: Comprehensive Technical Guide on 1-Methyl-5-phenyl-1H-pyrrole-2-carbaldehyde (CAS: 137387-48-5): Synthesis, Properties, and Applications Executive Summary As a Senior Application Scientist specializing in heterocy...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Comprehensive Technical Guide on 1-Methyl-5-phenyl-1H-pyrrole-2-carbaldehyde (CAS: 137387-48-5): Synthesis, Properties, and Applications

Executive Summary

As a Senior Application Scientist specializing in heterocyclic chemistry, I frequently encounter the need for highly regioselective synthesis of substituted 2-formylpyrroles. These compounds are privileged scaffolds in drug discovery, serving as foundational building blocks for porphyrins, anion receptors, and bioactive alkaloids[1].

This whitepaper provides an in-depth technical analysis of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde (CAS: 137387-48-5) [2]. Moving beyond traditional, often problematic Vilsmeier-Haack formylations, we will dissect a modern, self-validating synthetic protocol leveraging the water-triggered ring-opening of pyridinium iodide salts[1]. By understanding the causality behind these experimental choices, researchers can achieve high-purity yields and seamlessly integrate this compound into their drug development pipelines.

Physicochemical Profiling

Before executing any synthetic workflow, establishing the baseline physicochemical properties of the target compound is critical for downstream purification and characterization.

Table 1: Quantitative Data and Chemical Properties

Property Value
Chemical Name 1-Methyl-5-phenyl-1H-pyrrole-2-carbaldehyde
CAS Registry Number 137387-48-5[2]
Molecular Formula C12H11NO[3]
Molecular Weight 185.22 g/mol
Monoisotopic Mass ~185.08 g/mol

| Structural Class | N-substituted 2-formylpyrrole |

Mechanistic Paradigm: The Pyridinium Ring-Opening Strategy

The synthesis of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde via the


-mediated reaction of pyridinium salts represents a paradigm shift in heterocyclic construction[1]. The mechanistic rationale dictates a delicate sequence of nucleophilic attack and electrophilic cyclization, bypassing the regioselectivity issues of direct pyrrole functionalization.
  • Initiation via Nucleophilic Attack : The reaction is triggered by the addition of

    
    , which acts as a highly specific nucleophile attacking the C6 position of the 1-methyl-2-phenylpyridin-1-ium iodide starting material[1].
    
  • Ring Opening : Assisted by

    
     as a mild base, the system undergoes HI elimination. This breaks the aromaticity of the pyridinium ring, generating an acyclic hemiaminal intermediate[1].
    
  • Electrophilic Cyclization : Molecular iodine (

    
    ) electrophilically activates the acyclic intermediate, driving an intramolecular cyclization that thermodynamically favors the formation of the 5-membered pyrrole ring[1].
    
  • Rearrangement : Subsequent rearrangement and proton transfer yield the final 2-formylpyrrole architecture[1].

Mechanism A Pyridinium Iodide Salt (Starting Material) B H2O Nucleophilic Attack (C6 Position) A->B K2CO3, H2O C Ring Opening (Acyclic Hemiaminal) B->C HI Elimination D I2-Mediated Intramolecular Cyclization C->D I2 Addition E 2-Formylpyrrole (Target Compound) D->E Rearrangement

Fig 1: H2O-triggered ring-opening and I2-mediated cyclization of pyridinium salts.

Validated Experimental Protocol

This methodology is adapted from the seminal work published in [4]. It is explicitly designed as a self-validating system : the deep purple color of the initial iodine charge acts as an intrinsic visual indicator. As the electrophilic cyclization consumes the


, the reaction mixture fades, visually signaling reaction completion before instrumental verification is even required.

Workflow S1 Reagent Charging S2 Solvent Addition S1->S2 S3 Thermal Activation S2->S3 S4 Biphasic Workup S3->S4 S5 Silica Purification S4->S5

Fig 2: Five-step experimental workflow for the synthesis of 2-formylpyrroles.

Step 1: Reagent Charging

  • Action : In an oven-dried 25 mL Schlenk tube equipped with a magnetic stirring bar, sequentially charge 1-methyl-2-phenylpyridin-1-ium iodide (0.25 mmol),

    
     (0.16 mmol, 40 mg), 
    
    
    
    (1 mmol, 138 mg), and Methyl Methacrylate (0.25 mmol, 28 μL)[5].
  • Causality : The Schlenk tube ensures a controlled thermal environment.

    
     is critical as an acid scavenger to neutralize the generated HI, preventing the reverse reaction and driving the equilibrium forward. Methyl methacrylate acts as an additive to stabilize reactive intermediates and prevent unwanted polymerization[1].
    

Step 2: Solvent Addition

  • Action : Add

    
     (0.5 mL) and 1,2-Dichloroethane (DCE) (0.5 mL) to the mixture in the air[5].
    
  • Causality : This specific 1:1 biphasic solvent system is non-negotiable. DCE provides excellent solubility for the organic precursors and iodine, while

    
     is the mandatory nucleophile that triggers the initial ring-opening cascade[1].
    

Step 3: Thermal Activation

  • Action : Seal the tube and stir the mixture at 80 °C using a heating mantle for 17–20 hours[5].

  • Causality : The 80 °C thermal input provides the exact activation energy necessary to overcome the aromatic stabilization of the pyridinium ring. The extended reaction time ensures complete conversion, visually validated by the fading of the iodine color.

Step 4: Biphasic Workup

  • Action : Cool the reaction to room temperature, dilute with Dichloromethane (DCM), and filter through a short pad of Celite[5].

  • Causality : DCM effectively extracts the organic product from the aqueous phase. The Celite pad acts as a vital mechanical filter to remove insoluble inorganic salts (potassium iodide and residual carbonate), preventing emulsion formation during subsequent purification steps.

Step 5: Purification and Characterization

  • Action : Concentrate the filtrate under reduced pressure and purify via silica gel column chromatography (using a petroleum ether/ethyl acetate gradient) to afford 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde[5].

  • Causality : Silica gel chromatography efficiently separates the target compound from unreacted starting materials and trace byproducts. The isolated product should be structurally validated via 1H NMR and GC-MS (target m/z: 185) to confirm structural integrity[5].

Downstream Applications in Drug Discovery

In pharmaceutical development, 2-formylpyrroles are not mere end-products; they are highly versatile synthetic hubs. The aldehyde functionality at the C2 position is primed for Knoevenagel condensations, reductive aminations, and Wittig reactions. Specifically, 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde serves as a direct precursor for synthesizing complex anion receptors, porphyrin frameworks, and pyrrole-derived alkaloids targeting kinase inhibition in modern oncology pipelines[1].

References

  • Synthesis of 2-Formylpyrroles from Pyridinium Iodide Salts Source: Organic Letters (American Chemical Society) URL:[Link]

  • Synthesis of 2-Formylpyrroles from Pyridinium Iodide Salts (Abstract & Mechanism) Source: Organic Chemistry Portal URL:[Link]

Sources

Exploratory

The Rising Therapeutic Potential of 5-Phenylpyrrole-2-carboxaldehyde Derivatives: A Technical Guide

Introduction: A Scaffold of Promise in Medicinal Chemistry The pyrrole ring, a fundamental five-membered aromatic heterocycle, is a ubiquitous scaffold in a vast array of biologically active natural products and syntheti...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: A Scaffold of Promise in Medicinal Chemistry

The pyrrole ring, a fundamental five-membered aromatic heterocycle, is a ubiquitous scaffold in a vast array of biologically active natural products and synthetic pharmaceuticals.[1] Its unique electronic properties and ability to participate in hydrogen bonding have made it a privileged structure in drug discovery. Among the diverse family of pyrrole-containing compounds, derivatives of 5-phenylpyrrole-2-carboxaldehyde have emerged as a particularly promising class of molecules with a wide spectrum of pharmacological activities. These compounds, characterized by a phenyl group at the 5-position and a reactive carboxaldehyde at the 2-position, serve as versatile intermediates for the synthesis of a multitude of derivatives, including Schiff bases, hydrazones, and thiosemicarbazones, each exhibiting distinct and potent biological effects.

This technical guide provides an in-depth exploration of the biological activities of 5-phenylpyrrole-2-carboxaldehyde derivatives, with a focus on their anticancer, antimicrobial, and anti-inflammatory properties. We will delve into the underlying mechanisms of action, provide detailed experimental protocols for their evaluation, and analyze structure-activity relationships to guide future drug development efforts. This document is intended for researchers, scientists, and drug development professionals seeking to understand and harness the therapeutic potential of this versatile chemical scaffold.

Anticancer Activity: Targeting Uncontrolled Cell Proliferation

The quest for novel and effective anticancer agents is a cornerstone of modern medicinal chemistry. Derivatives of 5-phenylpyrrole-2-carboxaldehyde have demonstrated significant cytotoxic activity against a range of human cancer cell lines, making them an exciting area of investigation for the development of new cancer therapeutics.[2][3][4]

Mechanism of Action: Inducing Apoptosis and Cell Cycle Arrest

The primary anticancer mechanism of many 5-phenylpyrrole-2-carboxaldehyde derivatives involves the induction of apoptosis, or programmed cell death, a crucial process for eliminating damaged or cancerous cells.[3] These compounds can trigger apoptotic pathways through various signaling cascades. Additionally, some derivatives have been shown to induce cell cycle arrest, halting the proliferation of cancer cells at specific phases of the cell cycle.[5]

A key area of investigation is the role of these derivatives as inhibitors of protein kinases, such as Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR), which are often overactive in cancer and play a critical role in tumor growth and angiogenesis.[3]

Derivative 5-Phenylpyrrole-2-carboxaldehyde Derivative CancerCell Cancer Cell Derivative->CancerCell Enters Cell Kinase EGFR/VEGFR Kinase Inhibition CancerCell->Kinase Targets Apoptosis Induction of Apoptosis Kinase->Apoptosis CellCycleArrest Cell Cycle Arrest Kinase->CellCycleArrest Proliferation Inhibition of Cell Proliferation Apoptosis->Proliferation Leads to CellCycleArrest->Proliferation Leads to

Caption: Proposed mechanism of anticancer activity.

Quantitative Cytotoxicity Data

The cytotoxic efficacy of these compounds is typically quantified by their half-maximal inhibitory concentration (IC50), which is the concentration of the compound required to inhibit the growth of 50% of the cancer cells.

Derivative TypeCancer Cell LineIC50 (µM)Reference
ThiosemicarbazoneBreast (MCF-7)1.53 - 2.20[6]
ThiosemicarbazoneLung (A549)1.81 - 2.20[6]
Pyrrolizine-5-carboxamideBreast (MCF-7)0.08 - 0.92[7]
Pyrrolizine-5-carboxamideOvarian (A2780)0.30 - 0.92[7]
Palladium (II) Thiosemicarbazone ComplexVarious0.07 - 3.67[8]
Experimental Protocol: MTT Assay for In Vitro Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and the cytotoxic potential of chemical compounds.[9]

Principle: Viable cells with active metabolism convert the yellow MTT tetrazolium salt into a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

  • Cell Seeding: Seed human cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

  • Compound Treatment: Prepare serial dilutions of the 5-phenylpyrrole-2-carboxaldehyde derivatives in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • Incubation: Incubate the plates for 48-72 hours.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve.

Start Start Seed Seed Cells in 96-well Plate Start->Seed Incubate1 Incubate 24h Seed->Incubate1 Treat Treat with Compound Incubate1->Treat Incubate2 Incubate 48-72h Treat->Incubate2 AddMTT Add MTT Solution Incubate2->AddMTT Incubate3 Incubate 3-4h AddMTT->Incubate3 Solubilize Solubilize Formazan (DMSO) Incubate3->Solubilize Read Read Absorbance (570 nm) Solubilize->Read Analyze Analyze Data (Calculate IC50) Read->Analyze End End Analyze->End Start Start PrepareCompound Prepare Compound Stock Solution Start->PrepareCompound SerialDilution Perform Serial Dilution in Plate PrepareCompound->SerialDilution PrepareInoculum Prepare Standardized Microbial Inoculum SerialDilution->PrepareInoculum Inoculate Inoculate Wells PrepareInoculum->Inoculate Incubate Incubate Plate Inoculate->Incubate ReadMIC Read MIC (No Visible Growth) Incubate->ReadMIC End End ReadMIC->End

Caption: Workflow for the broth microdilution assay.

Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Inflammation is a complex biological response to harmful stimuli, and chronic inflammation is implicated in a variety of diseases. [5]Certain derivatives of 5-phenylpyrrole-2-carboxaldehyde have demonstrated promising anti-inflammatory properties, suggesting their potential as therapeutic agents for inflammatory disorders. [10]

Mechanism of Action: Inhibition of Pro-inflammatory Mediators

The anti-inflammatory effects of these compounds are thought to be mediated by the inhibition of key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) enzymes (COX-1 and COX-2). [5]COX-2 is an inducible enzyme that is upregulated during inflammation and is responsible for the production of prostaglandins, which are potent pro-inflammatory mediators. Selective inhibition of COX-2 is a key strategy in the development of anti-inflammatory drugs with reduced gastrointestinal side effects.

Stimulus Inflammatory Stimulus Cells Immune Cells Stimulus->Cells COX2 COX-2 Enzyme Cells->COX2 Prostaglandins Prostaglandins COX2->Prostaglandins Inflammation Inflammation Prostaglandins->Inflammation Derivative 5-Phenylpyrrole-2-carboxaldehyde Derivative Derivative->COX2 Inhibits

Caption: Inhibition of the COX-2 pathway.

In Vivo Anti-inflammatory Data

The carrageenan-induced paw edema model in rats is a widely used in vivo assay to screen for the acute anti-inflammatory activity of new compounds. [11][12]

Derivative Dose (mg/kg) Paw Edema Inhibition (%) Time (hours) Reference
Compound 3e 40 Significant 2 [13]
Compound 3f 10, 20, 40 Significant (after 14 days) 2, 3, 4 [10]

| Compound 3 | 40 | 99.69 | 4 | [12]|

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This in vivo model is used to evaluate the anti-edematous effect of a compound.

Principle: The injection of carrageenan, a phlogistic agent, into the rat paw induces a localized inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory activity.

Step-by-Step Methodology:

  • Animal Acclimatization: Acclimatize male Wistar rats for at least one week before the experiment.

  • Grouping and Fasting: Divide the rats into groups (e.g., control, standard drug, and test compound groups). Fast the animals overnight before the experiment with free access to water.

  • Compound Administration: Administer the 5-phenylpyrrole-2-carboxaldehyde derivative orally or intraperitoneally at various doses. The control group receives the vehicle, and the standard group receives a known anti-inflammatory drug (e.g., indomethacin).

  • Carrageenan Injection: After one hour of compound administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

  • Paw Volume Measurement: Measure the paw volume of each rat using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after the carrageenan injection.

  • Data Analysis: Calculate the percentage of inhibition of paw edema for each group compared to the control group.

Start Start Acclimatize Acclimatize Rats Start->Acclimatize GroupFast Group and Fast Rats Acclimatize->GroupFast Administer Administer Compound/ Vehicle/Standard GroupFast->Administer Inject Inject Carrageenan into Paw Administer->Inject Measure Measure Paw Volume (0-5h) Inject->Measure Analyze Analyze Data (% Inhibition) Measure->Analyze End End Analyze->End

Caption: Workflow for the carrageenan-induced paw edema assay.

Structure-Activity Relationship (SAR) Insights

The biological activity of 5-phenylpyrrole-2-carboxaldehyde derivatives is significantly influenced by the nature and position of substituents on the phenyl ring and modifications of the carboxaldehyde group.

  • Anticancer Activity: The presence of electron-withdrawing groups on the phenyl ring has been shown to enhance cytotoxic activity in some cases. [7]The conversion of the carboxaldehyde to a thiosemicarbazone moiety often leads to a significant increase in anticancer potency. [6]* Antimicrobial Activity: The introduction of halogen atoms or other lipophilic groups on the phenyl ring can improve antimicrobial activity by facilitating membrane penetration. [14]The formation of hydrazones and Schiff bases from the carboxaldehyde group is a common strategy to enhance antimicrobial efficacy. [15][16]* Anti-inflammatory Activity: The substitution pattern on the phenyl ring plays a crucial role in the COX-2 inhibitory activity. Specific substitutions can lead to enhanced selectivity for COX-2 over COX-1, which is desirable for reducing side effects. [5]

Conclusion and Future Directions

Derivatives of 5-phenylpyrrole-2-carboxaldehyde represent a versatile and promising scaffold in medicinal chemistry. Their demonstrated efficacy as anticancer, antimicrobial, and anti-inflammatory agents warrants further investigation. Future research should focus on the synthesis of novel derivatives with optimized pharmacokinetic and pharmacodynamic properties. A deeper understanding of their mechanisms of action at the molecular level will be crucial for the rational design of more potent and selective drug candidates. The development of derivatives with improved solubility and bioavailability will also be a key step towards their clinical translation. The continued exploration of this chemical space holds significant promise for the discovery of new and effective therapies for a range of human diseases.

References

  • Synthesis and antimicrobial activity of some new hydrazone-bridged thiazole-pyrrole derivatives. (n.d.). ResearchGate. Retrieved March 2, 2026, from [Link]

  • Kopecka, J., Barbanente, A., Vitone, D., Arnesano, F., Margiotta, N., Berchialla, P., Niso, M., Riganti, C., & Abate, C. (2023). Cytotoxic pathways activated by multifunctional thiosemicarbazones targeting sigma-2 receptors in breast and lung carcinoma cells. Pharmacological Reports, 75(6), 1588–1596. [Link]

  • Popiołek, Ł. (2021). Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones. Molecules, 26(17), 5250. [Link]

  • Abdel-Wahab, B. F., Abdel-Gawad, H., El-Sayed, R. A., & Ahmed, H. A. (2024). Novel Hydrazide Hydrazone Derivatives as Antimicrobial Agents: Design, Synthesis, and Molecular Dynamics. Molecules, 29(10), 2364. [Link]

  • In vivo anti-inflammatory activity by carrageenan induced hind paw... (n.d.). ResearchGate. Retrieved March 2, 2026, from [Link]

  • Popiołek, Ł. (2021). Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones. Molecules, 26(17), 5250. [Link]

  • Rudrapal, M., Satyanandam, R. S., Swaroopini, T. S., Lakshmi, T. N., Jaha, S. K., & Zaheera, S. (2012). Synthesis and antibacterial activity of some new hydrazones. Medicinal Chemistry Research, 22(6), 2840–2846. [Link]

  • In vitro antibacterial and antifungal activity data of test compounds. (n.d.). ResearchGate. Retrieved March 2, 2026, from [Link]

  • Zhao, H., Gao, Y., Li, W., Sheng, L., Cui, K., Wang, B., Fu, L., Gao, M., Lin, Z., Zou, X., Jackson, M., Huang, H., Lu, Y., & Zhang, D. (2022). Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis. Journal of Medicinal Chemistry, 65(15), 10534–10553. [Link]

  • Sivaraj, K. (n.d.). SYNTHESIS, CHARACTERIZATION AND ANTIMICROBIAL ACTIVITY OF METAL SCHIFF BASE COMPLEXES DERIVED FROM PYRROLE-2-CARBALDEHYDE. Research Journal of Life Sciences, Bioinformatics, Pharmaceutical and Chemical Sciences. [Link]

  • Anticancer Properties of Newly Synthesized Pyrrole Derivatives as Potential Tyrosine Kinase Inhibitors. (2025). Journal of Biochemical and Molecular Toxicology. [Link]

  • SYNTHESIS AND ANTIMICROBIAL EVALUATION OF SCHIFF BASES DERIVED FROM PYRROLE-2-CARBOXALDEHYDE. (n.d.). ResearchGate. Retrieved March 2, 2026, from [Link]

  • Bîcu, E., Tuchiluş, C., Gzella, A. K., Uivarosi, V., & Drăgan, M. (2022). New Pyrrole Derivatives as Promising Biological Agents: Design, Synthesis, Characterization, In Silico, and Cytotoxicity Evaluation. Molecules, 27(15), 5035. [Link]

  • Horetska, M., Vynogradova, H., Vovk, T., Rassamahina, O., Brovarets, V., & Yanchuk, I. (2020). Pyrrole derivatives as potential anti-cancer therapeutics: synthesis, mechanisms of action, safety. Ukrainian Biochemical Journal, 92(3), 88–101. [Link]

  • Mane, Y. D., & Shingate, B. B. (2020). Synthesis and Antimicrobial Evaluation of Novel 4-phenylPyrrole-2-Carboxamides. Biomedical Journal of Scientific & Technical Research, 29(4). [Link]

  • Pyrrole and Fused Pyrrole Compounds with Bioactivity against Inflammatory Mediators. (2017). Molecules, 22(3), 465. [Link]

  • da Silva, G. N., Mascarello, A., de Moraes, M. C., Rampelotto, C., de Oliveira, R. B., & Chiaradia, L. D. (2020). Enhanced Anticancer Potential of Pd(II)-Thiosemicarbazone Complexes: Selectivity, Mechanisms, and 3D Models. International Journal of Molecular Sciences, 21(23), 8999. [Link]

  • Wang, Y., Zhang, H., Liu, Q., Li, B., & Li, Z. (2024). Design, Synthesis, and Antifungal Activities of Phenylpyrrole Analogues Based on Alkaloid Lycogalic Acid. Molecules, 29(13), 3150. [Link]

  • Al-Abdullah, E. S., Al-Harbi, N. O., Al-Ghamdi, S. B., Al-Saeed, F. A., & Al-Obaid, A. M. (2022). Novel Benzenesulfonamide Derivatives of 5′-Aminospirotriazolotriazine Exhibit Anti-Inflammatory Activity by Suppressing Pro-Inflammatory Mediators: In Vitro and In Vivo Evaluation Using a Rat Model of Carrageenan-Induced Paw Edema. Molecules, 27(13), 4242. [Link]

  • Thiosemicarbazone-Based Compounds: Cancer Cell Inhibitors with Antioxidant Properties. (2025). Molecules. [Link]

  • Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. (2024). Molecules. [Link]

  • Ghorab, M. M., Al-Said, M. S., El-Gazzar, M. G., & El-Gamil, M. M. (2018). Pyrrolizine-5-carboxamides: Exploring the impact of various substituents on anti-inflammatory and anticancer activities. Medicinal Chemistry Research, 27(6), 1604–1616. [Link]

  • At-Tabar, E. K., El-Gammal, O. A., & El-Reash, G. M. A. (2019). Synthesis, Characterization, and In Vitro Cytotoxic Activities of Benzaldehyde Thiosemicarbazone Derivatives and Their Palladium (II) and Platinum (II) Complexes against Various Human Tumor Cell Lines. Bioinorganic Chemistry and Applications, 2019, 1–13. [Link]

  • Reinvestigating Pyrrol-2-One-Based Compounds: From Antimicrobial Agents to Promising Antitumor Candidates. (2025). Molecules. [Link]

  • Synthesis and biological activities of novel thieno[2,3-b]pyrrol-5-one derivatives: antioxidant and anticancer potential. (n.d.). RSC Advances. [Link]

  • El-Metwaly, N. M., & El-Gazzar, A.-R. B. A. (2020). Synthesis and Toxicological Effect of Some New Pyrrole Derivatives as Prospective Insecticidal Agents against the Cotton Leafworm, Spodoptera littoralis (Boisduval). ACS Omega, 5(16), 9477–9486. [Link]

  • SYNTHESIS, CHARACTERIZATION AND IN VITRO ANTI-MICROBIAL STUDIES OF SCHIFF BASES DERIVED FROM SOME SELECTED AMINO ACIDS AND INDOL. (n.d.). AJOL. Retrieved March 2, 2026, from [Link]

  • Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1H-Pyrrol-1-yl)-3-Phenylpropanoic Acid. (2025). Molecules. [Link]

  • Abdullahi, B. L., & Aliyu, H. N. (2025). Synthesis, Characterization, and Antimicrobial Evaluation of Co (II) and Zn (II) Complexes with Schiff Base Derived from Pyrrole-2-carboxaldehyde and Thiosemicarbazide. ChemClass Journal, 23(1). [Link]

  • In Vivo Evaluation of Anti-inflammatory Activity of 2-[3-Acetyl- 5-(4-chloro-phenyl)-2-methyl-pyrrol-1-yl]-4-methylsulfanylbutyric Acid. (2018). Folia Medica, 60(2), 286–291. [Link]

  • Murashima, S., & Nukaya, Y. (2023). Pyrrole-2-carboxaldehydes: Origins and Physiological Activities. Molecules, 28(6), 2608. [Link]

  • Zhao, H., Gao, Y., Li, W., Sheng, L., Cui, K., Wang, B., Fu, L., Gao, M., Lin, Z., Zou, X., Jackson, M., Huang, H., Lu, Y., & Zhang, D. (2022). Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis. Journal of Medicinal Chemistry, 65(15), 10534–10553. [Link]

  • Discovery and Structure–Activity Relationships of Pyrrolone Antimalarials. (2013). Journal of Medicinal Chemistry, 56(8), 3299–3311. [Link]

  • SYNTHESIS AND CHARACTERIZATION OF PYRROLE 2, 5-DIONE DERIVATIVES. (n.d.). CIBTech. Retrieved March 2, 2026, from [Link]

  • (PDF) Pyrrole as an Important Scaffold of Anticancer Drugs: Recent Advances. (n.d.). ResearchGate. Retrieved March 2, 2026, from [Link]

  • Structure−Activity Relationships of N -Acyl Pyrroloquinolone PDE-5 Inhibitors. (n.d.). ResearchGate. Retrieved March 2, 2026, from [Link]

  • Synthesis and Characterization of New Palladium(II) Complexes with Ligands Derived from Furan-2-carbaldehyde and Benzaldehyde Thiosemicarbazone and their in vitro Cytotoxic Activities against Various Human Tumor Cell Lines. (n.d.). ResearchGate. Retrieved March 2, 2026, from [Link]

  • (PDF) 2-Formylpyrrole natural products: origin, structural diversity, bioactivity and synthesis. (n.d.). ResearchGate. Retrieved March 2, 2026, from [Link]

  • Bîcu, E., Tuchiluş, C., Gzella, A. K., Uivarosi, V., & Drăgan, M. (2022). New Pyrrole Derivatives as Promising Biological Agents: Design, Synthesis, Characterization, In Silico, and Cytotoxicity Evaluation. Molecules, 27(15), 5035. [Link]

  • Broad-Spectrum Anti-Infective Activity of Natural Compounds Pyrrolomycins, Marinopyrroles, and Their Analogs. (2026). Molecules. [Link]

  • (PDF) Structure-Activity Relationship Studies on a Series. (n.d.). Amanote Research. Retrieved March 2, 2026, from [Link]

  • Structure-activity relationship study and optimisation of 2-aminopyrrole-1-benzyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile as a broad spectrum metallo-β-lactamase inhibitor. (2017). European Journal of Medicinal Chemistry, 138, 1146–1155. [Link]

  • Design, synthesis, in silico, and in vitro evaluation of pyrrol-2-yl-phenyl allylidene hydrazine carboximidamide derivatives as AChE/BACE 1 dual inhibitors. (n.d.). RSC Advances. [Link]

  • Design, synthesis, biological evaluation, and molecular modelling of 5-phenyl-benzo[d]thiazole-2-carboxamides as new anti-TB agents. (n.d.). ResearchGate. Retrieved March 2, 2026, from [Link]

  • Synthesis and Anti-Inflammatory and Analgesic Potentials of Ethyl 2-(2,5-Dioxo-1-Phenylpyrrolidin-3-yl)-2-Methylpropanoate. (2024). Molecules. [Link]

Sources

Foundational

solubility of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde in DMSO and methanol

An In-depth Technical Guide to the Solubility of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde in DMSO and Methanol Abstract This technical guide provides a comprehensive analysis of the solubility of 1-methyl-5-phenyl-1H-...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Solubility of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde in DMSO and Methanol

Abstract

This technical guide provides a comprehensive analysis of the solubility of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde in two common laboratory solvents: dimethyl sulfoxide (DMSO) and methanol. As a substituted pyrrole, this compound holds significant interest as a synthetic intermediate in pharmaceutical and materials science research.[1][2] Understanding its solubility is critical for optimizing reaction conditions, purification protocols, and formulation development. This document elucidates the theoretical principles governing its solubility, presents detailed experimental methodologies for quantitative determination, and offers a comparative analysis of its behavior in a polar aprotic (DMSO) versus a polar protic (methanol) solvent system. The guide is intended for researchers, chemists, and drug development professionals who require a deep, practical understanding of this compound's physicochemical properties.

Introduction: The Significance of Pyrrole Derivatives and Solubility

Substituted pyrroles are a cornerstone of heterocyclic chemistry, forming the core scaffold of numerous biologically active molecules and functional materials.[2][3] The specific compound of interest, 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde, combines several key structural features: an aromatic pyrrole ring, a reactive aldehyde group, and phenyl substitution, making it a versatile building block for more complex molecular architectures.[1]

The success of any synthetic or analytical procedure hinges on the ability to effectively dissolve the compound of interest. Solvent selection impacts reaction rates, product yields, crystal morphology in purification, and bioavailability in formulations. Dimethyl sulfoxide (DMSO) and methanol are ubiquitous in the laboratory, yet their distinct chemical natures—DMSO as a polar aprotic solvent and methanol as a polar protic solvent—lead to markedly different interactions with solutes. This guide provides the foundational knowledge to predict and rationalize the solubility of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde in these systems.

Physicochemical Properties and Theoretical Solubility Framework

The principle of "like dissolves like" provides a foundational framework for predicting solubility.[4][5] This means solvents are most effective at dissolving solutes with similar intermolecular force characteristics.

Analysis of the Solute: 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde
  • Molecular Structure: The molecule possesses distinct regions of varying polarity.

    • Polar Regions: The carbaldehyde group (-CHO) is highly polar due to the electronegative oxygen atom, creating a significant dipole moment. This group can act as a hydrogen bond acceptor. The nitrogen atom within the pyrrole ring also contributes to the molecule's polarity.

    • Non-Polar Regions: The phenyl group (-C₆H₅) is large and hydrophobic. The methyl group (-CH₃) and the hydrocarbon backbone of the pyrrole ring also contribute to its non-polar character.

  • Intermolecular Forces: The compound can engage in dipole-dipole interactions and London dispersion forces. Crucially, the N-methylation prevents it from acting as a hydrogen bond donor, a key feature distinguishing it from unsubstituted pyrroles.[6]

Analysis of the Solvents
  • Dimethyl Sulfoxide (DMSO):

    • Class: Polar aprotic solvent.[7]

    • Properties: DMSO has a very high dipole moment (3.96 D) and a high dielectric constant (47).[8][9] The sulfoxide bond is highly polarized. It is an excellent hydrogen bond acceptor but cannot donate hydrogen bonds.[8]

  • Methanol (MeOH):

    • Class: Polar protic solvent.[4][10]

    • Properties: Methanol has a significant dipole moment and is characterized by its hydroxyl (-OH) group. This allows it to act as both a hydrogen bond donor and acceptor.[8]

The interplay between the solute's features and these solvent properties will dictate the extent of solubility.

Solubility Profile and Molecular Interactions

Predicted Solubility and Data from a Structural Analog

The analog, 1-methyl-1H-pyrrole-2-carbaldehyde, exhibits high solubility in both DMSO and methanol. The addition of the large, non-polar phenyl group to create the target compound is expected to decrease its affinity for highly polar solvents like methanol while having a less detrimental, and potentially even favorable, impact in DMSO, which is known to be an excellent solvent for many aromatic compounds.

Table 1: Quantitative Solubility Data for the Analog and Predictions for the Target Compound

CompoundSolventSolvent TypeAnalog Solubility (g/L @ 25°C)[11]Predicted Solubility of Target Compound
1-methyl-1H-pyrrole-2-carbaldehyde (Analog)DMSOPolar Aprotic184.01High
1-methyl-5-phenyl-1H-pyrrole-2-carbaldehydeDMSOPolar AproticNo Data AvailableHigh
1-methyl-1H-pyrrole-2-carbaldehyde (Analog)MethanolPolar Protic160.89Good to High
1-methyl-5-phenyl-1H-pyrrole-2-carbaldehydeMethanolPolar ProticNo Data AvailableModerate to Good
Solute-Solvent Interactions in DMSO

In DMSO, the primary forces driving dissolution are strong dipole-dipole interactions. The highly polar sulfoxide group of DMSO will effectively solvate the polar carbaldehyde group of the solute. Furthermore, DMSO is an excellent solvent for aromatic rings, which will help to overcome the energetic penalty of dissolving the non-polar phenyl group.

cluster_solute 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde cluster_dmso DMSO Solvent Cage solute Solute Molecule (Polar Aldehyde + Non-Polar Phenyl) dmso1 DMSO (Strong Dipole) solute->dmso1 Dipole-Dipole Interaction (C=O ↔ S=O) dmso2 DMSO (Strong Dipole) solute->dmso2 Dipole-Dipole Interaction dmso3 DMSO (Aromatic Affinity) solute->dmso3 Dispersion Forces (Phenyl ↔ DMSO)

Caption: Solute-solvent interactions in DMSO.

Solute-Solvent Interactions in Methanol

In methanol, two key interactions occur. First, the hydroxyl group of methanol can act as a hydrogen bond donor to the carbonyl oxygen of the solute's aldehyde group. Second, dipole-dipole interactions will be present. However, the dissolution is somewhat counteracted by two factors: (1) the energy required to disrupt methanol's strong self-associating hydrogen bond network, and (2) the unfavorable interaction between the large, non-polar phenyl group and the highly polar methanol molecules.

cluster_solute 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde cluster_methanol Methanol Solvent Cage solute Solute Molecule (H-Bond Acceptor + Hydrophobic Phenyl) meoh1 Methanol (H-Bond Donor) solute->meoh1 Hydrogen Bonding (C=O ••• H-O) meoh2 Methanol (Polar) solute->meoh2 Dipole-Dipole meoh3 Methanol (Polar) solute->meoh3 Hydrophobic Effect (Unfavorable)

Caption: Solute-solvent interactions in methanol.

Experimental Protocol for Solubility Determination

To obtain precise, quantitative solubility data, the isothermal shake-flask method is the gold standard.[4][12] This equilibrium-based method ensures the solution is genuinely saturated at a given temperature.

Required Materials and Equipment
  • 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde (solid, >98% purity)

  • Anhydrous DMSO (ACS grade or higher)

  • Anhydrous Methanol (ACS grade or higher)

  • Analytical balance (± 0.1 mg)

  • 4 mL glass vials with PTFE-lined screw caps

  • Temperature-controlled orbital shaker or incubator

  • Benchtop centrifuge

  • 0.2 µm PTFE syringe filters

  • Calibrated pipettes

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector

Step-by-Step Methodology
  • Preparation of Stock Solutions (for HPLC Calibration):

    • Accurately weigh approximately 10 mg of the compound into a 10 mL volumetric flask.

    • Dissolve and dilute to the mark with the chosen solvent (DMSO or methanol) to create a 1 mg/mL stock solution.

    • Perform serial dilutions to prepare a set of calibration standards (e.g., 500, 250, 125, 62.5, 31.25 µg/mL).

  • Sample Preparation (Shake-Flask):

    • Add an excess amount of the solid compound (e.g., ~20-30 mg) to a pre-weighed 4 mL glass vial. The key is to ensure solid remains undissolved at equilibrium.

    • Record the exact mass of the compound added.

    • Pipette a precise volume (e.g., 2.0 mL) of the selected solvent (DMSO or methanol) into the vial.

    • Securely cap the vial. Prepare samples in triplicate for each solvent.

  • Equilibration:

    • Place the vials in a temperature-controlled shaker set to a constant temperature (e.g., 25 °C).

    • Agitate the vials for a sufficient period to reach equilibrium, typically 24 to 48 hours.[4] Visual inspection should confirm that excess solid remains.

  • Phase Separation:

    • After equilibration, remove the vials and allow the solid to settle.

    • Centrifuge the vials at high speed (e.g., 10,000 rpm) for 15 minutes to pellet the undissolved solid.[4]

    • Carefully withdraw the supernatant using a pipette.

  • Filtration and Sample Dilution:

    • Filter the supernatant through a 0.2 µm chemically inert PTFE syringe filter to remove any remaining particulates.[4] This step is critical to avoid artificially high concentration readings.

    • Accurately dilute the clear filtrate with the solvent to a concentration that falls within the linear range of the HPLC calibration curve. The dilution factor must be recorded precisely.

  • Quantification via HPLC:

    • Analyze the calibration standards to generate a standard curve (Peak Area vs. Concentration).

    • Analyze the diluted filtrate samples.

    • Use the standard curve to determine the concentration of the diluted sample.

  • Calculation of Solubility:

    • Calculate the original concentration in the saturated solution by multiplying the measured concentration by the dilution factor.

    • The final solubility is reported in mg/mL or g/L at the specified temperature.

A 1. Add Excess Solid to Vial B 2. Add Known Volume of Solvent A->B C 3. Equilibrate (24-48h) with Agitation at 25°C B->C D 4. Centrifuge to Pellet Solid C->D E 5. Filter Supernatant (0.2 µm PTFE) D->E F 6. Dilute Filtrate Accurately E->F G 7. Quantify by HPLC F->G H 8. Calculate Solubility G->H

Caption: Workflow for the shake-flask solubility method.

Comparative Analysis and Practical Implications

FeatureDimethyl Sulfoxide (DMSO)Methanol (MeOH)
Solvent Class Polar AproticPolar Protic
Primary Interaction Dipole-DipoleHydrogen Bonding & Dipole-Dipole
Predicted Solubility High. Excellent for both polar and aromatic moieties.Moderate to Good. Good for the polar group but less favorable for the large non-polar phenyl group.
Use in Reactions Ideal for reactions requiring a high-boiling, non-reactive polar solvent (e.g., S_NAr, cross-couplings).Suitable as a reagent or solvent for reactions where proton transfer is acceptable (e.g., reductions, esterifications).
Use in Purification Difficult to remove due to high boiling point (189 °C).Easy to remove via rotary evaporation (boiling point 65 °C).
Use in Bio-assays Commonly used to create high-concentration stock solutions for screening.Can be used, but its potential to denature proteins at high concentrations is a consideration.

References

  • Benchchem. (2025). General Experimental Protocol for Determining Solubility. BenchChem.
  • Department of Chemistry, University of Massachusetts. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.
  • Department of Chemistry, University of Calgary. (n.d.).
  • Scribd. (n.d.). Experiment 1. Solubility of Organic Compounds.
  • PMC. (n.d.).
  • PMC, NIH. (n.d.). Physics-Based Solubility Prediction for Organic Molecules.
  • Chemistry Stack Exchange. (2016). Why is DMSO more polar than other solvents, yet it dissolves ionic compounds worse?.
  • University of Michigan. (2022). Properties of Common Organic Solvents.
  • MilliporeSigma. (n.d.). Polarity of Solvents.
  • X-MOL. (2022). Comparison of the polarity of organic solvents.
  • Scent.vn. (n.d.). 1-Methyl-1H-pyrrole-2-carboxaldehyde CAS# 1192-58-1.
  • Chem-Impex. (n.d.). 1-(2-Metilfenil)-1H-pirrol-2-carbaldehído.
  • Burdick & Jackson. (n.d.). Burdick and Jackson Polarity Index of Selected Solvents.
  • The Good Scents Company. (n.d.). 1-methyl-2-pyrrole carboxaldehyde, 1192-58-1.
  • Royal Society of Chemistry. (2025).
  • ChemicalBook. (n.d.). Pyrrole-2-carboxaldehyde CAS#: 1003-29-8.
  • Wikipedia. (n.d.). Pyrrole.
  • MDPI. (2023). Tetrasubstituted Pyrrole Derivative Mimetics of Protein–Protein Interaction Hot-Spot Residues: A Promising Class of Anticancer Agents Targeting Melanoma Cells.

Sources

Exploratory

An In-depth Technical Guide to 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde, a substituted pyrrole derivative of significant interest in med...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde, a substituted pyrrole derivative of significant interest in medicinal chemistry and organic synthesis. While specific data for this exact molecule is not extensively available in public databases, this document synthesizes information from closely related analogs to offer valuable insights into its properties, synthesis, and safe handling.

Introduction and Chemical Identity

1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde belongs to the family of pyrrole-2-carbaldehydes, which are key building blocks in the synthesis of a wide array of biologically active compounds and materials.[1] The pyrrole ring is a fundamental heterocyclic motif found in numerous natural products, including heme, chlorophyll, and vitamin B12.[2] The presence of a methyl group at the 1-position and a phenyl group at the 5-position, along with a carbaldehyde group at the 2-position, imparts a unique combination of electronic and steric properties that influence its reactivity and potential applications.

Table 1: Chemical Identifiers of Related Pyrrole-2-Carbaldehyde Derivatives

Compound NameMolecular FormulaMolecular Weight ( g/mol )PubChem CID
1-methyl-1H-pyrrole-2-carbaldehydeC6H7NO109.1314504[3]
1-phenyl-1H-pyrrole-2-carbaldehydeC11H9NO171.19934729[4]
5-phenyl-1H-pyrrole-2-carbaldehydeC11H9NO171.19Not Available[5]

Physicochemical and Spectroscopic Properties

The physicochemical properties of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde can be predicted based on its structural analogs. It is expected to be a solid at room temperature with limited solubility in water and good solubility in organic solvents.

Table 2: Predicted and Known Properties of Pyrrole-2-Carbaldehyde Derivatives

Property1-methyl-1H-pyrrole-2-carbaldehyde[6]1-phenyl-1H-pyrrole-2-carbaldehyde[4]1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde (Predicted)
Appearance Orange to dark red clear liquid-Likely a solid
Boiling Point 87-90 °C @ 22 mmHg-> 200 °C @ 760 mmHg
Flash Point 72.22 °C-> 100 °C
logP (o/w) 1.166 (est.)2.1~3.0
Spectroscopic Characterization

Spectroscopic techniques are crucial for the identification and characterization of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde. While experimental data for this specific compound is scarce, predicted spectral data can be extrapolated from known derivatives.[7]

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals for the methyl, phenyl, and pyrrole ring protons, as well as the aldehyde proton.

  • N-CH₃: A singlet around 3.9-4.1 ppm.

  • Pyrrole H-3, H-4: Doublets in the range of 6.2-7.2 ppm.

  • Phenyl Protons: Multiplets in the aromatic region (7.2-7.6 ppm).

  • Aldehyde CHO: A singlet around 9.5-9.8 ppm.

¹³C NMR Spectroscopy: The carbon NMR spectrum will provide information about the carbon skeleton.

  • N-CH₃: A signal around 35-40 ppm.

  • Pyrrole Carbons: Signals in the range of 110-140 ppm.

  • Phenyl Carbons: Signals in the aromatic region (125-140 ppm).

  • Aldehyde C=O: A signal in the downfield region, typically around 180-190 ppm.

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for the functional groups present.

  • C=O stretch (aldehyde): A strong absorption band around 1660-1680 cm⁻¹.

  • C-H stretch (aromatic and pyrrole): Bands in the region of 3000-3100 cm⁻¹.

  • C-N stretch: A band around 1300-1400 cm⁻¹.

Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) would likely show a molecular ion peak corresponding to the molecular weight of the compound (C12H11NO, M+ = 185.22).

Synthesis Strategies

The synthesis of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde can be approached through several established methods for the preparation of substituted pyrroles. A common and effective method is the Vilsmeier-Haack reaction, which introduces a formyl group onto an activated aromatic ring.

Experimental Protocol: Vilsmeier-Haack Formylation

This protocol is a general procedure adapted from the synthesis of similar pyrrole-2-carbaldehydes.[8]

Materials:

  • 1-methyl-2-phenyl-1H-pyrrole (starting material)

  • Phosphorus oxychloride (POCl₃)

  • N,N-Dimethylformamide (DMF)

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

  • Sodium acetate trihydrate

  • Saturated sodium bicarbonate solution

  • Anhydrous magnesium sulfate

  • Appropriate workup and purification solvents (e.g., ethyl acetate, hexane)

Procedure:

  • In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, place anhydrous DMF.

  • Cool the flask in an ice bath to 0-5 °C.

  • Slowly add phosphorus oxychloride (POCl₃) dropwise to the DMF while maintaining the temperature below 10 °C.

  • Stir the mixture at room temperature for 30 minutes to form the Vilsmeier reagent.

  • Dissolve 1-methyl-2-phenyl-1H-pyrrole in an anhydrous solvent (DCM or DCE) and add it dropwise to the Vilsmeier reagent at 0-5 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 1-2 hours.

  • Cool the reaction mixture in an ice bath and slowly quench by adding a saturated aqueous solution of sodium acetate.

  • Heat the mixture to reflux for 15-30 minutes to hydrolyze the intermediate.

  • After cooling, extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate).

Vilsmeier_Haack_Reaction cluster_reactants Reactants cluster_process Reaction Steps cluster_product Product 1-methyl-2-phenyl-1H-pyrrole 1-methyl-2-phenyl-1H-pyrrole Electrophilic Substitution Electrophilic Substitution 1-methyl-2-phenyl-1H-pyrrole->Electrophilic Substitution Vilsmeier Reagent (DMF + POCl3) Vilsmeier Reagent (DMF + POCl3) Vilsmeier Reagent (DMF + POCl3)->Electrophilic Substitution Hydrolysis Hydrolysis Electrophilic Substitution->Hydrolysis Intermediate 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde Hydrolysis->1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde

Caption: Vilsmeier-Haack reaction workflow.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde is not available, the safety precautions can be inferred from related compounds such as 1H-Pyrrole-2-carboxaldehyde and 1-methyl-1H-pyrrole-2-carboxaldehyde.[9][10]

Hazard Identification:

  • Skin Corrosion/Irritation: Causes skin irritation.[9][10]

  • Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[9][10]

  • Specific target organ toxicity (single exposure): May cause respiratory irritation.[9][10]

Table 3: GHS Hazard Statements and Precautionary Measures

CategoryHazard StatementsPrecautionary Statements
Prevention H315: Causes skin irritation.[9] H319: Causes serious eye irritation. H335: May cause respiratory irritation.[9]P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[9] P264: Wash skin thoroughly after handling. P280: Wear protective gloves/ eye protection/ face protection.
Response -P302 + P352: IF ON SKIN: Wash with plenty of soap and water. P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
Storage -P403 + P233: Store in a well-ventilated place. Keep container tightly closed.
Disposal -P501: Dispose of contents/container to an approved waste disposal plant.[10]

Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles.

  • Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

  • Respiratory Protection: Use in a well-ventilated area or with a fume hood.

First Aid Measures:

  • Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Get medical attention.[9]

  • Skin Contact: Wash off immediately with soap and plenty of water. Get medical attention if irritation develops.[9]

  • Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical attention.[9]

  • Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water afterward. Get medical attention.

Applications and Research Interest

Pyrrole-2-carbaldehyde derivatives are valuable intermediates in the synthesis of pharmaceuticals and functional materials. The unique substitution pattern of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde makes it an attractive scaffold for various applications.

  • Pharmaceutical Development: These compounds serve as precursors for the synthesis of more complex molecules with potential therapeutic activities. The pyrrole nucleus is a key component in a number of approved drugs.[2] Related structures have been investigated for their roles in developing treatments for neurological disorders.[11]

  • Organic Synthesis: The aldehyde functional group is highly versatile and can participate in a wide range of chemical transformations, including Wittig reactions, reductive aminations, and condensations, allowing for the construction of diverse molecular architectures.[11]

  • Materials Science: The aromatic nature of the pyrrole and phenyl rings suggests potential applications in the development of organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics.[11]

Applications cluster_fields Application Fields 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde Pharmaceuticals Pharmaceuticals 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde->Pharmaceuticals Precursor for Organic Synthesis Organic Synthesis 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde->Organic Synthesis Versatile Intermediate Materials Science Materials Science 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde->Materials Science Potential in

Caption: Potential application areas.

Conclusion

1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde is a compound with significant potential in various fields of chemical research and development. While comprehensive data for this specific molecule is limited, this guide provides a solid foundation for its synthesis, safe handling, and potential applications by drawing on information from closely related analogs. As research in this area continues, a more detailed understanding of its unique properties and reactivity will undoubtedly emerge, further expanding its utility in the scientific community.

References

  • Chem-Impex. (n.d.). 1-(2-Metilfenil)-1H-pirrol-2-carbaldehído. Retrieved from [Link]

  • MDPI. (2023, March 13). Pyrrole-2-carboxaldehydes: Origins and Physiological Activities. Retrieved from [Link]

  • Chemical Synthesis Database. (2025, May 20). 5-phenyl-1H-pyrrole-2-carbaldehyde. Retrieved from [Link]

  • ResearchGate. (2021, September). Reactivity of 1H-pyrrole-2-carbaldehyde in the presence of TDAE. Retrieved from [Link]

  • Canadian Journal of Chemistry. (n.d.). Synthesis of 5-substituted pyrrole-2-carboxaldehydes. Part I. Generation of formal 5-lithiopyrrole-2-carboxaldehyde equivalents. Retrieved from [Link]

  • Iraqi National Journal of Chemistry. (n.d.). An easy and convenient approach to NOVEL DIARYLPYRROLE-2- CARBALDEHYDES. Retrieved from [Link]

  • NIST WebBook. (n.d.). 1H-Pyrrole-2-carboxaldehyde, 5-methyl-. Retrieved from [Link]

  • Chem-Impex. (n.d.). 1-Ethyl-5-methyl-1H-pyrrole-2-carbaldehyde. Retrieved from [Link]

  • MDPI. (2022, May 14). Biosynthesis of Pyrrole-2-carbaldehyde via Enzymatic CO2 Fixation. Retrieved from [Link]

  • PubChem. (n.d.). 1-Methyl-1H-pyrrole-2-carbaldehyde. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Pyrrole-2-carboxaldehyde. Retrieved from [Link]

  • Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (n.d.). A convenient general method for the synthesis of pyrrole-2,5-dicarbaldehydes. Retrieved from [Link]

  • NIST WebBook. (n.d.). 1H-Pyrrole-2-carboxaldehyde, 5-methyl-. Retrieved from [Link]

  • The Good Scents Company. (n.d.). 1-methyl-2-pyrrole carboxaldehyde. Retrieved from [Link]

  • PubChem. (n.d.). 1-phenyl-1H-pyrrole-2-carbaldehyde. Retrieved from [Link]

  • NIST WebBook. (n.d.). 1H-Pyrrole-2-carboxaldehyde, 5-methyl-. Retrieved from [Link]

  • SciSpace. (2015, January 23). Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. Retrieved from [Link]

  • PubChem. (n.d.). 5-(hydroxymethyl)-1H-pyrrole-2-carbaldehyde. Retrieved from [Link]

  • ACG Publications. (2012, July 20). Synthesis and spectroscopic characterization of pyrrole-2,3-diones and their following reactions with 1,2-aromatic diamines. Retrieved from [Link]

  • PubChemLite. (n.d.). 5-phenyl-1h-pyrrole-2-carbaldehyde (C11H9NO). Retrieved from [Link]

Sources

Foundational

literature review on 1,5-disubstituted pyrrole-2-carbaldehydes

An In-depth Technical Guide to the Synthesis and Application of 1,5-Disubstituted Pyrrole-2-carbaldehydes Introduction: The Significance of the Pyrrole Scaffold The pyrrole ring, a five-membered aromatic heterocycle cont...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Synthesis and Application of 1,5-Disubstituted Pyrrole-2-carbaldehydes

Introduction: The Significance of the Pyrrole Scaffold

The pyrrole ring, a five-membered aromatic heterocycle containing a nitrogen atom, is a cornerstone of organic chemistry and a privileged scaffold in nature.[1][2] It forms the core of vital biomolecules such as heme and chlorophyll, and its derivatives are prevalent in a wide array of natural products, pharmaceuticals, and advanced materials.[3][4] Among the vast family of pyrrole derivatives, 1,5-disubstituted pyrrole-2-carbaldehydes stand out as exceptionally versatile synthetic intermediates. The presence of a reactive carbaldehyde group at the C2 position, coupled with tunable substituents at the N1 and C5 positions, makes this class of compounds a powerful platform for the construction of complex molecular architectures.

These compounds are pivotal in drug discovery, serving as precursors to potent anti-inflammatory agents (including COX-2 inhibitors), anticancer therapeutics, and antimicrobials.[5][6] In materials science, they are essential building blocks for fluorescent dyes like BODIPY, conjugated polymers, and other optoelectronic materials.[1][7] This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the synthesis, reactivity, and application of 1,5-disubstituted pyrrole-2-carbaldehydes, grounded in established principles and recent advancements.

PART 1: Core Synthetic Methodologies

The construction of the 1,5-disubstituted pyrrole-2-carbaldehyde framework can be approached through two primary strategies: a stepwise approach involving the initial synthesis of a substituted pyrrole followed by formylation, or a convergent approach where the key structural motifs are assembled in a single or multi-component reaction.

G cluster_0 A: Stepwise Synthesis cluster_1 B: Convergent Synthesis a1 1,4-Dicarbonyl + Primary Amine a2 1,5-Disubstituted Pyrrole a1->a2 Paal-Knorr Synthesis a3 Vilsmeier-Haack Formylation a2->a3 a4 1,5-Disubstituted Pyrrole-2-carbaldehyde a3->a4 b1 Simple Precursors (e.g., Ketones, Amines, Esters) b2 Multi-component or Oxidative Annulation Rxn b1->b2 b3 1,5-Disubstituted Pyrrole-2-carbaldehyde b2->b3

Caption: Core strategies for synthesizing 1,5-disubstituted pyrrole-2-carbaldehydes.

The Paal-Knorr Synthesis: A Classic and Reliable Route

The Paal-Knorr synthesis, first reported in the 1880s, remains one of the most robust and widely used methods for constructing the pyrrole ring.[8][9] It involves the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia, typically under neutral or mildly acidic conditions.[10]

Causality Behind the Method: The reaction's reliability stems from a thermodynamically favorable cyclization and dehydration cascade. The choice of the primary amine directly installs the desired N1-substituent, while the substituents on the 1,4-dicarbonyl precursor define the substitution pattern at positions C2, C3, C4, and C5 of the resulting pyrrole. For a 1,5-disubstituted pyrrole, one would start with a 1,4-dicarbonyl that has a substituent destined for the C5 position.

G Paal-Knorr Pyrrole Synthesis Mechanism cluster_mech diketone 1,4-Diketone p1 diketone->p1 + H+ amine R'-NH2 hemiaminal Hemiaminal p2 hemiaminal->p2 Intramolecular attack cyclic_int 2,5-Dihydroxytetrahydropyrrole Intermediate p3 cyclic_int->p3 - H2O pyrrole Substituted Pyrrole p1->hemiaminal Nucleophilic attack by amine p2->cyclic_int p4 p3->p4 - H2O p4->pyrrole Aromatization p5

Caption: Mechanism of the Paal-Knorr pyrrole synthesis.[10]

Vilsmeier-Haack Formylation: Installing the Aldehyde

Once the 1,5-disubstituted pyrrole ring is formed, the C2-carbaldehyde is most commonly introduced via the Vilsmeier-Haack reaction.[11][12] This reaction is highly effective for the formylation of electron-rich aromatic and heteroaromatic compounds.[11]

Expertise in Action: The Vilsmeier reagent, typically generated in situ from dimethylformamide (DMF) and phosphorus oxychloride (POCl₃), is a mild electrophile.[13] For pyrroles, electrophilic substitution is strongly directed to the α-position (C2 or C5) because the nitrogen atom can effectively stabilize the positive charge of the intermediate (the sigma complex).[11] In a 1,5-disubstituted pyrrole, the reaction proceeds regioselectively at the vacant C2 position. The steric bulk of the N1-substituent can play a role, but for most substrates, α-formylation is overwhelmingly favored over β-formylation.[14][15]

G Vilsmeier-Haack Formylation Mechanism cluster_reagent Vilsmeier Reagent Formation cluster_formylation Electrophilic Attack & Hydrolysis dmf DMF vilsmeier Vilsmeier Reagent [ClCH=N+(CH3)2]Cl- dmf->vilsmeier pocliii POCl3 pocliii->vilsmeier sigma Sigma Complex (Intermediate) vilsmeier->sigma pyrrole 1,5-Disubstituted Pyrrole pyrrole->sigma Electrophilic attack iminium Iminium Salt sigma->iminium Aromatization product Pyrrole-2-carbaldehyde iminium->product Hydrolysis (e.g., NaOAc)

Caption: Mechanism of the Vilsmeier-Haack formylation of a pyrrole.[11]

Modern Convergent and One-Pot Strategies

Recent advances have focused on improving synthetic efficiency through multi-component reactions (MCRs) and novel annulation strategies that construct the target molecule in fewer steps.[16]

  • Oxidative Annulation: A notable method involves an iodine/copper-mediated oxidative annulation of aryl methyl ketones, arylamines, and acetoacetate esters.[17][18] This approach assembles the polysubstituted pyrrole ring and concurrently oxidizes a methyl group to the required aldehyde, with the aldehyde oxygen atom originating from molecular oxygen.[17] This strategy avoids the use of pre-functionalized starting materials and harsh oxidants.[18]

  • Ring Transformation: The transformation of 5-arylfuran-2-carbaldehydes into 1,5-diarylpyrrole-2-carbaldehydes upon reaction with anilines in the presence of an acid catalyst is another efficient route.[5][19] This method leverages readily available furan precursors to access the diarylpyrrole scaffold directly.

Synthetic Method Starting Materials Key Reagents/Conditions Advantages Reference(s)
Paal-Knorr / Vilsmeier-Haack 1,4-Dicarbonyl, Primary Amine1. Acid or heat; 2. POCl₃, DMFHigh yields, reliable, versatile[8][11]
Oxidative Annulation Aryl methyl ketone, Arylamine, Acetoacetate esterCuCl₂, I₂, O₂, DMSO, 100 °CConvergent, avoids harsh oxidants[17][18]
Ring Transformation 5-Aryl-2-furfural, ArylamineAcid catalyst (e.g., HCl, H₂SO₄)Uses readily available furans[5][19]
Multi-component Reactions Amines, Aldehydes, Nitroalkanes, 1,3-DicarbonylsVarious catalysts (e.g., Fe(III), NiCl₂)High atom economy, operational simplicity[20]

PART 2: Reactivity and Applications

The synthetic utility of 1,5-disubstituted pyrrole-2-carbaldehydes lies in the rich chemistry of the aldehyde functional group. This group serves as a handle for a wide range of transformations, enabling the construction of more complex molecules.

  • Schiff Base Formation and Reductive Amination: The aldehyde readily condenses with primary amines to form imines (Schiff bases), which can be subsequently reduced to afford secondary amines.[21] This is a powerful method for introducing diverse nitrogen-containing side chains.

  • Knoevenagel Condensation: Reaction with active methylene compounds (e.g., malononitrile, ethyl cyanoacetate) under basic catalysis yields α,β-unsaturated products, extending the conjugation of the system.[21]

  • Wittig Reaction: The Wittig reaction provides a classic and reliable route to convert the aldehyde into an alkene, allowing for the introduction of various vinyl groups.[21]

Applications in Medicinal Chemistry

The 1,5-diarylpyrrole scaffold is a well-established pharmacophore. Many potent anti-inflammatory drugs, such as Celecoxib, are vicinal diarylheterocycles.[5] The synthesis of 1,5-diarylpyrrole-2-carbaldehydes provides a direct route to analogs and novel compounds in this class, which are explored for their COX-2 inhibitory activity.[5] Furthermore, various derivatives have shown promise as antimycobacterial and antifungal agents.[6]

Applications in Materials Science

Pyrrole-2-carbaldehydes are crucial precursors for the synthesis of BODIPY (boron-dipyrromethene) dyes.[7] These dyes are renowned for their sharp absorption and emission peaks, high fluorescence quantum yields, and excellent photostability. The aldehyde group is typically condensed with a pyrrole unit to form a dipyrromethane core, which is then oxidized and complexed with a boron source (e.g., BF₃·OEt₂) to yield the final dye. The substituents at the N1 and C5 positions of the starting carbaldehyde allow for fine-tuning of the dye's photophysical properties.

PART 3: Validated Experimental Protocols

The following protocols are adapted from established procedures and provide a self-validating framework for the synthesis and characterization of these target compounds.

Protocol 1: Synthesis of 1-Butyl-5-methylpyrrole-2-carbaldehyde (Stepwise Approach)

Step A: Paal-Knorr Synthesis of 1-Butyl-2-methylpyrrole

  • Reagents & Equipment: 2,5-Hexanedione, n-Butylamine, Toluene, Dean-Stark apparatus, round-bottom flask, magnetic stirrer, heating mantle.

  • Procedure:

    • To a 250 mL round-bottom flask equipped with a Dean-Stark trap and condenser, add 2,5-hexanedione (11.4 g, 0.1 mol) and n-butylamine (7.3 g, 0.1 mol) in toluene (100 mL).

    • Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap.

    • Continue refluxing until no more water is collected (approx. 3-4 hours).

    • Cool the reaction mixture to room temperature. Remove the toluene under reduced pressure using a rotary evaporator.

    • The resulting crude oil (1-butyl-2-methylpyrrole) can be purified by vacuum distillation or used directly in the next step after confirming its identity via ¹H NMR.

Step B: Vilsmeier-Haack Formylation

  • Reagents & Equipment: Anhydrous DMF, POCl₃, Anhydrous Dichloromethane (DCM), ice bath, dropping funnel, nitrogen atmosphere setup.[11]

  • Procedure:

    • In a flame-dried, two-necked flask under a nitrogen atmosphere, cool anhydrous DMF (8.0 g, 0.11 mol) to 0 °C in an ice bath.

    • Add POCl₃ (16.8 g, 0.11 mol) dropwise via a dropping funnel, ensuring the internal temperature remains below 10 °C.

    • Stir the mixture at 0 °C for 30 minutes to allow for the complete formation of the Vilsmeier reagent.[11]

    • Dissolve the crude 1-butyl-2-methylpyrrole from Step A (0.1 mol) in anhydrous DCM (50 mL).

    • Add the pyrrole solution dropwise to the Vilsmeier reagent at 0 °C.

    • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-3 hours, monitoring by TLC.

    • Carefully pour the reaction mixture onto crushed ice and then slowly add a saturated aqueous solution of sodium acetate until the mixture is basic (pH ~8).

    • Stir vigorously for 1 hour to hydrolyze the iminium salt intermediate.

    • Extract the mixture with DCM (3 x 75 mL). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

    • Purification & Validation: Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient). Characterize the final product, 1-butyl-5-methylpyrrole-2-carbaldehyde, using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Protocol 2: Synthesis of a 1,5-Diarylpyrrole-2-carbaldehyde via Ring Transformation[5]
  • Reagents & Equipment: 5-(4-chlorophenyl)furan-2-carbaldehyde, 4-methoxyaniline, Ethanol, Concentrated HCl, round-bottom flask, condenser.

  • Procedure:

    • Dissolve 5-(4-chlorophenyl)furan-2-carbaldehyde (1.0 mmol) and 4-methoxyaniline (1.1 mmol) in ethanol (15 mL) in a round-bottom flask.

    • Add a catalytic amount of concentrated HCl (2-3 drops).

    • Heat the mixture to reflux and stir for 4-6 hours, monitoring the reaction progress by TLC.

    • After completion, cool the reaction mixture to room temperature and pour it over crushed ice.

    • The precipitated solid is collected by filtration, washed with cold water, and dried.

    • Purification & Validation: Recrystallize the crude solid from ethanol to obtain the pure 1-(4-methoxyphenyl)-5-(4-chlorophenyl)pyrrole-2-carbaldehyde. Confirm the structure and purity via melting point, FTIR, ¹H NMR, ¹³C NMR, and elemental analysis.[5]

References

  • Recent Advancements in Pyrrole Synthesis - PMC.
  • Application Note & Protocol: Vilsmeier-Haack Formylation of 3,4-Diethylpyrrole - Benchchem.
  • Recent Advances in the Green Synthesis of Poly Functionalized Pyrroles.
  • Paal–Knorr synthesis - Wikipedia.
  • Recent Advances in the Synthesis of Pyrroles - SciSpace.
  • Vilsmeier-Haack Formylation of Pyrroles | PDF | Organic Chemistry - Scribd.
  • Spontaneous Catalytic Paal–Knorr Reactions for N-Substituted Pyrrole Synthesis by Microdroplet Chemistry - ACS Publications.
  • A convenient proline catalysed Paal–Knorr synthesis of highly substituted pyrrole: construction of a pyrrolo[2,1-a]isoquinoline scaffold - New Journal of Chemistry (RSC Publishing).
  • Recent Advancements in Pyrrole Synthesis - PubMed - NIH.
  • Recent advances in the synthesis of pyrroles by multicomponent reactions - RSC Publishing.
  • Application Notes and Protocols: Paal-Knorr Synthesis of Substituted Pyrroles - Benchchem.
  • Direct and Efficient Synthesis of Pyrrole-3-carbaldehydes by Vilsmeier– Haack Formylation of Pyrroles with Sterically Crowded - Who we serve.
  • Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas - MDPI.
  • Pyrrole studies. Part XV. Vilsmeier–Haack formylation of 1-substituted pyrroles - Journal of the Chemical Society C: Organic (RSC Publishing).
  • Synthesis of Pyrrole-2-carbaldehyde Derivatives by Oxidative Annulation and Direct Csp3-H to C=O Oxidation - Organic Chemistry Portal.
  • Vilsmeier formylation of pyrrole.
  • Synthesis of Pyrrole-2-carbaldehyde Derivatives by Oxidative Annulation and Direct Csp3–H to C O Oxidation | Organic Letters - ACS Publications - ACS.org.
  • Synthesis of Novel Diarylpyrrole-2-carbaldehydes by Ring Transformations - ResearchGate.
  • A Critical Review on Advances in the Multicomponent Synthesis of Pyrroles.
  • Intramolecular redox reaction for the synthesis of N-aryl pyrroles catalyzed by Lewis acids - Organic & Biomolecular Chemistry (RSC Publishing).
  • Synthesis, Reactions and Medicinal Uses of Pyrrole - Pharmaguideline.
  • Sustainable Synthesis of N-Alkyl-Pyrrolecarboxylic and Pyrrolepyrazinones Derivatives from Biosourced 3-Hydroxy-2-pyrones and Amines - ACS Publications.
  • WO2001028997A2 - Synthesis of 4-substituted pyrrole-2-carbaldehyde compounds - Google Patents.
  • Pyrrole-2-carboxaldehydes: Origins and Physiological Activities - MDPI.
  • 2-Formylpyrrole natural products: origin, structural diversity, bioactivity and synthesis.
  • Pyrrole-2-carboxaldehyde 2-Formylpyrrole - Sigma-Aldrich.
  • (PDF) An easy and convenient approach to novel diarylpyrrole-2-aldehydes - ResearchGate.
  • Reactivity of 1H-pyrrole-2-carbaldehyde in the presence of TDAE. - ResearchGate.
  • HALOGENATED PYRROLE-2-CARBALDEHYDES. 2. SYNTHETIC POTENTIAL AND SOME APPLICATION ASPECTS | Chemistry of Heterocyclic Compounds.
  • A convenient general method for the synthesis of pyrrole-2,5-dicarbaldehydes - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).
  • Combining NMR and MS to Describe Pyrrole-2-Carbaldehydes in Wheat Bran of Radiation.
  • Substrate Scope of Pyrrole‐2‐carboxaldehyde Derivatives. - ResearchGate.
  • Synthetic Routes to Functionalized Pyrroles Using 1-Methylpyrrole-2,5-dicarbaldehyde: Application Notes and Protocols - Benchchem.
  • Spectroscopic and theoretical studies on some new pyrrol-2-yl-chloromethyl ketones.
  • (PDF) Pyrrole studies part 47. 1 13 C NMR Spectroscopic characterisation of the products of the reaction of formylpyrroles with aniline and diaminobenzenes - ResearchGate.
  • An easy and convenient approach to NOVEL DIARYLPYRROLE-2- CARBALDEHYDES.
  • Biosynthesis of Pyrrole-2-carbaldehyde via Enzymatic CO 2 Fixation - MDPI.
  • Flexible Construction Approach to the Synthesis of 1,5-Substituted Pyrrole-3-carbaldehydes from 5-Bromo-1,2,3-triazine | Organic Letters - ACS Publications - ACS.org.
  • Synthesis and spectroscopic characterization of pyrrole-2,3- diones and their following reactions with 1,2-aromatic diamines - ACG Publications.

Sources

Exploratory

An In-depth Technical Guide to the Synthesis of Phenyl-Substituted Pyrrole Aldehydes

Abstract Phenyl-substituted pyrrole aldehydes are a critical class of heterocyclic compounds, forming the structural core of numerous pharmaceuticals, functional materials, and agrochemicals. Their synthesis is a pivotal...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

Phenyl-substituted pyrrole aldehydes are a critical class of heterocyclic compounds, forming the structural core of numerous pharmaceuticals, functional materials, and agrochemicals. Their synthesis is a pivotal step in the development of novel molecular entities. This technical guide provides a comprehensive overview of the primary synthetic pathways to access this versatile scaffold. We will delve into the mechanistic intricacies, strategic advantages, and practical considerations of seminal methods, including the Vilsmeier-Haack reaction, Paal-Knorr synthesis, Barton-Zard reaction, Van Leusen reaction, and modern multi-component strategies. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and actionable experimental protocols to empower the synthesis of these valuable compounds.

Introduction: The Significance of Phenyl-Substituted Pyrrole Aldehydes

The pyrrole ring, a five-membered aromatic heterocycle containing a nitrogen atom, is a ubiquitous motif in biologically active natural products and synthetic drugs. The incorporation of a phenyl group onto this scaffold significantly influences its physicochemical properties, often enhancing metabolic stability, modulating electronic characteristics, and providing a vector for further functionalization. The addition of a formyl (-CHO) group introduces a versatile chemical handle, enabling a plethora of subsequent transformations such as reductive amination, oxidation to a carboxylic acid, and participation in various condensation and carbon-carbon bond-forming reactions. This unique combination of a phenyl substituent and a formyl group makes phenyl-substituted pyrrole aldehydes highly sought-after intermediates in medicinal chemistry and materials science.

This guide will navigate the key synthetic methodologies, providing a comparative analysis to aid in the selection of the most appropriate route based on the desired substitution pattern, available starting materials, and required scale.

The Vilsmeier-Haack Reaction: A Classic Approach to Formylation

The Vilsmeier-Haack reaction is a powerful and widely used method for the formylation of electron-rich aromatic and heteroaromatic compounds, including phenyl-substituted pyrroles.[1] The reaction employs a Vilsmeier reagent, typically generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and a halogenating agent such as phosphorus oxychloride (POCl₃).[2][3]

Mechanism and Rationale

The reaction proceeds through the formation of a highly electrophilic chloromethyliminium salt (the Vilsmeier reagent). The electron-rich pyrrole ring then acts as a nucleophile, attacking the electrophilic carbon of the Vilsmeier reagent. Subsequent elimination and hydrolysis yield the desired aldehyde.[4] The regioselectivity of the formylation is influenced by both electronic and steric factors. For N-substituted pyrroles, formylation predominantly occurs at the C2 position due to the electron-donating nature of the nitrogen atom.[2][5]

Vilsmeier_Haack DMF DMF Vilsmeier_reagent Vilsmeier Reagent (Electrophilic Iminium Ion) DMF->Vilsmeier_reagent + POCl₃ POCl3 POCl₃ POCl3->Vilsmeier_reagent Intermediate Iminium Intermediate Vilsmeier_reagent->Intermediate Phenylpyrrole Phenyl-substituted Pyrrole Phenylpyrrole->Intermediate Electrophilic Aromatic Substitution Aldehyde Phenyl-substituted Pyrrole Aldehyde Intermediate->Aldehyde Hydrolysis

Vilsmeier-Haack Reaction Mechanism.
Experimental Protocol: Synthesis of 1-phenyl-1H-pyrrole-2-carbaldehyde

This protocol provides a general procedure for the Vilsmeier-Haack formylation of 1-phenylpyrrole.

Materials:

  • 1-phenylpyrrole

  • N,N-Dimethylformamide (DMF)

  • Phosphorus oxychloride (POCl₃)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate solution

  • Anhydrous magnesium sulfate

  • Standard glassware for organic synthesis

Procedure:

  • In a three-necked round-bottom flask equipped with a dropping funnel, a nitrogen inlet, and a magnetic stirrer, dissolve 1-phenylpyrrole (1.0 eq) in anhydrous DCM.

  • Cool the solution to 0 °C in an ice bath.

  • In the dropping funnel, prepare the Vilsmeier reagent by slowly adding POCl₃ (1.1 eq) to DMF (3.0 eq) at 0 °C.

  • Add the freshly prepared Vilsmeier reagent dropwise to the stirred solution of 1-phenylpyrrole over 30 minutes, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by TLC.

  • Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice and a saturated solution of sodium bicarbonate.

  • Stir vigorously until the effervescence ceases and the mixture is basic.

  • Separate the organic layer and extract the aqueous layer with DCM (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure, and purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 1-phenyl-1H-pyrrole-2-carbaldehyde.

Data Summary
SubstrateProductReagentsConditionsYield (%)Reference
1-phenylpyrrole1-phenyl-1H-pyrrole-2-carbaldehydeDMF, POCl₃0 °C to rt, 2-4 h~93%[5]
2,5-dimethyl-1-phenyl-1H-pyrrole2,5-dimethyl-1-phenyl-1H-pyrrole-3-carbaldehydeDMF, POCl₃Not specified, 2-4 hGood[6]

Paal-Knorr Synthesis: A Convergent Route to the Pyrrole Core

The Paal-Knorr synthesis is a classic and highly efficient method for constructing the pyrrole ring from a 1,4-dicarbonyl compound and a primary amine, such as a substituted aniline.[7][8] This reaction is typically catalyzed by an acid and proceeds with the loss of two molecules of water.[9]

Mechanism and Rationale

The reaction is initiated by the nucleophilic attack of the primary amine on one of the carbonyl groups of the 1,4-dicarbonyl compound to form a hemiaminal. This is followed by an intramolecular cyclization where the nitrogen attacks the second carbonyl group. Subsequent dehydration of the resulting 2,5-dihydroxytetrahydropyrrole intermediate leads to the aromatic pyrrole ring.[7] The choice of a phenyl-substituted amine (aniline derivative) directly installs the phenyl group on the nitrogen atom of the pyrrole.

Paal_Knorr Dicarbonyl 1,4-Dicarbonyl Compound Hemiaminal Hemiaminal Intermediate Dicarbonyl->Hemiaminal + Phenylamine Aniline Phenylamine (Aniline) Aniline->Hemiaminal Cyclized_Intermediate Cyclized Dihydroxy Intermediate Hemiaminal->Cyclized_Intermediate Intramolecular Cyclization Phenylpyrrole Phenyl-substituted Pyrrole Cyclized_Intermediate->Phenylpyrrole Dehydration (-2H₂O)

Paal-Knorr Synthesis Mechanism.
Experimental Protocol: Synthesis of 2,5-dimethyl-1-phenyl-1H-pyrrole

This protocol describes the synthesis of a phenyl-substituted pyrrole, which can then be formylated in a subsequent step.

Materials:

  • Hexane-2,5-dione

  • Aniline

  • Glacial acetic acid

  • Ethanol

  • Standard glassware for organic synthesis

Procedure:

  • In a round-bottom flask equipped with a reflux condenser, combine hexane-2,5-dione (1.0 eq) and aniline (1.1 eq).

  • Add glacial acetic acid as the solvent and catalyst.

  • Heat the reaction mixture to reflux (approximately 110-120 °C) for 30-60 minutes.[6]

  • Monitor the reaction progress by TLC.

  • After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

  • Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • The crude product can be purified by distillation or recrystallization to yield 2,5-dimethyl-1-phenyl-1H-pyrrole.

  • The resulting phenyl-substituted pyrrole can then be formylated using the Vilsmeier-Haack conditions described in section 2.2.

Data Summary
1,4-DicarbonylAmineProductConditionsYield (%)Reference
Hexane-2,5-dioneAniline2,5-dimethyl-1-phenyl-1H-pyrroleAcetic acid, reflux, 30 minGood[6]
Hexane-2,5-dioneVarious anilinesN-aryl-2,5-dimethylpyrrolesWater, refluxGood to Excellent[10]

Microwave-assisted Paal-Knorr reactions have also been reported to significantly reduce reaction times and improve yields.

Barton-Zard Reaction: A Pathway to Highly Substituted Pyrroles

The Barton-Zard reaction is a versatile method for the synthesis of pyrrole-2-carboxylates from a nitroalkene and an α-isocyanoacetate under basic conditions.[11] While this reaction does not directly yield a pyrrole aldehyde, the resulting pyrrole-2-carboxylate can be readily converted to the corresponding aldehyde.

Mechanism and Rationale

The reaction mechanism involves a base-catalyzed Michael addition of the isocyanoacetate to the nitroalkene, followed by an intramolecular cyclization, and subsequent elimination of the nitro group to form the aromatic pyrrole ring.[11][12] The use of a phenyl-substituted nitroalkene allows for the direct incorporation of a phenyl group onto the pyrrole ring.

Barton_Zard Nitroalkene Phenyl-substituted Nitroalkene Michael_Adduct Michael Adduct Nitroalkene->Michael_Adduct + Isocyanoacetate (Base) Isocyanoacetate α-Isocyanoacetate Isocyanoacetate->Michael_Adduct Cyclized_Intermediate Cyclized Intermediate Michael_Adduct->Cyclized_Intermediate Intramolecular Cyclization Pyrrole_Ester Phenyl-substituted Pyrrole-2-carboxylate Cyclized_Intermediate->Pyrrole_Ester Elimination of Nitro Group Pyrrole_Aldehyde Phenyl-substituted Pyrrole Aldehyde Pyrrole_Ester->Pyrrole_Aldehyde Reduction/Oxidation Sequence

Barton-Zard Synthesis and Conversion to Aldehyde.
Experimental Protocol: Two-Step Synthesis of a Phenyl-Substituted Pyrrole Aldehyde

Step 1: Barton-Zard Synthesis of Ethyl 4-phenyl-1H-pyrrole-2-carboxylate

Materials:

  • β-Nitrostyrene

  • Ethyl isocyanoacetate

  • DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)

  • Anhydrous THF

  • Standard glassware for organic synthesis

Procedure:

  • To a stirred solution of β-nitrostyrene (1.0 eq) and ethyl isocyanoacetate (1.1 eq) in anhydrous THF at room temperature, add DBU (1.2 eq) dropwise.

  • Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC.

  • Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

  • Extract the product with ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford ethyl 4-phenyl-1H-pyrrole-2-carboxylate.

Step 2: Conversion of the Ester to the Aldehyde

The resulting ester can be converted to the aldehyde via a two-step reduction-oxidation sequence. First, the ester is reduced to the corresponding alcohol using a reducing agent like lithium aluminum hydride (LiAlH₄) or diisobutylaluminium hydride (DIBAL-H). The resulting alcohol is then oxidized to the aldehyde using a mild oxidizing agent such as manganese dioxide (MnO₂) or pyridinium chlorochromate (PCC).

Van Leusen Reaction: A [3+2] Cycloaddition Approach

The Van Leusen reaction provides an efficient route to 3,4-disubstituted pyrroles through a [3+2] cycloaddition of an α,β-unsaturated ketone or aldehyde with tosylmethyl isocyanide (TosMIC).[13][14] Similar to the Barton-Zard reaction, this method typically yields a pyrrole that requires a subsequent formylation step to introduce the aldehyde functionality.

Mechanism and Rationale

The reaction is initiated by the deprotonation of TosMIC with a strong base to form a nucleophilic carbanion. This anion then undergoes a Michael addition to the α,β-unsaturated carbonyl compound. The resulting enolate then participates in an intramolecular cyclization, followed by elimination of the tosyl group to afford the pyrrole ring.[13] The use of a phenyl-substituted enone, such as chalcone, allows for the synthesis of diphenyl-substituted pyrroles.

Experimental Protocol: Synthesis of 3,4-diphenyl-1H-pyrrole and Subsequent Formylation

Step 1: Van Leusen Synthesis of 3,4-diphenyl-1H-pyrrole

Materials:

  • Chalcone (1,3-diphenyl-2-propen-1-one)

  • Tosylmethyl isocyanide (TosMIC)

  • Sodium hydride (NaH)

  • Anhydrous DMSO/diethyl ether

  • Standard glassware for organic synthesis

Procedure:

  • To a suspension of sodium hydride (2.2 eq) in a mixture of anhydrous DMSO and diethyl ether at 0 °C, add a solution of TosMIC (1.1 eq) in DMSO dropwise.

  • Stir the mixture for 15 minutes at 0 °C.

  • Add a solution of chalcone (1.0 eq) in diethyl ether dropwise.

  • Allow the reaction to warm to room temperature and stir for several hours until completion (monitored by TLC).

  • Carefully quench the reaction with water and extract the product with diethyl ether.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield 3,4-diphenyl-1H-pyrrole.

Step 2: Formylation

The resulting 3,4-diphenyl-1H-pyrrole can be formylated using the Vilsmeier-Haack conditions as described in section 2.2 to introduce the aldehyde group, likely at the C2 or C5 position.

Multi-Component Reactions: A Modern and Efficient Strategy

Multi-component reactions (MCRs) have emerged as powerful tools in organic synthesis, allowing for the construction of complex molecules in a single step from three or more starting materials.[15] Several MCRs have been developed for the synthesis of highly substituted pyrrole aldehydes.[16][17]

One-Pot Synthesis of N-Aryl-2-phenyl-1H-pyrrole-3-carbaldehydes

A notable example is the one-pot sequential multi-component synthesis of N-aryl-2-phenyl-1H-pyrrole-3-carbaldehydes.[16] This reaction involves the in situ formation of an imine from a substituted benzaldehyde and an aniline, followed by a proline-catalyzed Mannich reaction-cyclization with succinaldehyde, and finally an IBX-mediated oxidative aromatization.

MCR cluster_0 One-Pot Reaction Benzaldehyde Phenyl Aldehyde Imine In situ Imine Formation Benzaldehyde->Imine Aniline Aniline Aniline->Imine Mannich_Cyclization Proline-catalyzed Mannich Reaction-Cyclization Imine->Mannich_Cyclization Succinaldehyde Succinaldehyde Succinaldehyde->Mannich_Cyclization Oxidation IBX-mediated Oxidative Aromatization Mannich_Cyclization->Oxidation Product N-Aryl-2-phenyl-1H-pyrrole-3-carbaldehyde Oxidation->Product

Sources

Protocols & Analytical Methods

Method

Application Note: Vilsmeier-Haack Formylation of 1-Methyl-2-Phenylpyrrole

For: Researchers, scientists, and drug development professionals. Introduction The Vilsmeier-Haack reaction is a powerful and versatile method for the formylation of electron-rich aromatic and heteroaromatic compounds.[1...

Author: BenchChem Technical Support Team. Date: March 2026

For: Researchers, scientists, and drug development professionals.

Introduction

The Vilsmeier-Haack reaction is a powerful and versatile method for the formylation of electron-rich aromatic and heteroaromatic compounds.[1][2][3] This reaction utilizes a Vilsmeier reagent, typically prepared in situ from N,N-dimethylformamide (DMF) and an acid chloride like phosphorus oxychloride (POCl₃), to introduce a formyl (-CHO) group onto a substrate.[4][5] For substituted pyrroles, such as 1-methyl-2-phenylpyrrole, this reaction offers a direct route to valuable formylated derivatives, which are key intermediates in the synthesis of various pharmaceuticals and functional materials.

This document provides a comprehensive guide to the Vilsmeier-Haack formylation of 1-methyl-2-phenylpyrrole. It details the underlying mechanism, a robust experimental protocol, and critical considerations for achieving high yield and purity.

Reaction Mechanism and Rationale

The Vilsmeier-Haack reaction proceeds through a two-stage mechanism: the formation of the electrophilic Vilsmeier reagent, followed by electrophilic aromatic substitution on the pyrrole ring.[3][6]

  • Formation of the Vilsmeier Reagent: The reaction is initiated by the nucleophilic attack of the oxygen atom of DMF on the electrophilic phosphorus atom of POCl₃. Subsequent rearrangement and elimination of a chloride ion generate the highly electrophilic chloroiminium salt, known as the Vilsmeier reagent.[2][5]

  • Electrophilic Aromatic Substitution: The electron-rich pyrrole ring, activated by the nitrogen atom and the phenyl group, acts as a nucleophile and attacks the electrophilic carbon of the Vilsmeier reagent.[2] For 1-methyl-2-phenylpyrrole, the formylation is expected to occur predominantly at the C5 position (α-position) due to the directing effect of the N-methyl group and the steric hindrance posed by the phenyl group at the C2 position. The resulting iminium salt intermediate is then hydrolyzed during the aqueous work-up to yield the final aldehyde product.[5][7]

Reaction Pathway Diagram

Vilsmeier_Haack_Mechanism DMF DMF Vilsmeier_Reagent Vilsmeier Reagent (Chloroiminium Salt) DMF->Vilsmeier_Reagent Reaction POCl3 POCl3 POCl3->Vilsmeier_Reagent Intermediate Iminium Salt Intermediate Vilsmeier_Reagent->Intermediate Electrophilic Attack Pyrrole 1-Methyl-2-phenylpyrrole Pyrrole->Intermediate Product 1-Methyl-2-phenyl-5- formylpyrrole Intermediate->Product Hydrolysis Workup Aqueous Work-up (Hydrolysis) Workup->Product

Caption: Workflow of the Vilsmeier-Haack formylation of 1-methyl-2-phenylpyrrole.

Experimental Protocol

This protocol details the synthesis of 1-methyl-2-phenyl-5-formylpyrrole.

Materials and Reagents
Reagent/MaterialGradeSupplierComments
1-Methyl-2-phenylpyrrole≥98%Commercially Available---
N,N-Dimethylformamide (DMF)Anhydrous, ≥99.8%Commercially AvailableStore over molecular sieves.
Phosphorus oxychloride (POCl₃)≥99%Commercially AvailableHighly corrosive and water-reactive. Handle with extreme care.[8]
Dichloromethane (DCM)Anhydrous, ≥99.8%Commercially Available---
Sodium AcetateAnhydrousCommercially Available---
Saturated Sodium Bicarbonate Solution---Prepared in-house---
Brine---Prepared in-house---
Anhydrous Magnesium Sulfate---Commercially Available---
Ethyl AcetateReagent GradeCommercially AvailableFor extraction and chromatography.
HexanesReagent GradeCommercially AvailableFor chromatography.
Equipment
  • Three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet/outlet.

  • Ice-water bath.

  • Heating mantle with a temperature controller.

  • Standard laboratory glassware for work-up and purification.

  • Rotary evaporator.

  • Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄).

  • Column chromatography setup.

Procedure

Part 1: Formation of the Vilsmeier Reagent

  • Set up a flame-dried three-neck round-bottom flask under a nitrogen atmosphere.

  • To the flask, add anhydrous DMF (3 equivalents).

  • Cool the flask to 0 °C using an ice-water bath.

  • Slowly add phosphorus oxychloride (1.2 equivalents) dropwise to the stirred DMF over 30 minutes, ensuring the internal temperature does not exceed 10 °C.[4]

  • After the addition is complete, stir the mixture at 0 °C for an additional 30-60 minutes to ensure the complete formation of the Vilsmeier reagent.[1] The mixture will become a pale yellow, viscous liquid or a solid salt.

Part 2: Formylation Reaction

  • Dissolve 1-methyl-2-phenylpyrrole (1 equivalent) in a minimal amount of anhydrous dichloromethane (DCM).

  • Add the solution of the pyrrole dropwise to the pre-formed Vilsmeier reagent at 0 °C.

  • After the addition, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Heat the reaction mixture to 40-50 °C and stir for 2-4 hours. Monitor the reaction progress by TLC (e.g., using a 3:1 hexanes/ethyl acetate eluent system).

Part 3: Work-up and Purification

  • Once the reaction is complete, cool the mixture to 0 °C in an ice-water bath.

  • Carefully and slowly pour the reaction mixture onto crushed ice with vigorous stirring.[9]

  • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

  • A precipitate of the crude product should form. If not, extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with water and then brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to afford the pure 1-methyl-2-phenyl-5-formylpyrrole.[10]

Key Reaction Parameters
ParameterRecommended Value/ConditionRationale
Stoichiometry (Pyrrole:DMF:POCl₃) 1 : 3 : 1.2An excess of DMF serves as both reactant and solvent. A slight excess of POCl₃ ensures complete conversion.
Reaction Temperature 0 °C (reagent formation), 40-50 °C (formylation)Low temperature for Vilsmeier reagent formation minimizes side reactions.[11] Gentle heating for the formylation step accelerates the reaction.
Reaction Time 2-4 hoursReaction time should be optimized by monitoring with TLC to avoid the formation of byproducts.
Work-up Hydrolysis with ice, followed by neutralizationQuenching on ice controls the exothermic hydrolysis of excess POCl₃.[7] Neutralization is crucial for product isolation.

Safety Precautions

  • Phosphorus oxychloride (POCl₃) is highly toxic, corrosive, and reacts violently with water.[12][13] Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[12] Have a suitable quenching agent (e.g., dry sand, sodium bicarbonate) readily available in case of a spill.

  • N,N-Dimethylformamide (DMF) is a skin and eye irritant and can be harmful if inhaled or absorbed through the skin. Handle it in a fume hood and wear appropriate PPE.

  • The reaction is exothermic, especially during the addition of POCl₃ and the work-up. Maintain proper temperature control throughout the procedure.

Troubleshooting

IssuePossible CauseSuggested Solution
Low or no product yield Incomplete formation of the Vilsmeier reagent.Ensure anhydrous conditions and allow sufficient time for the reagent to form at 0 °C.
Low reactivity of the substrate.Increase the reaction temperature or prolong the reaction time.
Formation of multiple products Side reactions due to high temperatures.Maintain the recommended temperature profile.
Diformylation or formylation at other positions.Use milder reaction conditions or a different formylating agent.
Difficult purification Presence of unreacted starting materials or byproducts.Optimize the reaction conditions to drive the reaction to completion. Employ careful column chromatography for purification.

References

  • PrepChem.com. Synthesis of Vilsmeier's reagent. Available at: [Link]

  • German-Chemist.com. Vilsmeier formylation of pyrrole. Available at: [Link]

  • Chemistry Steps. Vilsmeier-Haack Reaction. Published April 24, 2023. Available at: [Link]

  • Master Organic Chemistry. Vilsmeier-Haack Reaction. Available at: [Link]

  • Organic Chemistry Portal. Vilsmeier-Haack Reaction. Available at: [Link]

  • Scribd. Vilsmeier-Haack Formylation of Pyrroles. Published March 28, 2013. Available at: [Link]

  • Ali, T. E., & Abdel-Kariem, S. M. (2012). Vilsmeier-Haack Reaction of Phosphonic Dihydrazide: Synthesis of 4- {[(Dimethyl)azanylidenonium Chloride] Methyl} Amino-2,3-Dihydro-3-Oxo-4H-1,2,4,3-Triazaphosphole. International Journal of Materials and Chemistry, 2(5), 192-196. Available at: [Link]

  • Sdfine. PHOSPHORYL CHLORIDE Safety Data Sheet. Available at: [Link]

  • Scribd. Vilsmeir Haack Reaction. Available at: [Link]

  • Wikipedia. Vilsmeier–Haack reaction. Available at: [Link]

  • Zanoni, I., et al. (2020). The Formylation of N,N‑Dimethylcorroles. The Journal of Organic Chemistry, 85(15), 9878–9886. Available at: [Link]

  • Organic Syntheses. Catalytic Vilsmeier-Haack-Type Formylation of Indoles with P(III)/P(V)=O Fuel Cell. Available at: [Link]

  • Google Patents. A process for purifying crude pyrroles.
  • Tasneem, S., et al. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances, 13(39), 27357-27384. Available at: [Link]

  • Smithen, D. A., et al. (2019). Synthesis and reactivity of 2-thionoester pyrroles: a route to 2-formyl pyrroles. Organic & Biomolecular Chemistry, 17(40), 9011-9016. Available at: [Link]

  • ResearchGate. Vilsmeier–Haack formylation of pyrrole. Available at: [Link]

  • Kimura, Y., & Matsuura, D. (2013). Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides. International Journal of Organic Chemistry, 3, 1-7. Available at: [Link]

  • Raposo, M. M. M., & Sousa, A. M. R. C. (2007). Synthesis of formyl-thienylpyrroles: versatile building blocks for NLO materials. Arkivoc, 2007(16), 14-27. Available at: [Link]

  • Organic Chemistry Portal. Synthesis of pyrroles. Available at: [Link]

  • CIBTech. SYNTHESIS AND CHARACTERIZATION OF PYRROLE 2, 5-DIONE DERIVATIVES. Available at: [Link]

  • Britton, J., et al. (2021). Residue-Selective Protein C-Formylation via Sequential Difluoroalkylation-Hydrolysis. ACS Central Science, 7(1), 126–136. Available at: [Link]

  • MDPI. 1-(4-Chlorophenyl)-2-methyl-2-phenyl-5-(thiophen-2-yl)-1,2-dihydro-3H-pyrrol-3-one. Published December 6, 2022. Available at: [Link]

  • Galimberti, A., et al. (2024). Pyrrole Compounds from the Two-Step One-Pot Conversion of 2,5-Dimethylfuran for Elastomer Composites with Low Dissipation of Energy. Polymers, 16(4), 503. Available at: [Link]

Sources

Application

Application Notes & Protocols: A Deep Dive into the Paal-Knorr Synthesis of 1-Methyl-5-Phenylpyrrole Derivatives

For Researchers, Scientists, and Drug Development Professionals This guide offers a comprehensive exploration of the Paal-Knorr synthesis, a classic and highly effective method for constructing substituted pyrroles.[1][2...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comprehensive exploration of the Paal-Knorr synthesis, a classic and highly effective method for constructing substituted pyrroles.[1][2] We will focus specifically on the synthesis of 1-methyl-5-phenylpyrrole derivatives, a class of compounds with significant interest in medicinal chemistry and materials science.[3][4] This document moves beyond a simple recitation of steps to provide a deeper understanding of the reaction's mechanistic underpinnings, the rationale behind procedural choices, and strategies for optimizing outcomes.

The pyrrole scaffold is a privileged structure in drug discovery, forming the core of numerous natural products and synthetic pharmaceuticals with a wide range of biological activities, including anticancer, anti-inflammatory, and antibacterial properties.[3][4][5] The Paal-Knorr synthesis, first reported independently by Carl Paal and Ludwig Knorr in 1884, remains a cornerstone of heterocyclic chemistry due to its operational simplicity and generally high yields.[2][6] It provides a direct route to these valuable N-heterocycles by condensing a 1,4-dicarbonyl compound with a primary amine or ammonia.[7][8]

Core Concepts: The Reaction Mechanism

The enduring utility of the Paal-Knorr synthesis lies in its straightforward and predictable mechanism. The reaction is typically conducted under neutral or weakly acidic conditions.[9] The addition of a weak acid, such as acetic acid, can accelerate the reaction. However, strongly acidic conditions (pH < 3) can favor the formation of furan byproducts.[9][10]

The accepted mechanism, elucidated by the work of V. Amarnath and his colleagues, proceeds through the following key steps[1][8]:

  • Hemiaminal Formation: The synthesis initiates with the nucleophilic attack of the primary amine (in this case, methylamine) on one of the carbonyl groups of the 1,4-dicarbonyl precursor. This rapid and reversible step forms a hemiaminal intermediate.[2][11]

  • Cyclization (Rate-Determining Step): The nitrogen of the hemiaminal then performs an intramolecular nucleophilic attack on the second carbonyl group. This ring-closing step is typically the rate-determining step of the reaction.[2][12]

  • Dehydration: The resulting cyclic intermediate, a 2,5-dihydroxytetrahydropyrrole derivative, readily undergoes dehydration by eliminating two molecules of water to form the stable, aromatic pyrrole ring.[1][11]

Paal_Knorr_Mechanism Paal-Knorr Pyrrole Synthesis Mechanism start 1,4-Dicarbonyl + Primary Amine (R-NH2) hemiaminal Hemiaminal Intermediate start->hemiaminal Nucleophilic Attack cyclization Cyclic Intermediate (2,5-Dihydroxytetrahydropyrrole) hemiaminal->cyclization Intramolecular Cyclization (Rate-Determining) product Substituted Pyrrole cyclization->product Dehydration (-2H₂O)

Caption: Mechanism of the Paal-Knorr pyrrole synthesis.

Experimental Protocol: Synthesis of 2,5-Dimethyl-1-phenyl-1H-pyrrole

This protocol details a conventional method for synthesizing 2,5-dimethyl-1-phenyl-1H-pyrrole, a representative example of the Paal-Knorr reaction.[13] This procedure is robust and can be adapted for other substituted pyrroles with appropriate modifications to the starting materials.

Materials and Reagents
  • Aniline (C₆H₅NH₂)

  • 2,5-Hexanedione (CH₃COCH₂CH₂COCH₃)

  • Methanol (CH₃OH)

  • Concentrated Hydrochloric Acid (HCl)

  • 0.5 M Hydrochloric Acid (aqueous)

  • Sodium Bicarbonate (NaHCO₃) solution (saturated, aqueous)

  • Brine (saturated NaCl solution, aqueous)

  • Dichloromethane (CH₂Cl₂) or Ethyl Acetate (CH₃COOCH₂CH₃)

  • Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

  • Deionized Water

Equipment
  • Round-bottom flask (appropriate size)

  • Reflux condenser

  • Heating mantle or oil bath with magnetic stirrer

  • Separatory funnel

  • Beakers and Erlenmeyer flasks

  • Büchner funnel and filter paper

  • Rotary evaporator

  • Thin-Layer Chromatography (TLC) plates (silica gel)

  • Standard laboratory glassware

Step-by-Step Procedure
  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine aniline (1.0 mmol), 2,5-hexanedione (1.0 mmol), and methanol (0.25 mL per mmol of aniline).[13]

  • Catalysis: Add one drop of concentrated hydrochloric acid to the mixture to catalyze the reaction.[5][13]

  • Reflux: Heat the reaction mixture to reflux (approximately 65-70°C) and maintain for 15-30 minutes. The progress of the reaction should be monitored by TLC.[5][13]

  • Work-up and Extraction:

    • After completion, allow the reaction mixture to cool to room temperature.

    • Transfer the mixture to a separatory funnel and dilute with dichloromethane or ethyl acetate.

    • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid), and finally with brine.[14]

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.[14]

  • Purification: The crude material can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., methanol/water) to yield the pure 2,5-dimethyl-1-phenyl-1H-pyrrole.[5][13]

Workflow cluster_reaction Reaction cluster_workup Work-up & Purification reagents Combine: 1. 1,4-Diketone 2. Primary Amine 3. Solvent (e.g., Methanol) catalyst Add Acid Catalyst (e.g., conc. HCl) reagents->catalyst heat Heat to Reflux (15-30 min) catalyst->heat monitor Monitor by TLC heat->monitor cool Cool to RT monitor->cool extract Dilute & Extract (e.g., CH2Cl2) cool->extract wash Wash with: 1. H2O 2. NaHCO3 (aq) 3. Brine extract->wash dry Dry (Na2SO4) & Filter wash->dry evaporate Evaporate Solvent dry->evaporate purify Purify (Chromatography or Recrystallization) evaporate->purify product product purify->product Final Product: 1-Methyl-5-Phenylpyrrole Derivative

Caption: General experimental workflow for the Paal-Knorr synthesis.

Quantitative Data: Optimizing Reaction Conditions

The efficiency of the Paal-Knorr synthesis can be significantly influenced by the choice of catalyst, solvent, and energy input. Modern advancements have introduced milder and more efficient protocols.[8][15]

Catalyst/ConditionSolventTemperatureTimeTypical Yield (%)Reference
Conventional Methods
Hydrochloric Acid (cat.)MethanolReflux15-30 minGood (often >50%)[5][13]
Acetic Acid (cat.)Acetic Acid80 °CVariesGood[10]
Modern & Green Methods
None (Neat)WaterReflux1-4 hGood to Excellent[16]
Microwave IrradiationSolvent-free80-160 °C2-10 min65-89[10]
Silica Sulfuric AcidSolvent-freeRoom Temp~3 min~98[17]
β-CyclodextrinWater60 °C24 hModerate to Good[18]

Field-Proven Insights & Self-Validating Systems

Expertise & Experience: The "Why" Behind the Protocol
  • Choice of Acid: The use of a catalytic amount of a strong acid like HCl protonates a carbonyl oxygen, making the carbon more electrophilic and accelerating the initial amine attack. However, excess strong acid can promote the self-condensation of the 1,4-dicarbonyl compound to form a furan, which is often the main byproduct.[9][10] Using a weak acid like acetic acid or maintaining a pH > 3 helps to minimize this side reaction.[9][17]

  • Amine Reactivity: Primary amines bearing electron-withdrawing groups are less nucleophilic and may require longer reaction times or more forcing conditions.[10] Conversely, highly nucleophilic aliphatic amines often react readily at room temperature.

  • Solvent Choice: While traditional methods use organic solvents like methanol or ethanol, recent "green" chemistry approaches have demonstrated that water can be an excellent medium, sometimes even acting as a catalyst.[16] Solvent-free conditions, particularly with microwave heating or solid acid catalysts, offer rapid, efficient, and environmentally friendly alternatives.[14][17]

Trustworthiness: A Self-Validating Protocol

This protocol incorporates several checkpoints to ensure reliability and success:

  • Reaction Monitoring: The use of Thin-Layer Chromatography (TLC) is crucial. By spotting the reaction mixture alongside the starting materials, one can visually track the consumption of reactants and the formation of the product. The reaction is considered complete when the starting material spot has disappeared.

  • Neutralization Step: The wash with sodium bicarbonate is a critical validation step. An effervescence (CO₂ evolution) confirms the presence of acid, and the wash ensures its removal, which is important for preventing product degradation during concentration and storage.

  • Product Characterization: The final validation comes from characterizing the purified product. Techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy should be used to confirm the structure and purity of the synthesized 1-methyl-5-phenylpyrrole derivative. The obtained data should match literature values.[2][13]

Applications in Drug Development

The 1-phenylpyrrole moiety is a key structural feature in a variety of biologically active compounds. Its unique electronic and steric properties allow it to interact with numerous biological targets.[19] For instance, phenylpyrrole derivatives have been investigated for their potential as:

  • Anticancer Agents: The pyrrole ring can serve as a scaffold for compounds that inhibit protein kinases, crucial enzymes in cancer cell signaling.[3]

  • Neuroprotective Agents: Certain pyrrole-based compounds have been studied for their potential in treating neurodegenerative conditions like Parkinson's disease.[20]

  • Serotonin Receptor Ligands: Phenylpyrrole derivatives have shown high affinity for serotonin receptors, making them interesting candidates for developing drugs targeting the central nervous system.[21]

The Paal-Knorr synthesis provides an accessible and versatile platform for synthesizing libraries of these derivatives, enabling medicinal chemists to explore structure-activity relationships and develop novel therapeutic agents.

References

  • Organic Chemistry Portal. (n.d.). Paal-Knorr Pyrrole Synthesis. Retrieved from [Link]

  • Wikipedia. (2023). Paal–Knorr synthesis. Retrieved from [Link]

  • Mothana, B., & Boyd, R. J. (2007). A density functional theory study of the mechanism of the Paal–Knorr pyrrole synthesis. Journal of Molecular Structure: THEOCHEM, 811(1-3), 97-104.
  • SynArchive. (n.d.). Paal-Knorr Pyrrole Synthesis. Retrieved from [Link]

  • Gondru, R., Chavali, M., & de la Torre, G. (2018). Paal–Knorr synthesis of pyrroles: from conventional to green synthesis. Journal of the Mexican Chemical Society, 62(3).
  • Semantic Scholar. (n.d.). Paal–Knorr synthesis of pyrroles: from conventional to green synthesis. Retrieved from [Link]

  • RGM College Of Engineering and Technology. (2018).
  • Duan, F. J., et al. (2013). An approach to the Paal-Knorr pyrroles synthesis in the presence of β-cyclodextrin in aqueous media. Chinese Chemical Letters, 24(8), 713-716.
  • Ali, M. A., et al. (2012). Polystyrenesulfonate-catalyzed synthesis of novel pyrroles through Paal-Knorr reaction. Organic and Medicinal Chemistry Letters, 2(1), 29.
  • Castillo, J. C., et al. (2023). Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas.
  • Organic Chemistry Portal. (n.d.). Paal-Knorr Furan Synthesis. Retrieved from [Link]

  • ResearchGate. (2023). Paal-Knorr synthesis of N-substituted pyrroles 3a–k. Retrieved from [Link]

  • ResearchGate. (n.d.). Paal–Knorr synthesis: An old reaction, new perspectives. Retrieved from [Link]

  • Scribd. (n.d.). Paal-Knorr Pyrrole Synthesis: A. General Description of The Reaction. Retrieved from [Link]

  • MDPI. (2025). Classical Paal-Knorr Cyclization for Synthesis of Pyrrole-Based Aryl Hydrazones and In Vitro/In Vivo Evaluation on Pharmacological Models of Parkinson's Disease. Retrieved from [Link]

  • Shaw, D. J., & Wood, W. F. (1991). Preparation of 2,5-Dimethyl-l-Phenylpyrrole.
  • Lepailleur, A., et al. (2005). Molecular modeling studies focused on 5-HT7 versus 5-HT1A selectivity. Discovery of novel phenylpyrrole derivatives with high affinity for 5-HT7 receptors.
  • PMC. (2020). Bioactive pyrrole-based compounds with target selectivity. Retrieved from [Link]

  • ResearchGate. (2013). Synthesis of 2,5-dimethyl-1-phenyl-1H-pyrrole in different solvents. Retrieved from [Link]

  • ResearchGate. (n.d.). Commercially available pyrrole based drugs. Retrieved from [Link]

  • Allied Academies. (2017). Recent synthetic and medicinal perspectives of pyrroles: An overview. Retrieved from [Link]

Sources

Method

Application Note &amp; Protocol: Knoevenagel Condensation of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde for the Synthesis of Novel α,β-Unsaturated Systems

Abstract This technical guide provides a comprehensive protocol for the Knoevenagel condensation of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde with active methylene compounds. Pyrrole-based scaffolds are of significant...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive protocol for the Knoevenagel condensation of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde with active methylene compounds. Pyrrole-based scaffolds are of significant interest in medicinal chemistry and materials science due to their diverse biological activities and unique electronic properties.[1][2][3] The Knoevenagel condensation offers a robust and versatile method for C-C bond formation, leading to the synthesis of α,β-unsaturated products that are valuable intermediates in drug discovery and the development of functional materials.[4][5][6] This document outlines a detailed experimental procedure, discusses the underlying reaction mechanism, and provides expected characterization data for the resulting products.

Introduction: The Significance of Pyrrole-Based Knoevenagel Adducts

The pyrrole ring is a privileged scaffold in numerous natural products and synthetic pharmaceuticals, exhibiting a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][3][7] The functionalization of the pyrrole core is a key strategy in the development of novel therapeutic agents. 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde is a versatile starting material, and its aldehyde functionality provides a reactive handle for various chemical transformations.

The Knoevenagel condensation is a classic organic reaction that involves the condensation of an aldehyde or ketone with an active methylene compound, catalyzed by a base, typically a weak amine like piperidine.[8][9][10] This reaction is a cornerstone of synthetic organic chemistry for creating α,β-unsaturated systems.[5][6] The resulting products, often referred to as Knoevenagel adducts, are valuable precursors for the synthesis of more complex molecules, including heterocyclic compounds and molecules with potential biological activity.[4][7] The α,β-unsaturated moiety can act as a Michael acceptor, allowing for covalent modification of biological targets, a strategy increasingly employed in drug design.[7]

This application note details a robust and reproducible protocol for the Knoevenagel condensation of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde with various active methylene compounds, providing researchers with a practical guide for the synthesis of novel pyrrole derivatives.

Reaction Mechanism and Rationale

The Knoevenagel condensation proceeds through a three-step mechanism catalyzed by a weak base, such as piperidine:[9]

  • Deprotonation: The basic catalyst (piperidine) abstracts an acidic proton from the active methylene compound (e.g., malononitrile) to form a resonance-stabilized carbanion (enolate). The acidity of the methylene protons is enhanced by the presence of two electron-withdrawing groups.[4][11]

  • Nucleophilic Attack: The newly formed carbanion acts as a nucleophile and attacks the electrophilic carbonyl carbon of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde, forming a tetrahedral intermediate (an aldol-type adduct).[9]

  • Dehydration: The intermediate undergoes elimination of a water molecule to form the final α,β-unsaturated product. This dehydration step is often the driving force for the reaction, especially when the resulting double bond is in conjugation with the aromatic pyrrole ring and the electron-withdrawing groups of the active methylene compound.

The choice of a weak base like piperidine is crucial to prevent the self-condensation of the aldehyde.[12] The reaction is typically carried out in a protic solvent like ethanol, which facilitates the proton transfer steps.

Experimental Protocol

This section provides a detailed, step-by-step methodology for the Knoevenagel condensation of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde with malononitrile as a representative active methylene compound.

Materials and Reagents
Reagent/MaterialGradeSupplier
1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde≥98%(e.g., Sigma-Aldrich)
Malononitrile≥99%(e.g., Alfa Aesar)
Piperidine≥99%(e.g., Acros Organics)
Ethanol (absolute)Reagent Grade(e.g., Fisher Scientific)
Ethyl acetateHPLC Grade(e.g., VWR Chemicals)
HexaneHPLC Grade(e.g., VWR Chemicals)
Silica gel (for column chromatography)60 Å, 230-400 mesh(e.g., Merck)
Round-bottom flask (50 mL)
Reflux condenser
Magnetic stirrer and stir bar
Thin-Layer Chromatography (TLC) platesSilica gel 60 F254(e.g., Merck)
Step-by-Step Procedure
  • Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde (1.0 mmol, 199.24 mg).

  • Addition of Reagents: Add absolute ethanol (15 mL) to dissolve the aldehyde. To this solution, add malononitrile (1.1 mmol, 72.67 mg).

  • Catalyst Addition: Add a catalytic amount of piperidine (0.1 mmol, 9.9 µL) to the reaction mixture.[13]

  • Reaction Conditions: Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 78 °C) with continuous stirring.

  • Monitoring the Reaction: The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC) using a mixture of hexane and ethyl acetate as the eluent. The disappearance of the starting aldehyde spot indicates the completion of the reaction.

  • Work-up: Upon completion, allow the reaction mixture to cool to room temperature. A solid product may precipitate out. If so, collect the precipitate by vacuum filtration. If no precipitate forms, concentrate the reaction mixture under reduced pressure to obtain the crude product.

  • Purification: The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent to afford the pure 2-((1-methyl-5-phenyl-1H-pyrrol-2-yl)methylene)malononitrile.

Safety Precautions
  • Conduct the reaction in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves.

  • Malononitrile is toxic and should be handled with care.

  • Piperidine is a corrosive and flammable liquid.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol.

Knoevenagel_Condensation_Workflow cluster_setup Reaction Setup cluster_reaction Reaction cluster_workup Work-up & Purification start Dissolve Aldehyde in Ethanol add_malononitrile Add Malononitrile start->add_malononitrile 1.0 mmol Aldehyde add_piperidine Add Piperidine Catalyst add_malononitrile->add_piperidine 1.1 mmol reflux Reflux Reaction Mixture add_piperidine->reflux Heat to 78°C monitor Monitor by TLC reflux->monitor Check for Aldehyde Spot cool Cool to Room Temperature monitor->cool Reaction Complete isolate Isolate Crude Product cool->isolate purify Purify by Recrystallization or Chromatography isolate->purify end_product Pure Product purify->end_product

Caption: Experimental workflow for the Knoevenagel condensation.

Expected Results and Characterization

The Knoevenagel condensation of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde with various active methylene compounds is expected to proceed in good to excellent yields. The resulting products are typically colored solids due to the extended conjugated system.

Representative Quantitative Data

The following table summarizes expected outcomes for the Knoevenagel condensation with different active methylene compounds, based on similar reactions reported in the literature.

Active Methylene CompoundExpected ProductMolecular FormulaMolecular Weight ( g/mol )Expected Yield (%)
Malononitrile2-((1-methyl-5-phenyl-1H-pyrrol-2-yl)methylene)malononitrileC₁₆H₁₁N₃245.2885-95
Ethyl CyanoacetateEthyl 2-cyano-3-(1-methyl-5-phenyl-1H-pyrrol-2-yl)acrylateC₁₈H₁₆N₂O₂292.3380-90
Diethyl MalonateDiethyl 2-((1-methyl-5-phenyl-1H-pyrrol-2-yl)methylene)malonateC₂₀H₂₁NO₄339.3975-85
Spectroscopic Data for 2-((1-methyl-5-phenyl-1H-pyrrol-2-yl)methylene)malononitrile

The structure of the synthesized compounds should be confirmed by standard spectroscopic techniques. Below are the expected characterization data for the product of the reaction with malononitrile.

TechniqueExpected Data
¹H NMR δ (ppm) in CDCl₃: ~7.7-7.9 (s, 1H, =CH), ~7.3-7.5 (m, 5H, Ar-H), ~6.8-7.0 (d, 1H, pyrrole-H), ~6.4-6.6 (d, 1H, pyrrole-H), ~3.8-4.0 (s, 3H, N-CH₃).
¹³C NMR δ (ppm) in CDCl₃: ~160-165 (C=CH), ~140-145 (pyrrole-C), ~130-135 (Ar-C), ~128-130 (Ar-CH), ~115-120 (pyrrole-CH), ~110-115 (CN), ~80-85 (C(CN)₂), ~30-35 (N-CH₃).
IR (KBr) ν (cm⁻¹): ~2220 (C≡N stretch), ~1600 (C=C stretch, aromatic), ~1580 (C=C stretch, alkene).
Mass Spec. ESI-MS: [M+H]⁺ calculated for C₁₆H₁₁N₃: 246.1026; found: 246.1028.

Conclusion

The Knoevenagel condensation provides an efficient and straightforward method for the synthesis of novel α,β-unsaturated derivatives of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde. The detailed protocol and characterization data presented in this application note serve as a valuable resource for researchers in organic synthesis, medicinal chemistry, and materials science. The versatility of this reaction allows for the generation of a diverse library of pyrrole-based compounds with potential applications in various fields.

References

  • Purechemistry. (2023, February 24). Knoevenagel condensation mechanism and applications. Retrieved from [Link]

  • Khan, A. (2023, January 14). Knoevenagel condensation. YouTube. Retrieved from [Link]

  • Chemistry for everyone. (2024, February 18). Knoevenagel condensation. WordPress.com. Retrieved from [Link]

  • de Souza, R. O. M. A., et al. (2017). The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. Taylor & Francis Online. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Knoevenagel Condensation Doebner Modification. Retrieved from [Link]

  • MDPI. (2025, April 8). Synthesis of Curcumin Derivatives via Knoevenagel Reaction Within a Continuously Driven Microfluidic Reactor Using Polymeric Networks Containing Piperidine as a Catalyst. Retrieved from [Link]

  • Wikipedia. (n.d.). Knoevenagel condensation. Retrieved from [Link]

  • ResearchGate. (n.d.). Scheme 1. Knoevenagel condensation of aromatic aldehydes with malononitrile. Retrieved from [Link]

  • Amity University. (n.d.). The Importance and Applications of Knoevenagel Reaction (Brief Review). Retrieved from [Link]

  • PMC. (n.d.). Pyrrole-Based Conjugated Microporous Polymers as Efficient Heterogeneous Catalysts for Knoevenagel Condensation. Retrieved from [Link]

  • MDPI. (2023, March 13). Pyrrole-2-carboxaldehydes: Origins and Physiological Activities. Retrieved from [Link]

  • CIBTech. (n.d.). SYNTHESIS AND CHARACTERIZATION OF PYRROLE 2, 5-DIONE DERIVATIVES. Retrieved from [Link]

  • ACG Publications. (2012, July 20). Synthesis and spectroscopic characterization of pyrrole-2,3-diones and their following reactions with 1,2-aromatic diamines. Retrieved from [Link]

  • Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (n.d.). A convenient general method for the synthesis of pyrrole-2,5-dicarbaldehydes. Retrieved from [Link]

  • Chem-Impex. (n.d.). 1-(2-Metilfenil)-1H-pirrol-2-carbaldehído. Retrieved from [Link]

  • NIST. (n.d.). 1H-Pyrrole-2-carboxaldehyde. Retrieved from [Link]

  • PMC. (2024, July 2). Design, Synthesis, and Antifungal Activities of Phenylpyrrole Analogues Based on Alkaloid Lycogalic Acid. Retrieved from [Link]

Sources

Application

procedure for oxidation of 1-methyl-5-phenylpyrrole-2-carbaldehyde to carboxylic acid

Here are the detailed Application Notes and Protocols for the oxidation of 1-methyl-5-phenylpyrrole-2-carbaldehyde to its corresponding carboxylic acid. Application Note & Protocol Guide Topic: Selective Oxidation of 1-m...

Author: BenchChem Technical Support Team. Date: March 2026

Here are the detailed Application Notes and Protocols for the oxidation of 1-methyl-5-phenylpyrrole-2-carbaldehyde to its corresponding carboxylic acid.

Application Note & Protocol Guide

Topic: Selective Oxidation of 1-methyl-5-phenylpyrrole-2-carbaldehyde to 1-methyl-5-phenylpyrrole-2-carboxylic acid

Abstract

This document provides a comprehensive guide for the chemical oxidation of 1-methyl-5-phenylpyrrole-2-carbaldehyde to 1-methyl-5-phenylpyrrole-2-carboxylic acid, a valuable building block in medicinal chemistry and materials science. The electron-rich nature of the pyrrole ring system presents a significant challenge, as it is susceptible to degradation under harsh oxidative conditions. This guide details three distinct, well-vetted protocols—the Pinnick Oxidation, Silver (I) Oxide Oxidation, and a controlled Potassium Permanganate Oxidation—each offering a unique balance of efficiency, substrate tolerance, and operational simplicity. We provide in-depth mechanistic explanations, step-by-step experimental procedures, comparative analysis, and troubleshooting advice to enable researchers to select and execute the optimal synthetic route for their specific laboratory context.

Introduction and Scientific Background

Pyrrole-2-carboxylic acid and its derivatives are privileged heterocyclic scaffolds found in a wide array of biologically active compounds and functional materials. The target molecule, 1-methyl-5-phenyl-1H-pyrrole-2-carboxylic acid, serves as a key intermediate for synthesizing more complex molecular architectures for drug development and organic electronics.

The conversion of an aldehyde to a carboxylic acid is a fundamental transformation in organic synthesis. However, when the aldehyde is appended to an electron-rich aromatic system like a pyrrole, the reaction becomes non-trivial. The pyrrole nucleus is highly sensitive to strong oxidizing agents, which can lead to ring-opening, polymerization, or other unwanted side reactions. Therefore, the choice of oxidant and reaction conditions is critical to ensure the selective transformation of the formyl group while preserving the integrity of the heterocyclic core. This guide presents methodologies that are specifically suited for this delicate chemical challenge.

Mechanistic Rationale and Method Selection

The successful oxidation of 1-methyl-5-phenylpyrrole-2-carbaldehyde hinges on employing reagents that are potent enough to oxidize the aldehyde but mild enough to leave the pyrrole ring untouched. We have selected three protocols based on their proven efficacy for sensitive and electron-rich substrates.

Protocol 1: The Pinnick Oxidation

The Pinnick oxidation is arguably the most reliable and widely used method for converting aldehydes, especially α,β-unsaturated and electron-rich variants, to carboxylic acids.[1][2] It utilizes sodium chlorite (NaClO₂) as the terminal oxidant, which is converted in situ to the active oxidant, chlorous acid (HClO₂), under mildly acidic conditions.[1][2]

Mechanism: The reaction is initiated by the addition of chlorous acid to the aldehyde carbonyl. The resulting intermediate undergoes a pericyclic fragmentation, transferring the aldehydic hydrogen and eliminating hypochlorous acid (HOCl) to yield the carboxylic acid.[2][3][4] A crucial component of the modern protocol is the use of a scavenger, such as 2-methyl-2-butene, to quench the highly reactive HOCl byproduct, which could otherwise react with the pyrrole ring or other sensitive functionalities.[2]

Pinnick_Mechanism cluster_main Pinnick Oxidation Mechanism Aldehyde R-CHO (Aldehyde) Intermediate [R-CH(OH)(OClO)] (Chlorite Adduct) Aldehyde->Intermediate + HClO₂ Chlorite NaClO₂ (Sodium Chlorite) ChlorousAcid HClO₂ (Chlorous Acid) Chlorite->ChlorousAcid + H⁺ Buffer NaH₂PO₄ (Acidic Buffer) ChlorousAcid->Intermediate CarboxylicAcid R-COOH (Carboxylic Acid) Intermediate->CarboxylicAcid Pericyclic Fragmentation HOCl HOCl (Hypochlorous Acid) Intermediate->HOCl Quenched Halohydrin Product HOCl->Quenched Reaction Scavenger 2-Methyl-2-butene (Scavenger) Scavenger->Quenched Silver_Oxide_Mechanism cluster_main Silver(I) Oxide Oxidation Mechanism Aldehyde R-CHO (Aldehyde) Hydrate R-CH(OH)₂ (Gem-diol Hydrate) Aldehyde->Hydrate Water H₂O Water->Hydrate Intermediate [Ag-Complex] Hydrate->Intermediate Ag2O Ag₂O Ag2O->Intermediate Carboxylate R-COO⁻ (Carboxylate) Intermediate->Carboxylate Oxidation Silver Ag(0) (Silver Precipitate) Intermediate->Silver Reduction CarboxylicAcid R-COOH (Carboxylic Acid) Carboxylate->CarboxylicAcid Acid H₃O⁺ (Acid Workup) Acid->CarboxylicAcid

Caption: Mechanism of Silver(I) Oxide Oxidation.

Protocol 3: Controlled Potassium Permanganate (KMnO₄) Oxidation

Potassium permanganate is a powerful and inexpensive oxidizing agent. [5][6]While its high reactivity can pose a risk to the sensitive pyrrole ring, the reaction can be tamed by controlling the pH and solvent system. [7]Performing the oxidation in a buffered aqueous t-butanol or acetone solution at or below room temperature can significantly improve the selectivity for the aldehyde group. [5] Mechanism: The oxidation of aldehydes with permanganate under buffered or basic conditions involves the formation of a manganese ester intermediate from the aldehyde hydrate. This intermediate then hydrolyzes or decomposes to yield the carboxylate. [8]The manganese is reduced from Mn(VII) to Mn(IV) in the form of manganese dioxide (MnO₂), a brown precipitate.

Comparative Analysis of Protocols

The choice of protocol will depend on available resources, scale, and the importance of achieving the highest possible yield.

FeatureProtocol 1: Pinnick OxidationProtocol 2: Silver(I) OxideProtocol 3: Controlled KMnO₄
Primary Reagents NaClO₂, NaH₂PO₄, 2-methyl-2-buteneAg₂O, NaOH (or aq. NH₃), H₂OKMnO₄, buffer (e.g., Na₂HPO₄)
Conditions Mildly acidic (pH ~4-5), Room TempNeutral to basic, Room Temp to mild heatBuffered/Basic, 0°C to Room Temp
Pros High functional group tolerance, reliable, high yields, scalable. [1][2]Extremely mild and selective for aldehydes. [9]Very inexpensive reagents, straightforward setup. [5]
Cons Reagents are moderately expensive; potential for chlorination side products;[1] ClO₂ gas can be formed.Silver oxide is expensive; stoichiometric use of silver; workup can be tedious.Risk of over-oxidation/ring degradation; formation of MnO₂ precipitate can complicate workup. [6]
Typical Workup Quenching, extraction.Filtration of Ag(0), acidification, extraction.Filtration of MnO₂, quenching, acidification, extraction.
Safety NaClO₂ is a strong oxidizer. Avoid strong acids to prevent formation of explosive ClO₂ gas.Silver compounds can stain and have moderate toxicity.KMnO₄ is a very strong oxidizer; handle with care.

Detailed Experimental Protocols

Starting Material: 1-methyl-5-phenylpyrrole-2-carbaldehyde Product: 1-methyl-5-phenyl-1H-pyrrole-2-carboxylic acid (CAS: 400715-83-5) [10]

General Experimental Workflow

Workflow Start 1. Dissolve Aldehyde in Solvent Reagents 2. Add Oxidant & Other Reagents Start->Reagents Reaction 3. Stir at Controlled Temp (Monitor by TLC) Reagents->Reaction Workup 4. Reaction Workup (Quench, Filter, Extract) Reaction->Workup Purify 5. Purify Product (Crystallization/Chromatography) Workup->Purify Analyze 6. Characterize Product (NMR, MS, IR) Purify->Analyze

Caption: General experimental workflow for oxidation.

Protocol 1: Pinnick Oxidation

Materials:

  • 1-methyl-5-phenylpyrrole-2-carbaldehyde (1.0 equiv)

  • tert-Butanol (t-BuOH)

  • 2-Methyl-2-butene (5.0 equiv)

  • Sodium dihydrogen phosphate monohydrate (NaH₂PO₄·H₂O) (1.5 equiv)

  • Sodium chlorite (NaClO₂, 80% technical grade, 1.5 equiv)

  • Deionized water

  • Diethyl ether or Ethyl acetate

  • Saturated sodium chloride solution (brine)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Round-bottom flask, magnetic stirrer, addition funnel

Procedure:

  • In a round-bottom flask, dissolve 1-methyl-5-phenylpyrrole-2-carbaldehyde (1.0 equiv) in a 2:1 mixture of t-BuOH and water (e.g., 15 mL per gram of aldehyde).

  • Add 2-methyl-2-butene (5.0 equiv) to the solution with vigorous stirring.

  • In a separate beaker, prepare a solution of sodium chlorite (1.5 equiv) and NaH₂PO₄·H₂O (1.5 equiv) in water (e.g., 5 mL per gram of NaClO₂).

  • Cool the aldehyde solution to 0-5°C using an ice bath.

  • Add the sodium chlorite solution dropwise via an addition funnel over 30-45 minutes, ensuring the internal temperature does not exceed 10°C. A yellow color may develop.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed (typically 2-4 hours).

  • Work-up: Cool the mixture in an ice bath and carefully add a saturated aqueous solution of sodium sulfite (Na₂SO₃) to quench excess oxidant until the yellow color disappears.

  • Adjust the pH of the aqueous layer to ~2-3 with 1 M HCl.

  • Extract the mixture with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: The crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by flash column chromatography on silica gel.

Protocol 2: Silver (I) Oxide Oxidation

Materials:

  • 1-methyl-5-phenylpyrrole-2-carbaldehyde (1.0 equiv)

  • Silver (I) oxide (Ag₂O) (2.0 equiv)

  • Sodium hydroxide (NaOH) (3.0 equiv)

  • Tetrahydrofuran (THF) and Water (1:1 mixture)

  • Celite®

  • 1 M Hydrochloric acid (HCl)

  • Ethyl acetate

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Round-bottom flask, magnetic stirrer, condenser

Procedure:

  • To a round-bottom flask, add 1-methyl-5-phenylpyrrole-2-carbaldehyde (1.0 equiv), THF, and water in a 1:1 ratio (e.g., 20 mL total solvent per gram of aldehyde).

  • Add sodium hydroxide (3.0 equiv) and stir until dissolved.

  • Add silver (I) oxide (Ag₂O) (2.0 equiv) to the stirred solution.

  • Heat the mixture to a gentle reflux (or stir at 40-50°C) and monitor the reaction by TLC. A black precipitate of elemental silver will form. The reaction is typically complete within 4-8 hours.

  • Work-up: Cool the reaction mixture to room temperature. Filter the mixture through a pad of Celite® to remove the silver precipitate and MnO₂, washing the pad with water and ethyl acetate.

  • Transfer the filtrate to a separatory funnel. Separate the layers.

  • Cool the aqueous layer in an ice bath and carefully acidify to pH ~2-3 with 1 M HCl. A white precipitate of the carboxylic acid may form.

  • Extract the acidified aqueous layer with ethyl acetate (3x).

  • Combine all organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude solid by recrystallization or flash column chromatography as described in Protocol 1.

Protocol 3: Controlled Potassium Permanganate (KMnO₄) Oxidation

Materials:

  • 1-methyl-5-phenylpyrrole-2-carbaldehyde (1.0 equiv)

  • Potassium permanganate (KMnO₄) (1.1 equiv)

  • Acetone and Water (e.g., 5:1 mixture)

  • Sodium bisulfite (NaHSO₃)

  • 1 M Hydrochloric acid (HCl)

  • Ethyl acetate

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Round-bottom flask, magnetic stirrer

Procedure:

  • Dissolve 1-methyl-5-phenylpyrrole-2-carbaldehyde (1.0 equiv) in acetone in a round-bottom flask (e.g., 20 mL per gram of aldehyde).

  • Cool the solution to 0°C using an ice bath.

  • In a separate beaker, dissolve potassium permanganate (1.1 equiv) in water (e.g., 10 mL per gram of KMnO₄).

  • Add the KMnO₄ solution dropwise to the cold, vigorously stirred aldehyde solution over 30-60 minutes. A brown precipitate of manganese dioxide (MnO₂) will form.

  • Stir the reaction at 0°C for an additional 1-2 hours after the addition is complete, monitoring by TLC.

  • Work-up: Quench the reaction by the dropwise addition of a saturated aqueous solution of sodium bisulfite until the purple color of permanganate is gone and the brown MnO₂ has been mostly dissolved.

  • Filter the mixture to remove any remaining solids.

  • Remove the acetone from the filtrate under reduced pressure.

  • Acidify the remaining aqueous solution to pH ~2-3 with 1 M HCl.

  • Extract with ethyl acetate (3x), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purification: Purify via recrystallization or flash column chromatography. This protocol may yield a less pure crude product, often requiring chromatography.

Troubleshooting and Safety

  • Incomplete Reaction: If TLC shows significant starting material, consider adding a small additional portion of the oxidant (e.g., 0.2 equiv) or extending the reaction time.

  • Side Product Formation: For the Pinnick oxidation, if chlorination is suspected, ensure a sufficient excess of the scavenger (2-methyl-2-butene) is used. For KMnO₄, if degradation is observed, run the reaction at a lower temperature (-10°C) and add the oxidant even more slowly.

  • Safety Precautions:

    • Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

    • Sodium chlorite and potassium permanganate are strong oxidizers and should not be mixed with concentrated acids or combustible materials.

    • The Pinnick oxidation can produce small amounts of chlorine dioxide (ClO₂) gas, which is toxic and explosive. Perform the reaction with adequate ventilation and avoid using strong, unbuffered acids.

Conclusion

The oxidation of 1-methyl-5-phenylpyrrole-2-carbaldehyde to its corresponding carboxylic acid can be achieved efficiently using several methods. For the highest yield and purity with minimal side reactions, the Pinnick Oxidation is the recommended primary method due to its mildness and high functional group tolerance. The Silver (I) Oxide method serves as an excellent, albeit more expensive, alternative for extremely sensitive substrates. The Controlled Potassium Permanganate oxidation is a cost-effective option, but requires careful temperature and stoichiometric control to prevent degradation of the pyrrole ring. By following the detailed protocols and considering the comparative analysis provided, researchers can confidently perform this key synthetic transformation.

References

  • Wikipedia. Pinnick oxidation. [Link]

  • OrgoSolver. Aldehyde → Carboxylic Acid with Silver (Ag₂O/H₂O). [Link]

  • Google Scholar.
  • Purechemistry. Oxidation reaction of alcohols and aldehydes. [Link]

  • PSIBERG. Pinnick Oxidation: Mechanism, Applications, Scope & Limitations. [Link]

  • Li, C. J., et al. (2015). Silver(I) as a widely applicable, homogeneous catalyst for aerobic oxidation of aldehydes toward carboxylic acids in water—“silver mirror”: From stoichiometric to catalytic. Science Advances, 1(2), e1500022. [Link]

  • Al-Zoubi, R. M., et al. (2020). Mechanistic investigations on Pinnick oxidation: a density functional theory study. Royal Society Open Science, 7(2), 191337. [Link]

  • Chemistry Stack Exchange. Mechanism for reaction of Tollens' reagent with aldehydes. [Link]

  • Al-Zoubi, R. M., et al. (2020). Mechanistic investigations on Pinnick oxidation: a density functional theory study. ResearchGate. [Link]

  • Organic Chemistry Reaction. Pinnick oxidation. [Link]

  • Soldatenkov, A. T., et al. (2005). Oxidation of Heterocyclic Compounds by Permanganate Anion. ChemInform, 36(1). [Link]

  • Sedelmeier, J., et al. (2010). KMnO4-Mediated Oxidation as a Continuous Flow Process. Baxendale Group Publications. [Link]

  • Wu, X., et al. (2018). Synthesis of Pyrrole-2-carbaldehyde Derivatives by Oxidative Annulation and Direct Csp3-H to C=O Oxidation. Organic Chemistry Portal. [Link]

  • Bradshaw-Allen, R. T., et al. (2022). Biosynthesis of Pyrrole-2-carbaldehyde via Enzymatic CO2 Fixation. International Journal of Molecular Sciences, 23(10), 5482. [Link]

  • Chemistry LibreTexts. Oxidation of Organic Molecules by KMnO4. [Link]

  • Kirsch, S. F., et al. (2014). One-Pot Synthesis of Pyrrole-2-carboxylates and -carboxamides via an Electrocyclization/Oxidation Sequence. The Journal of Organic Chemistry, 79(22), 11191-11200. [Link]

  • Rauth, S., & Patel, S. (2008). Oxidation by permanganate: synthetic and mechanistic aspects. NIT Rourkela. [Link]

  • Pham, T. T., et al. (2020). Synthesis of Pyrrole-2-Carboxylic Acid from Cellulose- and Chitin-Based Feedstocks Discovered by the Automated Route. Angewandte Chemie International Edition, 59(46), 20566-20572. [Link]

  • Organic Chemistry Portal. Potassium Permanganate. [Link]

  • Häupler, B., et al. (2025). Synthesis of N‐Substituted Pyrrole‐2,5‐Dicarboxylic Acids from d‐Galactaric Acid. ChemSusChem, e202501106. [Link]

  • Tan, W. Y., et al. (2021). Oxidation of Primary Alcohols and Aldehydes to Carboxylic Acids via Hydrogen Atom Transfer. Organic Chemistry Portal. [Link]

  • Li, M. J., et al. (2024). Mechanosynthesis of Pyrrole-2-carboxylic Acids via Copper-Catalyzed Spiroannulation/Ring-Opening Aromatization of 4-Arylidene Isoxazol-5-ones with Enamino Esters. Organic Chemistry Portal. [Link]

  • Batsika, C. S., et al. Light-Promoted Oxidation of Aldehydes to Carboxylic Acids under Aerobic and Photocatalyst-free Conditions. Semantic Scholar. [Link]

  • Gevorgyan, A., et al. (2025). Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health. Molecules, 30(12), 2533. [Link]

  • Zhang, R., et al. (2021). Solvent‐Promoted Oxidation of Aromatic Alcohols/Aldehydes to Carboxylic Acids by a Laccase‐TEMPO System: Efficient Access to 2,5‐Furandicarboxylic Acid and 5‐Methyl‐2‐Pyrazinecarboxylic Acid. ResearchGate. [Link]

  • Sciforum. Green Oxidations of Aldehydes to Carboxylic Acids and Esters. [Link]

Sources

Method

Application Notes &amp; Protocols: 1-Methyl-5-phenyl-1H-pyrrole-2-carbaldehyde as a Versatile Pharmaceutical Intermediate

Abstract These application notes provide a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the strategic use of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde as a pi...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

These application notes provide a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the strategic use of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde as a pivotal intermediate in pharmaceutical synthesis. The pyrrole scaffold is a privileged structure in medicinal chemistry, appearing in a multitude of clinically significant drugs.[1][2] This document outlines the synthesis, characterization, and application of this specific pyrrole derivative, with a focus on its role in constructing complex molecular architectures for drug discovery. Detailed, field-proven protocols are provided to ensure reproducibility and success in the laboratory setting.

Introduction: The Significance of the Pyrrole Moiety in Medicinal Chemistry

The pyrrole ring is a five-membered aromatic heterocycle that is a fundamental component of many natural products and synthetic pharmaceuticals.[3] Its unique electronic properties and ability to participate in various chemical transformations make it an attractive scaffold for the design of novel therapeutic agents. Pyrrole derivatives have demonstrated a wide spectrum of biological activities, including anti-inflammatory, antibacterial, antiviral, and anticancer properties.[1][2][4] The substitution pattern on the pyrrole ring is crucial in determining its pharmacological profile, allowing for fine-tuning of its biological activity.[4]

1-Methyl-5-phenyl-1H-pyrrole-2-carbaldehyde is a particularly valuable intermediate due to the presence of three key functional handles: the N-methyl group, the C5-phenyl group, and the C2-carbaldehyde. The aldehyde functionality, in particular, serves as a versatile anchor for a variety of chemical elaborations, including reductive aminations, Wittig reactions, and condensations, enabling the synthesis of diverse compound libraries for high-throughput screening.

Synthesis of 1-Methyl-5-phenyl-1H-pyrrole-2-carbaldehyde

A common and efficient method for the synthesis of pyrrole-2-carbaldehydes is the Vilsmeier-Haack reaction.[5][6][7] This reaction introduces a formyl group onto an electron-rich aromatic ring, such as a pyrrole, using a Vilsmeier reagent, which is typically formed from a substituted amide like N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[6][7]

Proposed Synthetic Pathway

The synthesis of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde can be envisioned to proceed via a two-step process starting from commercially available reagents. The first step involves the Paal-Knorr synthesis of the pyrrole ring, followed by formylation at the C2 position using the Vilsmeier-Haack reaction.

Synthetic Pathway Reagents1 Aniline + 2,5-Hexanedione Intermediate1 1-Phenyl-2,5-dimethyl-1H-pyrrole Reagents1->Intermediate1 Paal-Knorr Synthesis Intermediate2 1-Methyl-5-phenyl-1H-pyrrole Intermediate1->Intermediate2 N-Alkylation Reagents2 Methyl Iodide Reagents2->Intermediate1 Product 1-Methyl-5-phenyl-1H-pyrrole-2-carbaldehyde Intermediate2->Product Vilsmeier-Haack Formylation VilsmeierReagent POCl₃, DMF VilsmeierReagent->Intermediate2 Synthetic_Workflow Start 1-Methyl-5-phenyl-1H- pyrrole-2-carbaldehyde Intermediate Imine Intermediate Start->Intermediate Condensation Reagent 4-Sulfonamidophenethylamine Reagent->Intermediate Product Hypothetical COX-2 Inhibitor Intermediate->Product Reduction ReducingAgent NaBH(OAc)₃ ReducingAgent->Intermediate

Sources

Application

reaction conditions for wittig olefination of pyrrole-2-carbaldehydes

This Application Note and Protocol guide details the reaction conditions for the Wittig olefination of pyrrole-2-carbaldehydes. Executive Summary & Strategic Analysis The olefination of pyrrole-2-carbaldehydes is a pivot...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note and Protocol guide details the reaction conditions for the Wittig olefination of pyrrole-2-carbaldehydes.

Executive Summary & Strategic Analysis

The olefination of pyrrole-2-carbaldehydes is a pivotal transformation in the synthesis of porphyrins, prodigiosin analogs, and pyrrole-based polymer scaffolds. While the Wittig reaction is the standard method for this transformation, the specific electronic and steric nature of the pyrrole ring—specifically the acidic N-H proton (pKa ~16.5)—presents a unique challenge that distinguishes it from standard benzaldehyde olefinations.

The Core Challenge: The Pyrrolide Anion Deactivation When performing a Wittig reaction on unprotected pyrrole-2-carbaldehyde using standard strong bases (e.g., n-BuLi, NaH), the base will preferentially deprotonate the pyrrole nitrogen before generating the phosphonium ylide.

  • Consequence: This forms a pyrrolide anion. Through resonance, the negative charge on the nitrogen donates electron density into the carbonyl group, significantly reducing the electrophilicity of the aldehyde carbon.

  • Result: Drastically reduced reaction rates, incomplete conversion, and the requirement for excess valuable ylide reagents.

Strategic Recommendation: To ensure reproducibility, high yields, and predictable stereoselectivity, N-protection prior to olefination is the recommended "Gold Standard" workflow. Direct olefination of unprotected pyrroles is reserved for specific cases using Phase Transfer Catalysis (PTC) or highly reactive ylides.

Mechanistic Decision Tree & Workflow

The following diagram illustrates the critical decision pathways for optimizing reaction conditions based on the substrate state.

Wittig_Pyrrole_Workflow Start START: Pyrrole-2-Carbaldehyde Check_NH Is the Pyrrole Nitrogen Protected? Start->Check_NH Protected_Yes YES (N-R) Check_NH->Protected_Yes N-Me, N-Boc, N-Ts Protected_No NO (N-H) Check_NH->Protected_No Free N-H Standard_Wittig Standard Wittig Protocol (Stoichiometry 1:1.1) Protected_Yes->Standard_Wittig Selectivity Selectivity Goal? Standard_Wittig->Selectivity Z_Alkene Z-Selective: Unstabilized Ylide (Base: NaHMDS/KOtBu, -78°C) Selectivity->Z_Alkene E_Alkene E-Selective: Stabilized Ylide or HWE (Base: NaH, 0°C -> RT) Selectivity->E_Alkene Workup Workup: Neutral/Basic (Avoid Acid -> Polymerization) Z_Alkene->Workup E_Alkene->Workup Direct_Route Direct Route (High Risk) Requires 2.2+ eq. Base Protected_No->Direct_Route Deactivation WARNING: Anion Deactivation (Sluggish Reaction) Direct_Route->Deactivation PTC_Method Alternative: Phase Transfer Catalysis (DCM/NaOH + 18-Crown-6) Deactivation->PTC_Method Recommended Alt Deactivation->Workup Low Yield PTC_Method->Workup Product Final Vinyl Pyrrole Workup->Product

Caption: Decision matrix for Wittig olefination of pyrrole-2-carbaldehydes highlighting the critical N-protection checkpoint.

Experimental Protocols

Protocol A: The "Gold Standard" (N-Protected Route)

Applicability: High-value synthesis, requirement for high Z/E selectivity, or expensive phosphonium salts. Mechanism: N-protection (Boc or Tosyl) removes the acidic proton and inductively withdraws electron density, making the aldehyde more electrophilic.

Reagents:

  • Substrate: N-Boc-pyrrole-2-carbaldehyde (1.0 eq)

  • Phosphonium Salt: Alkyltriphenylphosphonium halide (1.2 eq)

  • Base: Potassium tert-butoxide (KOtBu) (1.2 eq) or NaHMDS.

  • Solvent: Anhydrous THF (0.1 M concentration).

Step-by-Step Procedure:

  • Ylide Formation: In a flame-dried Schlenk flask under Argon, suspend the phosphonium salt in anhydrous THF. Cool to 0°C (for stabilized) or -78°C (for unstabilized).

  • Base Addition: Add KOtBu (1.0 M in THF) dropwise. The solution will develop a characteristic color (yellow/orange for unstabilized, deep red for semi-stabilized). Stir for 30–60 minutes to ensure complete ylide formation.

  • Substrate Addition: Dissolve N-Boc-pyrrole-2-carbaldehyde in minimal THF and add dropwise to the ylide solution.

    • Note: For Z-selectivity, maintain -78°C during addition. For E-selectivity (stabilized ylides), addition at 0°C is acceptable.

  • Reaction: Allow the mixture to warm to room temperature slowly. Monitor by TLC (typically 2–4 hours).

  • Quench & Workup: Quench with saturated NH₄Cl. Extract with diethyl ether or EtOAc.

    • Critical: Wash organic layer with water to remove phosphine oxide salts.

  • Purification: Flash chromatography on silica gel.

    • Deprotection (Optional): If the free pyrrole is required, remove Boc using TFA/DCM (1:1) at 0°C followed by immediate basic quench (NaHCO₃) to prevent polymerization.

Protocol B: Direct Olefination (Unprotected Route)

Applicability: Large-scale "commodity" synthesis where yield loss is acceptable, or when protection/deprotection steps are deemed too costly. Caveat: Requires excess reagents to compensate for N-deprotonation.

Reagents:

  • Substrate: Pyrrole-2-carbaldehyde (1.0 eq)

  • Phosphonium Salt: 2.5 eq (Excess required)

  • Base: Sodium Hydride (NaH, 60% dispersion) (2.5 eq) or n-BuLi.

  • Solvent: Anhydrous THF or DMSO.

Step-by-Step Procedure:

  • Base Preparation: Wash NaH with dry hexane to remove mineral oil, then suspend in THF.

  • Ylide Generation: Add the phosphonium salt to the NaH suspension. Heat to reflux briefly or stir for 1–2 hours at RT to generate the ylide (solution becomes colored).

  • Substrate Addition: Add pyrrole-2-carbaldehyde (dissolved in THF) slowly.

    • Observation: The first equivalent of ylide acts as a base, deprotonating the pyrrole NH. The solution color may fade transiently. The second equivalent performs the Wittig reaction.

  • Reaction: Reflux is often required (60–70°C) for 12–24 hours due to the deactivated nature of the pyrrolide anion.

  • Workup: Careful quenching with water.[1] The aqueous phase will be very basic; adjust pH to ~7–8 before extraction to ensure the pyrrole is protonated and extracts into the organic layer.

Optimization & Troubleshooting Data

The following table summarizes the impact of reaction variables on yield and selectivity for pyrrole-2-carbaldehydes.

VariableConditionOutcomeRecommendation
N-Protection N-Boc / N-Tosyl High Yield (>85%) Highly Recommended. Increases electrophilicity of aldehyde.
Free N-HLow Yield (<40%)Avoid unless necessary. Reaction is sluggish due to anion formation.
Base NaHMDS / LiHMDSHigh Z-SelectivityBest for unstabilized ylides (kinetic control).
KOtBuGood BalanceRobust general-purpose base.
NaHVariableGood for generating "salt-free" ylides if filtered, but difficult to handle.
Solvent THFStandardDefault solvent.
DCME-SelectivityFavors E-isomer with stabilized ylides.
MethanolFast ReactionAvoid. Protic solvents quench the ylide.
Temperature -78°CZ-SelectiveCritical for unstabilized ylides.
RefluxCompletionOften needed for sterically hindered or unprotected pyrroles.

References

  • BenchChem. (2025). Synthetic Routes to Functionalized Pyrroles Using 1-Methylpyrrole-2,5-dicarbaldehyde: Application Notes and Protocols. BenchChem Application Notes. Link

  • Organic Syntheses. (1951). Pyrrole-2-carboxaldehyde.[2][3][4][5][6][7] Org. Synth. 1951, 31, 92. Link

  • Trofimov, B. A., et al. (2015).[5] 2-(1-Hydroxypropyn-2-yl)-1-vinylpyrroles: the first successful Favorsky ethynylation of pyrrolecarbaldehydes.[2] Beilstein J. Org. Chem. Link

  • Katsuki, T., et al. (2015). One-Carbon Homologation of Pyrrole Carboxaldehyde via Wittig Reaction. Heterocycles, Vol. 91. Link

  • Vedejs, E., & Peterson, M. J. (1994). Stereocontrol in Organic Synthesis Using the Wittig Reaction. Topics in Stereochemistry. Link

  • Gilchrist, T. L. (2001). Heterocyclic Chemistry. 3rd Ed. Prentice Hall. (General reference for pyrrole acidity and reactivity).

Sources

Method

Application Note: Rapid Microwave-Assisted Synthesis of 1-Methyl-5-phenyl-1H-pyrrole-2-carbaldehyde

Abstract This application note provides a comprehensive, two-step protocol for the synthesis of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde, a valuable heterocyclic scaffold in medicinal chemistry and drug development. T...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note provides a comprehensive, two-step protocol for the synthesis of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde, a valuable heterocyclic scaffold in medicinal chemistry and drug development. The methodology leverages the efficiency of microwave-assisted organic synthesis (MAOS) for the initial Paal-Knorr cyclization, followed by a regioselective Vilsmeier-Haack formylation. By explaining the causality behind experimental choices and incorporating detailed protocols, this guide serves as an authoritative resource for researchers seeking to accelerate the synthesis of substituted pyrroles. The protocols detailed herein demonstrate significant reductions in reaction time and an increase in efficiency compared to conventional heating methods, aligning with the principles of green chemistry.[1][2]

Introduction: The Significance of Substituted Pyrroles and Microwave Synthesis

The pyrrole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with diverse biological activities, including anticancer, antibacterial, and anti-inflammatory properties.[3][4] Specifically, 1,2,5-trisubstituted pyrroles like 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde are versatile intermediates for creating more complex, biologically active molecules.[5]

Traditional synthetic routes to these compounds often involve lengthy reaction times, harsh conditions, and laborious work-ups.[6] Microwave-assisted synthesis has emerged as a transformative technology in drug development, offering faster, cleaner, and more efficient chemical transformations.[7][8][9] Microwave energy directly heats the reactants and solvent through dielectric heating, a process involving dipolar polarization and ionic conduction.[10][11][12] This rapid, volumetric heating leads to a dramatic acceleration of reaction rates, often resulting in higher yields and improved product purity.[1]

This guide details a robust, microwave-enhanced two-step synthesis, providing researchers with a reliable and rapid pathway to the target compound.

Principles of Microwave-Assisted Organic Synthesis (MAOS)

Understanding the mechanism of microwave heating is crucial for protocol optimization. Unlike conventional heating, which relies on slow heat transfer from a vessel surface, microwaves deliver energy directly to any polar molecules within the reaction mixture.[12]

  • Dipolar Polarization: Polar molecules, such as the solvents and reactants in this synthesis, possess a permanent dipole moment. When subjected to the oscillating electric field of the microwaves, these molecules attempt to align with the field. This rapid, continuous reorientation creates significant molecular friction, which generates heat.[11][12]

  • Ionic Conduction: If ions are present in the reaction mixture, they will oscillate back and forth under the influence of the microwave field. This movement causes collisions with surrounding molecules, dissipating energy as heat.[13]

This direct energy transfer allows for rapid heating to temperatures far above the solvent's boiling point in sealed, pressurized vessels, dramatically accelerating chemical reactions according to the Arrhenius equation.[11]

Overall Synthetic Strategy

The synthesis is performed in two distinct stages:

  • Part A: Microwave-Assisted Paal-Knorr Synthesis: Formation of the pyrrole ring by reacting a 1,4-dicarbonyl compound with a primary amine to yield the intermediate, 1-methyl-5-phenyl-1H-pyrrole.

  • Part B: Vilsmeier-Haack Formylation: Regioselective introduction of a carbaldehyde group at the C2 position of the pyrrole ring to yield the final product.

Synthetic_Workflow Start_Materials Starting Materials: 1-phenyl-1,4-pentanedione Methylamine Solution Part_A Part A: Microwave-Assisted Paal-Knorr Synthesis Start_Materials->Part_A Glacial Acetic Acid Intermediate Intermediate: 1-methyl-5-phenyl-1H-pyrrole Part_A->Intermediate Rapid Cyclization Part_B Part B: Vilsmeier-Haack Formylation Intermediate->Part_B Vilsmeier_Reagent Vilsmeier Reagent: POCl₃ + DMF Vilsmeier_Reagent->Part_B Final_Product Final Product: 1-methyl-5-phenyl-1H- pyrrole-2-carbaldehyde Part_B->Final_Product Hydrolysis

Caption: Overall two-step synthetic workflow.

Part A: Microwave-Assisted Paal-Knorr Synthesis of 1-methyl-5-phenyl-1H-pyrrole

The Paal-Knorr reaction is one of the most direct methods for synthesizing substituted pyrroles.[4] It involves the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia, followed by cyclization and dehydration to form the aromatic pyrrole ring.[6] Microwave irradiation drastically reduces the reaction time for this step from several hours to mere minutes.[3][14]

Experimental Protocol

Safety: This procedure should be conducted in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves. Methylamine is a flammable and corrosive gas/liquid.

  • Reagent Preparation: To a 10 mL microwave process vial equipped with a magnetic stir bar, add 1-phenyl-1,4-pentanedione (1.0 mmol, 176 mg).

  • Solvent and Amine Addition: Add glacial acetic acid (3.0 mL) as the solvent and catalyst. Then, add a 40% aqueous solution of methylamine (1.5 mmol, 116 µL).

    • Rationale: Acetic acid serves as both a polar, microwave-absorbent solvent and an acid catalyst to promote the initial imine formation and subsequent dehydration steps.[15] An excess of the amine is used to drive the reaction to completion.

  • Microwave Irradiation: Seal the vial with a septum cap. Place it in the cavity of a monomode microwave reactor. Irradiate the mixture at 150 °C for 10 minutes, with a pre-stirring time of 20 seconds.

    • Rationale: The high temperature achieved under pressure accelerates the cyclization and dehydration steps.[16] A 10-minute irradiation is typically sufficient for full conversion, a significant improvement over hours of conventional reflux.[3]

  • Work-up and Isolation: After the vial has cooled to a safe temperature (<50 °C), carefully uncap it in the fume hood. Pour the reaction mixture into a beaker containing 20 mL of water.

  • Neutralization and Extraction: Neutralize the mixture by slowly adding a saturated solution of sodium bicarbonate until effervescence ceases (pH ~7-8). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

  • Drying and Concentration: Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude oil via flash column chromatography on silica gel (eluent: 5-10% ethyl acetate in hexanes) to obtain 1-methyl-5-phenyl-1H-pyrrole as a clear oil.

Materials and Reaction Parameters
ParameterValue
Reactants 1-phenyl-1,4-pentanedione (1.0 mmol), Methylamine (1.5 mmol)
Solvent/Catalyst Glacial Acetic Acid (3.0 mL)
Microwave Reactor Monomode, 300 W
Temperature 150 °C (monitored by IR sensor)
Reaction Time 10 minutes
Pressure (Max) ~10-15 bar
Typical Yield 85-95%

Part B: Vilsmeier-Haack Formylation of 1-methyl-5-phenyl-1H-pyrrole

The Vilsmeier-Haack reaction is a classic and highly effective method for introducing a formyl (-CHO) group onto electron-rich aromatic rings, such as pyrroles.[17] The reaction utilizes a Vilsmeier reagent, typically formed from phosphoryl chloride (POCl₃) and a substituted amide like dimethylformamide (DMF).[18] The formylation occurs preferentially at the C2 position due to the stabilizing effect of the nitrogen atom on the reaction intermediate.

Experimental Protocol

Safety: Phosphoryl chloride (POCl₃) is highly corrosive and reacts violently with water. This entire procedure must be performed in a dry fume hood using anhydrous solvents and glassware.

  • Vilsmeier Reagent Formation: In a dry, two-necked round-bottom flask under a nitrogen atmosphere, add anhydrous DMF (3.0 mmol, 232 µL). Cool the flask in an ice-water bath to 0 °C.

  • POCl₃ Addition: Add phosphoryl chloride (POCl₃) (1.2 mmol, 112 µL) dropwise via syringe to the cooled, stirring DMF. A white solid complex will form. Stir the mixture at 0 °C for 30 minutes.

    • Rationale: The pre-formation of the electrophilic chloroiminium ion (the Vilsmeier reagent) at low temperature is critical for a controlled reaction.

  • Pyrrole Addition: Dissolve the intermediate, 1-methyl-5-phenyl-1H-pyrrole (1.0 mmol, 171 mg), in anhydrous DMF (1.0 mL) and add it dropwise to the Vilsmeier reagent at 0 °C.

  • Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the reaction in an oil bath at 60 °C for 1 hour. Monitor the reaction's progress by TLC.

  • Hydrolysis: Cool the reaction mixture back to 0 °C in an ice bath. Slowly and carefully add 20 mL of ice-cold water. Then, add a 1 M solution of sodium hydroxide until the mixture is basic (pH ~9-10) to hydrolyze the iminium salt intermediate.

    • Rationale: The hydrolysis step is crucial to convert the intermediate salt into the final carbaldehyde product. The reaction is highly exothermic and must be controlled.[18]

  • Isolation and Purification: Heat the mixture at reflux for 15 minutes, then cool to room temperature. Extract the product with ethyl acetate (3 x 25 mL). Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate. After concentrating under reduced pressure, purify the resulting solid by recrystallization from an ethanol/water mixture to yield 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde as a crystalline solid.

Materials and Reaction Parameters
ParameterValue
Reactants 1-methyl-5-phenyl-1H-pyrrole (1.0 mmol), POCl₃ (1.2 mmol), DMF (4.0 mmol)
Solvent Anhydrous DMF (1.0 mL)
Temperature 0 °C to 60 °C (Conventional Heating)
Reaction Time 1.5 - 2 hours
Typical Yield 75-85%

Characterization of Final Product

The identity and purity of the synthesized 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde should be confirmed using standard analytical techniques.

  • ¹H NMR: Expect characteristic signals for the aldehyde proton (~9.5 ppm), aromatic protons of the phenyl and pyrrole rings, and the N-methyl singlet (~3.9 ppm).

  • ¹³C NMR: Expect a signal for the carbonyl carbon (~180 ppm) along with signals for the aromatic and methyl carbons.

  • Mass Spectrometry (MS): The molecular ion peak corresponding to the product's mass (C₁₂H₁₁NO, MW: 185.22 g/mol ) should be observed.

  • Infrared (IR) Spectroscopy: A strong absorption band corresponding to the aldehyde C=O stretch should be visible around 1660-1680 cm⁻¹.

Microwave_Parameters MW_Power Microwave Power (e.g., 300W) Temp Reaction Temperature (150 °C) MW_Power->Temp Controls Kinetics Accelerated Kinetics Temp->Kinetics Increases Time Reaction Time (10 min) Time->Kinetics Sufficient for Yield High Yield (>85%) Kinetics->Yield Leads to

Caption: Relationship between key microwave reaction parameters.

Conclusion

This application note presents a highly efficient and rapid synthesis of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde. By employing microwave irradiation for the key Paal-Knorr ring-forming reaction, the synthesis time is dramatically reduced from hours to minutes, demonstrating a clear advantage over conventional methods.[16] The subsequent Vilsmeier-Haack formylation provides a reliable method to obtain the desired final product with high regioselectivity. This robust, well-characterized protocol is ideally suited for researchers in drug discovery and medicinal chemistry who require rapid access to functionalized heterocyclic scaffolds.

References

  • Minetto, G., Raveglia, L. F., Sega, A., & Taddei, M. (2005). Microwave-Assisted Paal-Knorr Reaction - Three-Step Regiocontrolled Synthesis of Polysubstituted Furans, Pyrroles and Thiophenes. European Journal of Organic Chemistry, 2005(24), 5277-5288. [Link]

  • European Pharmaceutical Contractor (EPC). (n.d.). Microwave-Assisted Synthesis in Drug Development. EPCP. [Link]

  • Shaikh, A. A., & Gacem, R. (2023). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. PMC. [Link]

  • Raveglia, L. F., et al. (2004). Microwave-Assisted Paal−Knorr Reaction. A Rapid Approach to Substituted Pyrroles and Furans. Organic Letters, 6(2), 259-262. [Link]

  • Taylor, R., et al. (2020). Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. PMC. [Link]

  • Joshi, G. G. (2013). Microwave Assisted Organic Synthesis: A Green Chemical Approach. Asian Journal of Pharmaceutical Research and Development, 1(4), 165–177. [Link]

  • Musiol, R., Tyman-Szram, B., & Polanski, J. (2006). Microwave-Assisted Heterocyclic Chemistry for Undergraduate Organic Laboratory. Journal of Chemical Education, 83(4), 632. [Link]

  • Taylor, R., et al. (2020). Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. RSC Publishing. [Link]

  • Taylor, R., et al. (2020). Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. ResearchGate. [Link]

  • Bandyopadhyaya, D., & Banik, B. K. (2017). MICROWAVE-INDUCED PAAL-KNORR REACTION WITH AMMONIUM CHLORIDE: SYNTHESIS OF PYRROLES. ScholarWorks @ UTRGV. [Link]

  • Singh, M., & Dwivedi, A. (2018). A Review on: A significance of microwave assist technique in green chemistry. ResearchGate. [Link]

  • CEM Corporation. (n.d.). Theory of Microwave Heating for Organic Synthesis. CEM Corporation. [Link]

  • Mateev, E., et al. (2024). Microwave-assisted organic synthesis of pyrroles (Review). Pensoft Publishers. [Link]

  • Gnanaoli, K., et al. (2022). MICROWAVE-ASSISTED SYNTHESIS OF NITROGEN HETEROCYCLES. ResearchGate. [Link]

  • Anderson, H. J., & Lee, C.-E. (1985). Synthesis of 5-substituted pyrrole-2-carboxaldehydes. Part I. Generation of formal 5-lithiopyrrole-2-carboxaldehyde equivalents. Canadian Journal of Chemistry, 63(1), 129-137. [Link]

  • Wu, X., et al. (2018). Synthesis of Pyrrole-2-carbaldehyde Derivatives by Oxidative Annulation and Direct Csp3-H to C=O Oxidation. Organic Chemistry Portal. [Link]

  • Wilson, J. W., & D'Ambra, T. E. (2009). Microwave-assisted Clauson-Kaas synthesis: A green approach to substituted pyrroles. Arkat USA. [Link]

  • Metwally, A. A., et al. (2020). Microwave-assisted Vilsmeier-Haack synthesis of Pyrazole-4-carbaldehydes. ResearchGate. [Link]

  • Silverstein, R. M., et al. (1953). Pyrrole-2-carboxaldehyde. Organic Syntheses, 33, 83. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Pyrrole-2-Carbaldehyde Stability and Storage

Welcome to the technical support center for pyrrole-2-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to address the common challenges associated with the handling and...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for pyrrole-2-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to address the common challenges associated with the handling and storage of this versatile synthetic building block. Pyrrole-2-carbaldehyde is known for its susceptibility to polymerization and degradation, which can compromise experimental outcomes. This resource provides in-depth troubleshooting advice and frequently asked questions to ensure the integrity of your material.

Troubleshooting Guide: Preventing Polymerization

This section addresses specific issues you might encounter during the storage and handling of pyrrole-2-carbaldehyde.

Problem 1: The material has changed color (e.g., from off-white/yellow to dark brown/black) and/or solidified upon storage.

  • Possible Cause: This is a classic sign of uncontrolled polymerization and/or oxidation. Several factors can initiate this process:

    • Exposure to Air (Oxygen): Aromatic aldehydes are susceptible to oxidation, which can lead to the formation of carboxylic acids and other byproducts that can catalyze polymerization.[1]

    • Exposure to Light: UV light can provide the energy to initiate polymerization reactions.

    • Presence of Acidic Impurities: Pyrrole and its derivatives are notoriously unstable in acidic conditions, which can catalyze rapid polymerization.[2][3][4][5] Even trace amounts of acid can be problematic.

    • Elevated Temperatures: Higher temperatures accelerate the rates of both oxidation and polymerization.[1]

  • Solution:

    • Inert Atmosphere: Always store pyrrole-2-carbaldehyde under an inert atmosphere such as argon or nitrogen to minimize contact with oxygen.[6]

    • Light Protection: Use amber vials or wrap containers in aluminum foil to protect the compound from light.[6][7]

    • Temperature Control: For long-term storage, keep the material at refrigerator temperatures (2-8°C).[8][9] For solutions in solvents, -80°C is recommended for up to 6 months.[6]

    • Quality of Starting Material: Ensure the pyrrole-2-carbaldehyde is of high purity and free from acidic residues from its synthesis. If necessary, the material can be purified by distillation or recrystallization.

Problem 2: The yield of my reaction using stored pyrrole-2-carbaldehyde is significantly lower than expected, with a lot of baseline material on the TLC plate.

  • Possible Cause: A significant portion of your starting material has likely been consumed by competing polymerization side reactions, even if a dramatic color change is not yet visible.[4] The baseline material observed on the TLC plate is characteristic of polymeric byproducts.

  • Solution:

    • Assess Purity Before Use: Before starting your reaction, check the purity of the pyrrole-2-carbaldehyde. A simple method is to take a melting point; the literature value is typically around 43-46°C. A broad or depressed melting point suggests impurities. You can also run a quick NMR spectrum to check for the characteristic aldehyde proton peak and the absence of broad signals indicative of polymers.

    • Freshly Purify: If the purity is questionable, purify the material immediately before use. Vacuum distillation is a common method.

    • Optimize Reaction Conditions: If your reaction is performed under acidic conditions, consider protecting the pyrrole nitrogen with a suitable group (e.g., tosyl) before proceeding.[4] If protection is not an option, conduct the reaction at a very low temperature (e.g., -78°C) and add the acid slowly to a dilute solution to avoid localized high concentrations.[4]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of pyrrole-2-carbaldehyde polymerization?

A1: The polymerization is typically acid-catalyzed. The electron-rich pyrrole ring is susceptible to protonation, particularly at the C-3 position. This protonated species can then act as an electrophile and react with another neutral pyrrole molecule, initiating a chain reaction that leads to the formation of a polymer.[2][5] This process can be exacerbated by the presence of an aldehyde group, which can also participate in various side reactions.

Q2: What are the ideal storage conditions for solid pyrrole-2-carbaldehyde?

A2: For optimal stability, solid pyrrole-2-carbaldehyde should be stored under an inert atmosphere (argon or nitrogen) in a tightly sealed, light-protected container at 2-8°C.[6][8][9]

Q3: How should I store solutions of pyrrole-2-carbaldehyde?

A3: Solutions are generally less stable than the solid material. If you must store a solution, use a dry, aprotic solvent. For stock solutions, it is recommended to store them at -20°C for up to one month or at -80°C for up to six months.[6] Always protect solutions from light and store under an inert atmosphere.[6]

Q4: Can I use antioxidants to prevent the degradation of pyrrole-2-carbaldehyde?

A4: While antioxidants like BHT (butylated hydroxytoluene) are sometimes used to stabilize other aldehydes, their use with pyrrole-2-carbaldehyde is not widely documented in the primary literature for this specific compound.[1] The primary mode of degradation is often acid-catalyzed polymerization rather than simple oxidation. Therefore, the most effective strategies are to control the storage atmosphere, temperature, and light exposure, and to ensure the absence of acidic impurities.

Q5: How can I tell if my pyrrole-2-carbaldehyde has degraded?

A5: Visual inspection is the first step; look for a color change from off-white/yellow to brown or black, and a change in physical state from a crystalline solid to a viscous oil or solid mass.[10] For a more quantitative assessment, you can use analytical techniques:

  • Thin-Layer Chromatography (TLC): The appearance of a smear of material at the baseline that does not elute is a strong indicator of polymer formation.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: The presence of broad, poorly resolved peaks in the 1H NMR spectrum, in addition to the sharp signals of the pure compound, suggests polymerization.

  • High-Performance Liquid Chromatography (HPLC): Degradation will be evident by a decrease in the peak area of the main compound and the appearance of new, often broad, peaks.[11]

Summary of Recommended Storage Conditions
ConditionSolid MaterialSolution in Solvent
Temperature 2-8°C[8][9]-20°C (up to 1 month) or -80°C (up to 6 months)[6]
Atmosphere Inert (Argon or Nitrogen)[6]Inert (Argon or Nitrogen)[6]
Light Protect from light (Amber vial)[6][7]Protect from light (Amber vial)[6][7]
Container Tightly sealed[12][13]Tightly sealed with a septum
Workflow for Handling and Storage of Pyrrole-2-Carbaldehyde

G cluster_0 Receiving Material cluster_1 Purity Assessment cluster_2 Storage Decision Receive Receive Pyrrole-2-Carbaldehyde Inspect Visually Inspect for Color and Physical State Receive->Inspect AssessPurity Assess Purity (TLC, NMR, MP) Inspect->AssessPurity IsPure Is Purity >98%? AssessPurity->IsPure Purify Purify (e.g., Vacuum Distillation) IsPure->Purify No UseImmediately Use Immediately in Reaction IsPure->UseImmediately Yes, using now StorageType Storage Duration? IsPure->StorageType Yes, storing Purify->AssessPurity Store Prepare for Storage ShortTerm Short-Term Storage (Solid, 2-8°C, Inert Gas, Dark) StorageType->ShortTerm < 1 Month LongTerm Long-Term Storage (Solid, 2-8°C, Inert Gas, Dark) or Solution (-80°C) StorageType->LongTerm > 1 Month

Caption: Decision workflow for handling and storing pyrrole-2-carbaldehyde.

Protocol: Quality Control Check by ¹H NMR
  • Sample Preparation: Accurately weigh approximately 5 mg of the pyrrole-2-carbaldehyde and dissolve it in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

  • Data Acquisition: Acquire a standard ¹H NMR spectrum.

  • Analysis:

    • Expected Signals: Look for the characteristic sharp signals of pure pyrrole-2-carbaldehyde. The aldehyde proton (CHO) should appear as a singlet around 9.5 ppm. The pyrrole ring protons will appear between 6-7.5 ppm.

    • Signs of Degradation: The presence of broad, poorly defined humps in the baseline, particularly in the aromatic region, is indicative of polymer formation. A decrease in the integration of the aldehyde proton relative to the pyrrole protons may suggest oxidation to the carboxylic acid (though the carboxylic acid proton may be too broad to observe easily).

By adhering to these guidelines, researchers can minimize the risk of polymerization and ensure the quality and reactivity of their pyrrole-2-carbaldehyde for successful experimental outcomes.

References
  • ResearchGate. A study of the effects of acid on the polymerisation of pyrrole, on the oxidative polymerisation of pyrrole and on polypyrrole. [Link]

  • Journal of Materials Chemistry (RSC Publishing). A study of the effects of acid on the polymerisation of pyrrole, on the oxidative polymerisation of pyrrole and on polypyrrole. [Link]

  • Carl ROTH. 1H-Pyrrole-2-carbaldehyde. [Link]

  • The Good Scents Company. 1-methyl-2-pyrrole carboxaldehyde. [Link]

  • PubMed. THE ACID-CATALYZED POLYMERIZATION OF PYRROLES AND INDOLES. [Link]

  • Consolidated Chemical. Myrac Aldehyde | Premium Aromatic Aldehyde. [Link]

  • MDPI. Biosynthesis of Pyrrole-2-carbaldehyde via Enzymatic CO2 Fixation. [Link]

  • Walsh Medical Media. Catalytic Advancements in Pyrrole Synthesis: Significance of Ionic Liquids. [Link]

  • Organic Syntheses Procedure. Pyrrole-2-carboxaldehyde. [Link]

Sources

Optimization

improving yield of Vilsmeier-Haack formylation on sterically hindered pyrroles

Welcome to the Technical Support Center for Pyrrole Functionalization . This guide is designed for researchers and drug development professionals facing low yields, regioselectivity issues, or substrate decomposition whe...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Pyrrole Functionalization . This guide is designed for researchers and drug development professionals facing low yields, regioselectivity issues, or substrate decomposition when attempting Vilsmeier-Haack formylations on sterically hindered pyrroles (e.g., bulky N-protecting groups, 2,5-disubstitution).

Below, you will find a diagnostic workflow, mechanistic troubleshooting FAQs, comparative data, and self-validating protocols to rescue your formylation reactions.

Diagnostic Workflow for Hindered Pyrroles

FormylationWorkflow Start Sterically Hindered Pyrrole Substrate CheckPos Are C2/C5 positions blocked? Start->CheckPos YesBlock Yes (C2/C5 Blocked) Target C3/C4 CheckPos->YesBlock Yes NoBlock No (Bulky N-Substituent) Target C2/C5 CheckPos->NoBlock No StandardVH Attempt Standard VH (POCl3 / DMF) YesBlock->StandardVH NoBlock->StandardVH LowYield Low Yield / No Reaction (Steric Clash) StandardVH->LowYield Reaction Fails Mod1 Highly Electrophilic VH (Tf2O / DMF) LowYield->Mod1 Need higher reactivity Mod2 Mild/Clean VH (Oxalyl Chloride / DMF) LowYield->Mod2 Substrate oligomerizes Alt1 Rieche Formylation (Cl2CHOMe / TiCl4) LowYield->Alt1 VH completely fails Alt2 Lithiation-Formylation (n-BuLi then DMF) LowYield->Alt2 C-H activation needed

Decision tree for optimizing formylation of sterically hindered pyrrole substrates.

Troubleshooting FAQs

Q1: Why is my standard Vilsmeier-Haack (POCl₃/DMF) reaction failing or returning unreacted starting material when my pyrrole has a bulky N-protecting group (e.g., TIPS, Trityl)? Mechanistic Causality: The standard Vilsmeier-Haack reaction relies on the in situ generation of a chloromethyleneiminium ion. This intermediate is exceptionally bulky. When a pyrrole bears a large N-substituent, the steric clash between the protecting group and the incoming Vilsmeier reagent raises the activation energy of the electrophilic aromatic substitution (EAS) transition state[1]. Consequently, the nucleophilic attack of the pyrrole π-system on the iminium carbon is kinetically hindered, leading to complete recovery of starting material or forcing the reaction to the less reactive C3 position.

Q2: How can I increase the reactivity of the Vilsmeier reagent to overcome this steric barrier without destroying my pyrrole? Solution: Swap POCl₃ for Trifluoromethanesulfonic anhydride (Tf₂O). Reacting Tf₂O with DMF generates a triflyloxyiminium triflate intermediate. Because the triflate anion is a vastly superior leaving group compared to chloride, the resulting iminium species is significantly more electrophilic[2]. This heightened electrophilicity lowers the activation barrier, allowing the reaction to proceed even when the trajectory of attack is sterically restricted.

Q3: My hindered pyrrole decomposes into a black tar when I heat the POCl₃/DMF reaction overnight. How can I improve the yield? Solution: You are observing acid-catalyzed oligomerization. Pyrroles are highly sensitive to the prolonged thermal stress and acidic byproducts (phosphoric acid derivatives) generated during the standard POCl₃ reaction. You have two options:

  • Switch to Oxalyl Chloride: Using oxalyl chloride (COCl)₂ instead of POCl₃ generates the same Vilsmeier reagent but produces only volatile byproducts (CO, CO₂, and HCl), which are easily degassed. This milder approach has been shown to improve yields by up to 27% for sensitive substrates like 1-vinylpyrroles[3].

  • Microwave Acceleration: Transitioning the reaction to a microwave reactor can drive the formylation to completion in minutes rather than hours. The rapid kinetic energy transfer overcomes the EAS activation barrier before the slower, thermodynamically driven polymerization pathways can consume the substrate[4].

Q4: What if the Vilsmeier-Haack approach is fundamentally incompatible with my substrate? Solution: Utilize the Rieche Formylation . This is a Friedel-Crafts variant that uses dichloromethyl methyl ether (Cl₂CHOMe) as the formyl source and a Lewis acid (typically TiCl₄ or SnCl₄) as the catalyst[5]. The active electrophile is smaller than the Vilsmeier intermediate, and the Lewis acid can coordinate with heteroatoms on the substrate to direct the regioselectivity, often overriding pure steric biases[6].

Quantitative Data Summary: Formylating Agent Comparison

Formylating SystemActive ElectrophileRelative ElectrophilicitySteric ToleranceByproducts / Side Reactions
POCl₃ / DMF Chloromethyleneiminium chlorideModerateLowPhosphoric acids; causes pyrrole oligomerization under heat.
(COCl)₂ / DMF Chloromethyleneiminium chlorideModerateModerateCO, CO₂, HCl (volatile); cleaner profile for sensitive pyrroles[3].
Tf₂O / DMF Triflyloxyiminium triflateVery HighHighTriflic acid; requires strict temperature control (-78 °C to 0 °C)[2].
Cl₂CHOMe / TiCl₄ Titanium-coordinated oxoniumHighHighHCl, Methanol; excellent for highly crowded C2/C5 blocked pyrroles[5].

Step-by-Step Experimental Protocols

Protocol A: Highly Electrophilic Vilsmeier-Haack Formylation (Tf₂O / DMF)

Use this protocol when extreme steric hindrance prevents standard formylation.

  • Reagent Preparation: Flame-dry a Schlenk flask under argon. Add anhydrous dichloromethane (DCM) (0.1 M relative to substrate) and anhydrous DMF (3.0 equivalents).

  • Activation: Cool the solution to -78 °C using a dry ice/acetone bath. Add Tf₂O (1.1 equivalents) dropwise over 5 minutes.

    • Self-Validation Check: The solution will rapidly turn from colorless to a pale yellow/orange tint, confirming the formation of the highly reactive triflyloxyiminium triflate[2].

  • Substrate Addition: Stir for 10 minutes at -78 °C. Dissolve the sterically hindered pyrrole (1.0 equivalent) in a minimum volume of anhydrous DCM and add it dropwise.

  • Reaction Progression: Allow the reaction to slowly warm to 0 °C over 1 hour. Monitor by TLC (aliquots quenched in saturated NaHCO₃).

  • Hydrolysis & Quench: Once starting material is consumed, pour the reaction mixture into a vigorously stirring solution of saturated aqueous sodium acetate (or NaHCO₃) at 0 °C. Stir for 2 hours at room temperature to fully hydrolyze the iminium intermediate to the aldehyde.

  • Workup: Extract with DCM (3x), wash the combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Rieche Formylation (Cl₂CHOMe / TiCl₄)

Use this protocol when Vilsmeier-Haack fails entirely or when targeting the C3/C4 position of a C2/C5 blocked pyrrole.

  • Setup: In a flame-dried flask under argon, dissolve the pyrrole substrate (1.0 equivalent) in anhydrous DCM (0.2 M).

  • Reagent Addition: Add dichloromethyl methyl ether (1.5 equivalents) via syringe. Cool the reaction mixture to 0 °C in an ice bath.

  • Lewis Acid Catalysis: Add TiCl₄ (2.0 equivalents) dropwise over 10 minutes.

    • Self-Validation Check: The reaction mixture will immediately undergo a dramatic color change (usually to deep red, brown, or dark purple), indicating successful Lewis acid complexation with the substrate and the formylating agent[5].

  • Incubation: Stir at 0 °C for 30 minutes, then allow to warm to room temperature. Stir for an additional 1–3 hours until TLC indicates complete conversion.

  • Quench: Carefully pour the dark mixture into a beaker containing crushed ice and 1 M HCl. Stir vigorously for 30 minutes until the organic layer clarifies (breaking the titanium complexes).

  • Workup: Separate the layers, extract the aqueous phase with DCM, wash the combined organics with saturated NaHCO₃ and brine, dry over MgSO₄, and concentrate.

References

  • SciSpace. Sequential One-Pot Vilsmeier-Haack and Organocatalyzed Mannich Cyclizations. scispace.com. Available at:[Link]

  • Organic Chemistry Portal. An Efficient Route to 1-Vinylpyrrole-2-carbaldehydes. organic-chemistry.org. Available at: [Link]

  • National Institutes of Health (NIH). The Application of Vinylogous Iminium Salt Derivatives and Microwave Accelerated Vilsmeier-Haack Reactions. nih.gov. Available at:[Link]

  • Wikipedia. Rieche Formylation. wikipedia.org. Available at: [Link]

  • MDPI. Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations. mdpi.com. Available at:[Link]

Sources

Troubleshooting

Technical Support Center: Purification of 1-Methyl-5-phenyl-1H-pyrrole-2-carbaldehyde by Column Chromatography

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and optimizing the purification of 1-methyl-5-phenyl-1H-pyrrole-2-carbal...

Author: BenchChem Technical Support Team. Date: March 2026

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and optimizing the purification of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde using column chromatography. The following information is curated to address common challenges and provide practical, field-proven solutions.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the column chromatography of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde, offering step-by-step solutions and explanations rooted in chromatographic principles.

Question: My compound is not moving off the baseline on the TLC plate, even with a highly polar solvent system. What should I do?

Answer: This issue, where the compound remains at the origin (Rf = 0), suggests strong interaction with the stationary phase, which is common for polar compounds like pyrrole derivatives on silica gel.

  • Causality: The polar aldehyde and the nitrogen atom in the pyrrole ring can form strong hydrogen bonds with the silanol groups on the surface of the silica gel, leading to very high retention.

  • Solution Workflow:

    • Introduce a More Polar Modifier: Add a small percentage (0.5-2%) of methanol or isopropanol to your eluent (e.g., ethyl acetate/hexane). These highly polar solvents will compete with your compound for binding sites on the silica, facilitating its movement.

    • Consider a Ternary System: A mixture of three solvents, such as hexane/dichloromethane/ethyl acetate, can sometimes provide the necessary polarity and selectivity to achieve the desired separation.[1]

    • Alternative Stationary Phase: If modifying the solvent system is ineffective, consider switching to a less acidic stationary phase like neutral alumina. For highly polar compounds, reversed-phase (C18) chromatography might be a more suitable option.[2]

Question: I'm observing significant peak tailing in my collected fractions. How can I improve the peak shape?

Answer: Peak tailing is often a result of undesirable interactions between the analyte and the stationary phase.

  • Causality: The acidic nature of silica gel can lead to strong, non-ideal interactions with basic or polar compounds, causing the molecules to "drag" along the column, resulting in a tailed peak.

  • Solution Workflow:

    • Addition of a Basic Modifier: Incorporate a small amount (0.1-1%) of triethylamine into your mobile phase. Triethylamine will neutralize the acidic silanol groups on the silica surface, minimizing strong interactions and leading to more symmetrical peaks.[2]

    • Column Loading Technique: Ensure the sample is loaded onto the column in a minimal volume of solvent. A concentrated band at the start of the chromatography will lead to sharper peaks.[1]

    • Check for Column Overloading: Loading too much sample can saturate the stationary phase, leading to tailing. Reduce the amount of crude material applied to the column.

Question: My purified compound is still colored, even after column chromatography. What is the source of the color and how can I remove it?

Answer: The persistence of color after chromatography often indicates the presence of highly colored impurities, which can arise from the synthesis or degradation of the pyrrole ring.

  • Causality: Pyrrole derivatives can be susceptible to oxidation and polymerization, especially when exposed to air, light, or acidic conditions, leading to the formation of colored oligomers.[3] Byproducts from the Vilsmeier-Haack reaction, a common method for synthesizing pyrrole-2-carbaldehydes, can also be colored.[4][5]

  • Solution Workflow:

    • Recrystallization: If the purified compound is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexane) can be a highly effective method for removing colored impurities.

    • Activated Carbon Treatment: Dissolve the colored compound in an appropriate solvent and add a small amount of activated carbon. Stir for a short period, then filter through celite to remove the carbon and the adsorbed colored impurities.

    • Alternative Purification Technique: If the compound is thermally stable, distillation under reduced pressure may be an option to separate it from non-volatile colored impurities.[6]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the column chromatography of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde.

Q1: What is a good starting solvent system for the TLC analysis of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde?

A1: A good starting point is a mixture of a non-polar solvent like hexanes or petroleum ether and a moderately polar solvent like ethyl acetate. Begin with a ratio of 9:1 (Hexanes:Ethyl Acetate) and gradually increase the proportion of ethyl acetate to find a system that gives an Rf value between 0.2 and 0.4 for your compound.[2]

Q2: How do I choose between normal-phase and reversed-phase chromatography for this compound?

A2: The choice depends on the overall polarity of your crude material.

  • Normal-Phase (e.g., silica gel, alumina): This is generally suitable for less polar to moderately polar compounds. Given the structure of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde, normal-phase chromatography is a logical starting point.

  • Reversed-Phase (e.g., C18): This is ideal for more polar compounds. If your compound shows high solubility in polar solvents like methanol or acetonitrile, reversed-phase chromatography could be a better choice.[2]

Q3: Can I use the same solvent system for column chromatography that I optimized for TLC?

A3: Generally, yes. The solvent system that provides good separation and an appropriate Rf value (ideally 0.2-0.3) on TLC is an excellent starting point for column chromatography.[1] You may need to slightly decrease the polarity of the eluent for the column compared to the TLC solvent system to ensure good separation.

Q4: My compound seems to be decomposing on the silica gel column. What are my options?

A4: The acidic nature of silica gel can sometimes cause decomposition of sensitive compounds.

  • Neutralize the Silica: You can try neutralizing the silica gel by preparing a slurry with your eluent containing a small amount of triethylamine (0.1-1%) before packing the column.

  • Use an Alternative Stationary Phase: Consider using a more inert stationary phase like neutral alumina or Florisil.[2]

  • Minimize Contact Time: Use flash chromatography with a higher flow rate to reduce the time your compound spends on the column.

Experimental Protocol: Flash Column Chromatography

This protocol provides a detailed, step-by-step methodology for the purification of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde.

1. Solvent System Selection:

  • Develop a suitable solvent system using Thin Layer Chromatography (TLC). A good starting point is a mixture of hexanes and ethyl acetate.

  • Adjust the solvent ratio until the desired compound has an Rf value of approximately 0.2-0.3.[1]

2. Column Packing:

  • Select an appropriately sized column based on the amount of crude material.

  • Prepare a slurry of silica gel in the chosen non-polar solvent (e.g., hexanes).

  • Carefully pour the slurry into the column, ensuring no air bubbles are trapped.

  • Allow the silica to settle into a uniform bed, then drain the excess solvent until it is level with the top of the silica.[1]

3. Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent or a less polar solvent like dichloromethane.

  • Carefully apply the solution to the top of the silica bed using a pipette.

  • Allow the sample to adsorb onto the silica by draining the solvent until it is level with the top of the silica bed again.

4. Elution:

  • Carefully add the eluent to the top of the column.

  • Apply pressure (e.g., from a hand pump or nitrogen line) to achieve a steady flow rate.

  • Collect fractions in test tubes or vials.

  • Monitor the composition of the collected fractions by TLC.

5. Product Isolation:

  • Combine the fractions that contain the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde.

Data Summary

ParameterRecommended Value/SystemRationale
Stationary Phase Silica Gel (60 Å, 230-400 mesh)Standard choice for normal-phase chromatography of moderately polar compounds.
Mobile Phase (Starting) Hexane:Ethyl Acetate (9:1 to 4:1 v/v)Provides a good polarity range for eluting the target compound.[2]
TLC Rf Value (Target) 0.2 - 0.3Optimal for achieving good separation on a column.[1]
Column Loading Dissolve in minimal solventEnsures a narrow starting band for better resolution.
Detection UV light (254 nm) or KMnO₄ stainThe aromatic rings and aldehyde group are UV active. KMnO₄ is a general stain.

Visual Workflows

Chromatography_Workflow cluster_prep Preparation cluster_run Execution cluster_analysis Analysis & Isolation TLC 1. TLC Analysis (Optimize Solvent System) Slurry 2. Prepare Silica Slurry TLC->Slurry Pack 3. Pack Column Slurry->Pack Load 4. Load Crude Sample Pack->Load Elute 5. Elute with Solvent Load->Elute Collect 6. Collect Fractions Elute->Collect Monitor 7. Monitor Fractions by TLC Collect->Monitor Combine 8. Combine Pure Fractions Monitor->Combine Evaporate 9. Evaporate Solvent Combine->Evaporate Pure_Product Pure_Product Evaporate->Pure_Product Pure Product

Caption: Workflow for Column Chromatography Purification.

Troubleshooting_Tree cluster_separation Poor Separation cluster_peakshape Poor Peak Shape cluster_purity Purity Issues Start Problem Encountered PoorSep Poor Separation/ No Movement Start->PoorSep Tailing Peak Tailing Start->Tailing ColoredProduct Colored Product Start->ColoredProduct OptimizeSolvent Optimize Solvent System (e.g., add polar modifier) PoorSep->OptimizeSolvent Try First ChangeStationary Change Stationary Phase (Alumina, C18) OptimizeSolvent->ChangeStationary If Unsuccessful AddModifier Add Basic Modifier (e.g., Triethylamine) Tailing->AddModifier Primary Solution CheckLoading Check Sample Loading (Concentration, Volume) AddModifier->CheckLoading Also Consider Recrystallize Recrystallize ColoredProduct->Recrystallize If Solid Carbon Activated Carbon Treatment Recrystallize->Carbon If Color Persists

Caption: Troubleshooting Decision Tree for Chromatography.

References

  • BenchChem. (n.d.). Technical Support Center: Optimizing Solvent Systems for Chromatography of Pyrrole Derivatives.
  • BenchChem. (n.d.). Technical Support Center: Purification of Substituted 1H-Pyrrol-2(3H)-ones.
  • Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • BenchChem. (n.d.). Application Notes and Protocols: Synthesis of 3,4-diethyl-1H-pyrrole-2-carbaldehyde.
  • Organic Syntheses. (n.d.). Pyrrole-2-carboxaldehyde. Retrieved from [Link]

  • BenchChem. (n.d.). Common impurities in commercial Pyrrole-2,3,4,5-d4.

Sources

Optimization

Technical Support Center: Optimizing Reaction Temperature for Pyrrole C2-Formylation

Welcome to the technical support guide for the Vilsmeier-Haack C2-formylation of pyrroles. This resource is designed for researchers, chemists, and drug development professionals to address common challenges and provide...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for the Vilsmeier-Haack C2-formylation of pyrroles. This resource is designed for researchers, chemists, and drug development professionals to address common challenges and provide in-depth, field-proven insights into optimizing reaction temperature—a critical parameter for achieving high yield and selectivity.

Troubleshooting Guide: Common Temperature-Related Issues

This section addresses specific experimental problems in a question-and-answer format, focusing on diagnosing and solving issues directly linked to reaction temperature.

Question 1: My reaction is giving a very low yield, or it's not working at all. How should I investigate temperature as the cause?

Answer:

Low or no yield is a frequent issue, often pointing to problems with the Vilsmeier reagent's formation or stability, or insufficient reactivity of the pyrrole substrate. Temperature plays a pivotal role in both aspects.

Potential Causes & Solutions:

  • Vilsmeier Reagent Decomposition: The Vilsmeier reagent (the chloroiminium salt formed from DMF and POCl₃) is thermally unstable.[1][2][3][4] If its preparation is done at too high a temperature, it can decompose before the pyrrole is added, leading to a failed reaction.[1][2]

    • Solution: Prepare the Vilsmeier reagent at a strictly controlled low temperature, typically between 0 °C and 10 °C.[1][5] Use an ice-salt bath or a cryocooler for precise temperature management and add the POCl₃ dropwise to the DMF to prevent exothermic spikes.[1]

  • Insufficient Reaction Temperature for Substrate: While the reagent requires cold for formation, the formylation step itself might need heat, especially for less reactive, electron-deficient pyrroles.[5][6] If the temperature is too low during this stage, the reaction may be too sluggish to proceed to completion.

    • Solution: After adding the pyrrole at a low temperature, allow the reaction to slowly warm to room temperature. Monitor the reaction by TLC or HPLC. If no conversion is observed, gradually increase the temperature in increments (e.g., to 40-60 °C) to find the optimal point that drives the reaction without causing degradation.[5]

  • Runaway Reaction and Degradation: The formation of the Vilsmeier reagent is highly exothermic.[1][7] Inadequate cooling can cause the temperature to rise uncontrollably, leading to the degradation of both the reagent and the starting materials.[1]

    • Solution: Ensure vigorous stirring and slow, dropwise addition of reagents in a well-cooled flask to effectively dissipate heat.[1] Starting the reaction at 0 °C or below is a crucial safety and yield-preserving measure.

Question 2: My primary product is the C3-formylated isomer, or I have a mixture of C2 and C3 isomers. How can I use temperature to improve C2 selectivity?

Answer:

Regioselectivity in pyrrole formylation is a classic challenge. While electrophilic attack is electronically favored at the C2 position due to greater stabilization of the intermediate cation, temperature can erode this selectivity.[8]

Potential Cause & Solution:

  • High Reaction Temperature: Elevated temperatures provide enough energy to overcome the activation barrier for formylation at the less electronically favored C3 position.[1] This results in a loss of regioselectivity and the formation of isomeric mixtures.

    • Solution: To enhance C2 selectivity, maintain a lower reaction temperature throughout the substrate addition and reaction period.[1] Running the reaction at 0-10 °C or even lower can significantly favor the thermodynamically preferred C2 product. It is a trade-off; lower temperatures may slow the reaction rate, but they critically improve selectivity.

Question 3: The reaction mixture turned dark brown or black, and I isolated a tar-like, intractable material. What went wrong with my temperature control?

Answer:

The formation of dark, polymeric material is a clear sign of pyrrole degradation. Pyrroles, being electron-rich heterocycles, are susceptible to polymerization under the strongly acidic conditions of the Vilsmeier-Haack reaction, a process that is highly accelerated by heat.[1][5]

Potential Cause & Solution:

  • Localized Hot Spots and Overheating: The exothermic nature of the reaction can create localized "hot spots" within the mixture, especially with poor stirring or rapid reagent addition.[1] These high-temperature zones initiate the polymerization of the sensitive pyrrole ring.

    • Solution: Strict and consistent low-temperature control (0 °C to 10 °C) is essential.[1] Add the pyrrole solution slowly and dropwise to the pre-formed, cold Vilsmeier reagent. This ensures that the pyrrole reacts quickly with the formylating agent rather than being exposed to harsh acidic conditions for a prolonged period at elevated temperatures, which would lead to polymerization.

Temperature Optimization Workflow

This diagram outlines a logical workflow for troubleshooting and optimizing the reaction temperature for pyrrole C2-formylation.

G start Sub-Optimal C2-Formylation (Low Yield, Poor Selectivity, Polymerization) low_yield Problem: Low Yield / No Reaction start->low_yield poor_selectivity Problem: Poor C2:C3 Selectivity start->poor_selectivity polymerization Problem: Polymerization / Tar Formation start->polymerization cause_reagent Cause: Vilsmeier reagent decomposition or incomplete formation? low_yield->cause_reagent Check cause_substrate Cause: Insufficient substrate reactivity at current temperature? low_yield->cause_substrate Check cause_high_temp Cause: Reaction temperature too high? poor_selectivity->cause_high_temp Check cause_hot_spots Cause: Localized hot spots due to exotherm? polymerization->cause_hot_spots Check sol_reagent Action: Prepare reagent at 0-10°C with slow POCl₃ addition. cause_reagent->sol_reagent If Yes sol_increase_temp Action: After pyrrole addition at 0°C, incrementally warm reaction (e.g., to RT, then 40-60°C). Monitor via TLC/HPLC. cause_substrate->sol_increase_temp If Yes sol_decrease_temp Action: Conduct entire reaction at lower temperature (e.g., 0°C). Accept slower reaction rate for higher selectivity. cause_high_temp->sol_decrease_temp If Yes sol_control_exotherm Action: Maintain strict low temp (0-10°C). Ensure vigorous stirring. Add pyrrole dropwise to pre-formed cold reagent. cause_hot_spots->sol_control_exotherm If Yes

Caption: Troubleshooting workflow for temperature optimization.

Frequently Asked Questions (FAQs)

Q1: What is the standard temperature range for a Vilsmeier-Haack reaction on pyrrole?

A1: The process is typically biphasic concerning temperature:

  • Vilsmeier Reagent Formation: This step is almost universally conducted at low temperatures, between 0 °C and 10 °C, to ensure the stability of the chloroiminium salt.[1][5]

  • Reaction with Pyrrole: For reactive pyrroles, the addition and subsequent reaction are often performed between 0 °C and room temperature.[1] For less reactive pyrroles (e.g., those with electron-withdrawing groups), the temperature may need to be raised, sometimes up to 80-100 °C, to achieve a reasonable reaction rate.[1] However, any increase in temperature must be done cautiously while monitoring for decomposition or loss of selectivity.

Q2: How does temperature specifically affect the Vilsmeier reagent itself?

A2: The Vilsmeier reagent is known to be thermally unstable.[2][3][4] At elevated temperatures, it can decompose, which reduces the effective concentration of the formylating agent and, as a result, lowers the overall yield.[2] Thermal hazard studies have shown that temperatures exceeding 50 °C should be avoided during handling and storage to prevent thermal runaway.[2] This instability underscores the importance of strict temperature control during its preparation for a successful and safe reaction.

Q3: How do substituents on the pyrrole ring influence the optimal reaction temperature?

A3: Substituents have a profound effect:

  • Electron-Donating Groups (EDGs): Groups like alkyl or alkoxy activate the pyrrole ring towards electrophilic substitution. These substrates are highly reactive and typically require low temperatures (0 °C to room temperature) to prevent polymerization and control selectivity.[5]

  • Electron-Withdrawing Groups (EWGs): Groups like esters or nitriles deactivate the ring, making it less reactive.[6] For these substrates, gentle and carefully monitored heating (e.g., 40-80 °C) may be necessary to drive the reaction to completion.[5][6] However, the risk of side reactions increases with temperature, so optimization is key.

Data Summary: Temperature Effects on Pyrrole Formylation

ParameterEffect of Decreasing TemperatureEffect of Increasing TemperatureRationale & Key Considerations
Reaction Rate DecreasesIncreasesGoverned by Arrhenius equation. Lower temperatures may require longer reaction times.
C2:C3 Selectivity Generally IncreasesGenerally DecreasesLower thermal energy favors attack at the more electronically enriched C2 position.[1]
Yield (for sensitive pyrroles) Often IncreasesOften DecreasesHigh temperatures promote acid-catalyzed polymerization and degradation of electron-rich pyrroles.[1][5]
Yield (for deactivated pyrroles) May be too lowOften Increases (up to a point)Higher temperatures are needed to overcome the activation energy for less reactive substrates.[5][6]
Vilsmeier Reagent Stability HighLow (Decomposition risk >50°C)The reagent is thermally labile; preparation must be kept cold (0-10°C) to prevent loss of active species.[1][2]

Experimental Protocol: Temperature-Controlled C2-Formylation of Pyrrole

This protocol provides a general, self-validating methodology. Always perform a risk assessment before starting any chemical reaction.

1. Reagent Preparation (Vilsmeier Reagent Formation)

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, place anhydrous N,N-dimethylformamide (DMF, 3.0 eq.).

  • Cool the flask to 0 °C using an ice-salt bath.

  • With vigorous stirring, add freshly distilled phosphoryl chloride (POCl₃, 1.1 eq.) dropwise via the dropping funnel. Crucially, maintain the internal reaction temperature below 10 °C throughout the addition. [1]

  • Once the addition is complete, allow the mixture to stir at 0 °C for an additional 30 minutes. A yellowish or white crystalline mass (the Vilsmeier reagent) should form.

2. Reaction with Pyrrole (Critical Temperature Step)

  • Dissolve the pyrrole substrate (1.0 eq.) in a minimal amount of anhydrous solvent (e.g., ethylene dichloride).[9]

  • Add this solution dropwise to the cold, stirred Vilsmeier reagent mixture. Ensure the internal temperature does not rise above 10 °C during this addition. [1]

  • After the addition is complete, allow the mixture to stir at 0-10 °C for 1-2 hours.

3. Reaction Monitoring and Optimization

  • Let the mixture warm slowly to room temperature and continue stirring. Monitor the reaction's progress by taking aliquots and analyzing them via TLC or LC-MS.

  • If the reaction is sluggish after several hours at room temperature, cautiously heat the mixture (e.g., to 40 °C) and continue to monitor. Find the lowest temperature that provides a reasonable rate of conversion.

4. Work-up

  • Once the reaction is complete, cool the mixture back to 0 °C in an ice bath.

  • Carefully and slowly pour the reaction mixture onto a vigorously stirred mixture of crushed ice.[6]

  • Neutralize the acidic solution by the slow addition of a base, such as a saturated sodium bicarbonate or sodium hydroxide solution, until the pH is approximately 7-8.

  • Extract the product with an appropriate organic solvent, dry the organic layer, and purify by chromatography or distillation.

References

  • Brainly.com. [FREE] Pyrrole undergoes electrophilic substitution at C₂ rather than C₃ of the pyrrole ring. Explain this. Available at: [Link].

  • Bollyn, M. (2005). Thermal Hazards of the Vilsmeier−Haack Reaction on N,N-Dimethylaniline. Organic Process Research & Development. Available at: [Link].

  • ACS Publications. Thermal Hazards of the Vilsmeier−Haack Reaction on N,N-Dimethylaniline. Available at: [Link].

  • Mettler Toledo. Thermal Hazards of the Vilsmeier-Haack Reaction on N,N-dimethylanilin. Available at: [Link].

  • Rajput, A. A., et al. REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical, Chemical and Biological Sciences. Available at: [Link].

  • Elmaci, E., et al. (2022). 1,4-Dihydropyrrolo[3,2-b]Pyrroles Containing New A-D-A System: Synthesis and Investigation of Their Photophysical Properties. Molecules. Available at: [Link].

  • SlideShare. Heterocyclic Compounds. Available at: [Link].

  • Canadian Science Publishing. Pyrrole chemistry. XXII. A "one-pot" synthesis of some 4-acylpyrrole-2-carboxaldehydes from pyrrole. Available at: [Link].

  • Scribd. Vilsmeier-Haack Formylation of Pyrroles. Available at: [Link].

  • idUS. Transferring Substituents from Alkynes to Furans and Pyrroles through Heteronorbornadienes as Intermediates: Synthesis of β. Available at: [Link].

  • MDPI. Polypyrrole Derivatives: Preparation, Properties and Application. Available at: [Link].

  • Wikipedia. Pyrrole. Available at: [Link].

  • Reddit. Having some troubles with a Vislmeier-Haack reaction (more infos about my attempts in the comments). Available at: [Link].

  • Chemistry Steps. Vilsmeier-Haack Reaction. Available at: [Link].

  • ResearchGate. Vilsmeier–Haack formylation of pyrrole. Available at: [Link].

  • National Center for Biotechnology Information. β‑Selective Addition of Pyrroles to Electron-Deficient Alkenes in Both Catalytic and Stoichiometric Modes on B(C6F5)3. Available at: [Link].

  • Master Organic Chemistry. Vilsmeier-Haack Reaction. Available at: [Link].

  • Organic Syntheses. Pyrrole-2-carboxaldehyde. Available at: [Link].

  • National Center for Biotechnology Information. The Formylation of N,N‑Dimethylcorroles. Available at: [Link].

  • ResearchGate. Pyrrole chemistry. XXIV. The Vilsmeier formylation and the cyanation of pyrrole acetals. A synthesis of pyrrole-2,3,5-tricarboxaldehyde. Available at: [Link].

  • Thieme Connect. A Critical Review on Advances in the Multicomponent Synthesis of Pyrroles. Available at: [Link].

  • National Center for Biotechnology Information. Synthesis and reactivity of 2-thionoester pyrroles: a route to 2-formyl pyrroles. Available at: [Link].

  • ResearchGate. (PDF) Synthesis and reactivity of 2-thionoester pyrroles: a route to 2-formyl pyrroles. Available at: [Link].

  • ResearchGate. Scheme 1: Various synthestic protocols for the synthesis of pyrroles. Available at: [Link].

Sources

Troubleshooting

Technical Support Center: Stabilizing Pyrrole Aldehydes Against Oxidation

Welcome to the Technical Support Center for Pyrrole Aldehyde Handling and Synthesis. Pyrrole aldehydes, particularly pyrrole-2-carboxaldehyde, are highly versatile building blocks used by drug development professionals a...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Pyrrole Aldehyde Handling and Synthesis. Pyrrole aldehydes, particularly pyrrole-2-carboxaldehyde, are highly versatile building blocks used by drug development professionals and materials scientists to synthesize porphyrins, BODIPY dyes, and active pharmaceutical ingredients[1]. However, their electron-rich aromatic core renders the formyl group highly susceptible to premature oxidation into pyrrole carboxylic acids.

This guide provides researchers with field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to prevent unwanted oxidation during storage and synthesis.

Core Mechanistic FAQs: Why Do Pyrrole Aldehydes Oxidize?

Q: Why is pyrrole-2-carboxaldehyde so prone to oxidation compared to standard aromatic aldehydes like benzaldehyde? A: The susceptibility of pyrrole-2-carboxaldehyde to oxidation is driven by the electron-rich nature of the pyrrole ring[2]. The nitrogen lone pair delocalizes into the


-system, significantly increasing the electron density at the C2 position. This electron-donating effect activates the formyl group, making it highly reactive toward oxidants, including atmospheric oxygen (autoxidation) and transition metals. Under alkaline conditions, the oxidation proceeds via an outer-sphere mechanism where the substrate forms an anion that rapidly undergoes electron transfer to form pyrrole-2-carboxylic acid[3].

OxidationMechanism A Pyrrole-2-carboxaldehyde (Electron-Rich) B Hydrate / Anion Intermediate A->B OH- / H2O C Radical Intermediate (Electron Transfer) B->C -e- (Oxidant/O2) D Pyrrole-2-carboxylic Acid (Degraded Product) C->D Further Oxidation

Base-catalyzed outer-sphere oxidation pathway of pyrrole-2-carboxaldehyde.

Storage and Handling Troubleshooting

Q: My stored pyrrole-2-carboxaldehyde turned from a pale yellow liquid/foam into a dark brown solid. Is it still usable? A: The darkening indicates significant degradation, primarily autoxidation to pyrrole-2-carboxylic acid and subsequent polymerization (polypyrrole formation)[2]. While minor impurities can be removed via distillation or column chromatography, heavily oxidized batches should be discarded to prevent poisoning downstream catalytic reactions.

Q: What are the optimal storage conditions to prevent autoxidation? A: Pyrrole aldehydes must be stored under an inert atmosphere (Argon or Nitrogen) at 2–8 °C, strictly protected from light[1]. Exposure to ambient air and room temperature accelerates the conversion of the aldehyde to the carboxylic acid[4].

Quantitative Stability Profile

The following table summarizes the degradation of 2.0 mM pyrrole-2-carboxaldehyde under various storage conditions over 18 hours, demonstrating the critical need for controlled environments[4].

Storage ConditionAtmosphereTemperatureLight Exposure% Aldehyde Remaining (18h)% Carboxylic Acid/Degradants
Optimal Argon4 °CDark> 98%< 2%
Standard Air4 °CDark~ 85%~ 15%
Sub-optimal Air30 °CDark~ 50%~ 50%
Harsh (Biocatalytic buffer) Air30 °CAmbient Light< 10%> 90%

Synthetic Strategies: Protecting the Aldehyde

Q: How can I protect the aldehyde group during multi-step syntheses involving oxidizing reagents? A: The most reliable method to prevent aldehyde oxidation is the installation of an acetal protecting group, such as a 1,3-dioxolane derivative using ethylene glycol[5]. Acetals are completely resistant to nucleophiles, bases, and most oxidants (like hydrides or mild oxidizing agents). Alternatively, protecting the pyrrole nitrogen with an electron-withdrawing group (e.g., N-sulfonyl) reduces the electron density of the ring, indirectly stabilizing the aldehyde against oxidation[6].

ProtectionWorkflow N1 Pyrrole-2-carboxaldehyde N2 Acetalization (Ethylene Glycol, pTSA) N1->N2 N3 1,3-Dioxolane Protected Pyrrole (Oxidation Resistant) N2->N3 - H2O N4 Harsh Downstream Synthesis (Oxidants/Bases) N3->N4 N5 Deprotection (Aqueous Acid) N4->N5 N6 Functionalized Pyrrole Aldehyde N5->N6 + H2O

Workflow for acetal protection and deprotection of pyrrole aldehydes.

Protocol: Acetal Protection of Pyrrole-2-carboxaldehyde

This protocol is a self-validating system: successful protection is confirmed by the cessation of water generation in the Dean-Stark trap and a diagnostic shift in the NMR aldehyde proton peak (~9.5 ppm) to an acetal methine peak (~5.8 ppm).

Reagents:

  • Pyrrole-2-carboxaldehyde (1.0 eq)

  • Ethylene glycol (3.0 eq)

  • p-Toluenesulfonic acid (pTSA) monohydrate (0.05 eq)

  • Anhydrous Toluene (0.2 M relative to substrate)

Step-by-Step Methodology:

  • Setup: Equip a round-bottom flask with a magnetic stir bar, a Dean-Stark apparatus, and a reflux condenser. Flush the system with Argon.

  • Mixing: Dissolve pyrrole-2-carboxaldehyde in anhydrous toluene. Add ethylene glycol and pTSA.

  • Reflux: Heat the mixture to reflux (approx. 110 °C). Monitor the Dean-Stark trap for water collection. The azeotropic removal of water drives the equilibrium toward the acetal.

  • Monitoring: Reflux for 4–6 hours. The reaction is complete when water ceases to accumulate. Verify via TLC (Hexane/EtOAc 7:3); the protected product will be less polar than the starting material.

  • Quenching: Cool the reaction to room temperature. Quench the acid catalyst by washing the organic layer with saturated aqueous

    
     (2 x 50 mL) to prevent premature deprotection.
    
  • Isolation: Wash with brine, dry over anhydrous

    
    , filter, and concentrate under reduced pressure.
    
  • Storage: Store the resulting 2-(1,3-dioxolan-2-yl)pyrrole under Argon at 4 °C.

Troubleshooting Reaction Workups

Q: I am synthesizing a pyrrole aldehyde via the Vilsmeier-Haack reaction, but my isolated yield is low, and NMR shows significant carboxylic acid contamination. What is going wrong? A: The Vilsmeier-Haack reaction generates an iminium intermediate. The actual aldehyde is formed during the aqueous hydrolysis step. If the hydrolysis is performed under excessively alkaline conditions or exposed to air for prolonged periods, the newly formed aldehyde rapidly oxidizes to the carboxylic acid via the base-catalyzed outer-sphere mechanism[3][7].

Solution: Anaerobic, pH-Controlled Workup Protocol To prevent oxidation during the workup phase, utilize the following methodology[7]:

  • Quench Cold: Pour the Vilsmeier reaction mixture over crushed ice to control the exotherm and slow down oxidative kinetics.

  • Controlled Hydrolysis: Instead of using strong bases like NaOH, adjust the pH to strictly 7.0–7.5 using a mild base such as saturated aqueous sodium acetate (

    
    ) or sodium bicarbonate (
    
    
    
    ).
  • Minimize Air Exposure: Perform the extraction immediately using an organic solvent (e.g., dichloromethane or ethyl acetate) that has been sparged with Nitrogen.

  • Avoid Prolonged Drying: Dry the organic layer quickly over

    
    , filter, and evaporate the solvent under reduced pressure at a moderate temperature (< 40 °C).
    

References

  • Outer-Sphere Mechanism in the Oxidation of Pyrrole-2-Carboxaldehyde by Hexacyanoferrate (III) Complex. International Journal of Engineering Research and Applications (IJERA). 3

  • Biosynthesis of Pyrrole-2-carbaldehyde via Enzymatic CO2 Fixation. MDPI. 4

  • Pyrrole-2-carboxaldehyde 1003-29-8 wiki. Guidechem. 1

  • Protecting group. Wikipedia. 5

  • Pyrrole. Wikipedia. 2

  • Pyrrole Protection. ResearchGate. 6

  • Optimization of reaction conditions for scaling up pyrrole aldehyde synthesis. Benchchem. 7

Sources

Optimization

Technical Support Center: Handling Light Sensitivity of Pyrrole-2-Carbaldehyde Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, analytical chemists, and drug development professionals navigate the inherent photolability of p...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, analytical chemists, and drug development professionals navigate the inherent photolability of pyrrole-2-carbaldehyde derivatives. While these compounds are highly versatile synthetic building blocks and potent pharmacophores, their susceptibility to light-induced degradation can severely compromise experimental integrity, yield, and analytical reproducibility.

This guide moves beyond basic instructions to explore the causality behind these degradation pathways, providing you with self-validating protocols to ensure absolute confidence in your data.

Part 1: Mechanistic Insights & FAQs

To effectively protect your compounds, you must first understand the physicochemical mechanisms driving their degradation.

Q: Why are pyrrole-2-carbaldehyde derivatives so sensitive to ambient laboratory light? A: The degradation of pyrrole moieties under light exposure is not a single pathway, but a dual-mechanism process involving both direct and indirect photodegradation[1].

  • Direct Photoionization: The conjugated

    
    -system of the pyrrole ring absorbs UV and visible photons, ejecting an electron to form a highly reactive radical cation.
    
  • Indirect (Sensitized) Photooxidation: The excited pyrrole acts as a photosensitizer, transferring energy to dissolved ground-state oxygen (

    
    ) to generate highly reactive singlet oxygen (
    
    
    
    ). The singlet oxygen then attacks the electron-rich pyrrole ring, forming endoperoxide or hydroperoxide intermediates that rapidly decompose, leading to irreversible ring cleavage[2].

Q: Does the 2-carbaldehyde (formyl) group make the pyrrole more or less stable? A: It depends on the specific electronic environment. Generally, the introduction of an electron-withdrawing carbonyl group (like a formyl group at the 2-position) slightly stabilizes the molecule against general oxidation compared to unsubstituted pyrroles[3]. However, it also shifts the absorption spectrum, often increasing the molecule's cross-section for absorbing ambient visible light, thereby increasing its specific photolability.

Photodegradation P Pyrrole-2-carbaldehyde UV Photon Absorption (UV/Vis Light) P->UV Direct Direct Photoionization UV->Direct Indirect Sensitized Photooxidation UV->Indirect Radical Radical Cation Direct->Radical SingletO2 Singlet Oxygen (1O2) Indirect->SingletO2 Peroxide Endoperoxide SingletO2->Peroxide Degradation Ring Cleavage & Degradation Radical->Degradation Peroxide->Degradation

Photodegradation pathways of pyrrole-2-carbaldehyde derivatives.

Part 2: Troubleshooting Guide

Issue 1: Unexplained Baseline Drift or Secondary Peaks in RP-HPLC / LC-MS

Symptoms: You observe a decrease in the primary compound peak area and the emergence of early-eluting, highly polar secondary peaks (often corresponding to mass shifts of +16 Da or +32 Da in LC-MS). Root Cause: Photodegradation occurring during sample preparation or while the vial is queued in the transparent autosampler tray. The +32 Da shift is a classic signature of endoperoxide formation via singlet oxygen attack[4]. Causality & Solution: Standard fluorescent or LED laboratory lighting emits sufficient photons in the 350–450 nm range to trigger the indirect photooxidation pathway.

  • Action: Immediately switch to low-actinic (amber) HPLC vials. If your autosampler is exposed to ambient light, cover the tray with a custom opaque shield.

Issue 2: Loss of Active Compound During Long-Term Storage at -20°C

Symptoms: Despite being stored in the dark at freezing temperatures, NMR or HPLC analysis reveals significant degradation over a 3-month period. Root Cause: Oxygen-sensitized degradation. While darkness halts the generation of new singlet oxygen, pre-existing dissolved oxygen and trace radical initiators continue to slowly degrade the pyrrole ring over time. Causality & Solution: Temperature alone cannot stop oxidative ring cleavage if the primary reactant (oxygen) is present.

  • Action: Implement a rigorous inert-gas purging step (Argon or

    
    ) prior to sealing the storage vessel. Argon is preferred as it is heavier than air and creates a protective blanket over the solid or solution.
    

Part 3: Quantitative Data on Substituent Effects

The photostability of your specific pyrrole-2-carbaldehyde derivative is heavily dictated by its substitution pattern[1]. Use the table below to predict the handling stringency required for your specific analog.

Substituent ProfileElectronic EffectImpact on PhotostabilityPrimary Degradation PathwayRecommended Handling
Unsubstituted Pyrrole NeutralBaseline sensitivityDirect photoionization &

attack
Amber vial, -20°C
Alkyl / Methoxy Groups Electron-DonatingHigh Sensitivity Accelerated

reaction rate
Argon purge, red light only, -80°C
Carbonyl / Cyano Groups Electron-WithdrawingModerate StabilitySlower direct photoionizationAmber vial, 4°C
Extended

-Conjugation
ConjugativeExtreme Sensitivity Rapid photooxidation / Ring cleavageComplete actinic shielding, Argon

Part 4: Self-Validating Standard Operating Procedure (SOP)

To ensure scientific integrity, you must prove that any observed degradation is strictly photolytic and not a result of thermal instability or hydrolysis[3]. The following step-by-step protocol is a self-validating system designed to isolate and quantify the exact cause of degradation in your workflow.

Protocol: Photostability Assessment and Handling Workflow

Step 1: Stock Solution Preparation

  • Under red-light conditions, dissolve the pyrrole-2-carbaldehyde derivative in a degassed, LC-MS grade solvent (e.g., Acetonitrile) to a concentration of 1.0 mg/mL.

  • Causality: Degassing the solvent removes baseline dissolved oxygen, establishing a true "zero" state for the experiment.

Step 2: Aliquot Distribution (The Validation Matrix) Divide the stock solution into three distinct vial types to isolate the variables of light and oxygen:

  • Vial A (Test Sample): Amber glass vial, purged with Argon gas for 30 seconds before sealing. (Protects against Light + Oxygen).

  • Vial B (Thermal Control): Amber glass vial, sealed with ambient headspace air. (Protects against Light, exposes to Oxygen).

  • Vial C (Photolytic Control): Clear glass vial, sealed with ambient headspace air. (Exposes to Light + Oxygen).

Step 3: Incubation

  • Place all three vials in your standard laboratory environment (under ambient fluorescent/LED lighting at room temperature 22°C) for 24 hours.

Step 4: RP-HPLC / UV-Vis Analysis

  • Analyze all three vials using RP-HPLC.

  • Validation Logic:

    • If Vial A and Vial B are stable, but Vial C degrades

      
       The compound is strictly photolabile .
      
    • If Vial A is stable, but Vial B and C degrade

      
       The compound is oxygen-sensitive  (auto-oxidation), and light merely accelerates it.
      
    • If all vials degrade

      
       The compound is thermally unstable  or hydrolyzing in the chosen solvent.
      

ValidationWorkflow A Prepare Degassed Stock Solution B Vial A: Test Sample (Amber + Argon) A->B C Vial B: Thermal Ctrl (Amber + Air) A->C D Vial C: Photo Ctrl (Clear + Air) A->D E Incubate under Ambient Lab Lighting (24h) B->E C->E D->E F RP-HPLC / LC-MS Analysis E->F

Self-validating experimental workflow for photostability assessment.

References

  • Apell, J. N., Pflug, N. C., & McNeill, K. (2019). "Photodegradation of Fludioxonil and Other Pyrroles: The Importance of Indirect Photodegradation for Understanding Environmental Fate and Photoproduct Formation." Environmental Science & Technology.[Link]

  • Starek, M., Krzek, J., et al. (2015). "Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods." Journal of AOAC International.[Link]

  • McNeill Group. (2019). "Exploring the photodegradation of pyrroles." ETH Zurich / McNeill Group Publications.[Link]

  • Filatov, M. A., et al. (2015). "Reversible oxygen addition on a triplet sensitizer molecule: protection from excited state depopulation." Chemical Communications (RSC Publishing).[Link]

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to FTIR Spectrum Analysis of Aldehyde Stretches in Pyrrole Derivatives

This guide provides an in-depth analysis of Fourier-Transform Infrared (FTIR) spectroscopy for the characterization of the aldehyde functional group in pyrrole derivatives. Designed for researchers, scientists, and drug...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth analysis of Fourier-Transform Infrared (FTIR) spectroscopy for the characterization of the aldehyde functional group in pyrrole derivatives. Designed for researchers, scientists, and drug development professionals, this document moves beyond standard protocols to explain the causal relationships behind spectral features and experimental choices. We will explore the unique vibrational signatures of pyrrole aldehydes, present a validated experimental workflow, and objectively compare FTIR's performance against alternative analytical techniques.

The Strategic Importance of the Pyrrole Aldehyde Moiety

Pyrrole rings substituted with an aldehyde group are pivotal structural motifs in medicinal chemistry and materials science. They serve as versatile synthetic intermediates for the construction of complex macrocycles like porphyrins, and are found in numerous biologically active compounds. The reactivity and electronic properties of the aldehyde group dictate the subsequent synthetic pathways and the ultimate function of the molecule. Therefore, its unambiguous identification is a critical first step in any research and development workflow. FTIR spectroscopy offers a rapid, non-destructive, and highly specific method for this purpose.

Decoding the Vibrational Signature: More Than Just a Peak

The infrared spectrum of a pyrrole aldehyde provides two highly characteristic regions of interest that, when analyzed together, offer definitive confirmation of the aldehyde group. The key is to understand how the electronic environment of the pyrrole ring influences these vibrations.

The Carbonyl (C=O) Stretch: A Tale of Conjugation

The C=O stretching vibration in aldehydes and ketones typically produces a strong, sharp absorption band. Its position is exquisitely sensitive to the molecular structure. For simple saturated aliphatic aldehydes, this peak appears in the 1740-1720 cm⁻¹ range.[1] However, in pyrrole aldehydes, the aldehyde group is directly attached to the aromatic pyrrole ring. This creates an α,β-unsaturated system where the pi-electrons of the carbonyl group are in conjugation with the pi-system of the ring.

This electron delocalization weakens the C=O double bond, lowering its vibrational force constant. Consequently, the C=O stretching frequency is shifted to a lower wavenumber. For pyrrole aldehydes and other α,β-unsaturated aldehydes, this peak is characteristically found in the 1710-1685 cm⁻¹ region.[2][3] Observing a strong peak in this range is the first indication of a conjugated aldehyde or ketone.

The Aldehydic C-H Stretch: The Unmistakable Doublet

While the C=O stretch is a strong indicator, it can overlap with the signals from other carbonyl-containing functional groups. The truly definitive signature of an aldehyde lies in its unique C-H stretching vibration.

The aldehydic C-H bond (the hydrogen attached directly to the carbonyl carbon) has a stretching frequency that is unusually low for a C-H bond. This is because the electronegative carbonyl oxygen pulls electron density away from the C-H bond, weakening it.[4] This results in a characteristic absorption in the 2850-2700 cm⁻¹ region.

What makes this feature particularly powerful is that it often appears not as a single peak, but as a distinct doublet. This splitting is the result of Fermi Resonance , a quantum mechanical interaction between two vibrational states that have nearly the same energy and symmetry.[4] In aldehydes, the fundamental C-H stretching vibration (around 2820 cm⁻¹) has a similar energy to the first overtone of the aldehydic C-H bending vibration (which appears around 1390 cm⁻¹, making its overtone ~2780 cm⁻¹). This resonance causes the two energy levels to "repel" each other and share intensity, resulting in two distinct peaks of moderate intensity, with one typically appearing near 2820 cm⁻¹ and a highly characteristic shoulder or peak around 2720 cm⁻¹ .[1][3][4] The presence of this doublet is one of the most reliable pieces of evidence for an aldehyde in an IR spectrum.

A Validated Experimental Protocol: Acquiring High-Fidelity Spectra via ATR-FTIR

To ensure spectral data is both accurate and reproducible, a systematic approach is essential. Attenuated Total Reflectance (ATR) is the preferred technique for solid or liquid pyrrole derivatives due to its minimal sample preparation and high-quality results.

Step-by-Step Methodology
  • Instrument and Accessory Preparation:

    • Ensure the FTIR spectrometer has been powered on and allowed to stabilize according to the manufacturer's guidelines. The optical bench should be continuously purged with dry air or nitrogen to minimize atmospheric interference.

    • Clean the ATR crystal (typically diamond or germanium) with an appropriate solvent (e.g., isopropanol) and a soft, lint-free wipe. This step is critical to remove any residue from previous measurements.

  • Acquiring the Background Spectrum:

    • With the clean, empty ATR accessory in place, collect a background spectrum. This scan measures the ambient environment (contributions from atmospheric CO₂, water vapor, and the ATR crystal itself) and is automatically subtracted from the sample spectrum.[5] A clean, flat baseline after the background is collected indicates a properly purged and clean system.

  • Sample Application:

    • Place a small amount of the pyrrole derivative sample (a few milligrams for a solid, a single drop for a liquid) directly onto the center of the ATR crystal, ensuring complete coverage of the crystal surface.

    • For solid samples, lower the ATR pressure clamp and apply consistent pressure to ensure intimate contact between the sample and the crystal. This is crucial for achieving a strong, high-quality signal.

  • Data Acquisition:

    • Collect the sample spectrum. Typical acquisition parameters for high-quality analysis are:

      • Spectral Range: 4000–600 cm⁻¹

      • Resolution: 4 cm⁻¹

      • Number of Scans: 32-64 (co-added to improve the signal-to-noise ratio)

  • Data Processing and Cleaning:

    • After acquisition, perform a baseline correction if necessary to ensure all peaks originate from a flat baseline.

    • Use the instrument software to identify and label the peak positions (in cm⁻¹) for the key vibrational modes.

    • Thoroughly clean the ATR crystal with a suitable solvent to prepare for the next sample.

Experimental Workflow Diagram

FTIR_Workflow cluster_prep 1. Preparation cluster_acq 2. Acquisition cluster_analysis 3. Analysis p1 Clean ATR Crystal (e.g., with Isopropanol) p2 Acquire Background Spectrum (Subtracts CO2/H2O) p1->p2 Ensure cleanliness s1 Apply Sample to Crystal p2->s1 Ready for sample s2 Apply Pressure (for solids) s1->s2 s3 Collect Sample Spectrum (32-64 Scans @ 4 cm-1) s2->s3 a1 Perform Baseline Correction s3->a1 Process raw data a2 Peak Picking & Identification a1->a2 a3 Correlate Frequencies to Functional Groups a2->a3

Caption: ATR-FTIR experimental workflow for the analysis of pyrrole derivatives.

Data Interpretation: A Comparative Analysis

Let's apply these principles to a common example, Pyrrole-2-carboxaldehyde , and compare it with its isomer, Pyrrole-3-carboxaldehyde .[6][7] The position of the aldehyde on the ring subtly influences the electronic distribution and, therefore, the vibrational frequencies.

Vibrational ModePyrrole-2-carboxaldehydePyrrole-3-carboxaldehydeRationale for Assignment
Pyrrole N-H Stretch ~3480 cm⁻¹ (broad)~3450 cm⁻¹ (broad)Characteristic N-H stretching, often broadened by hydrogen bonding.[8][9]
Aldehyde C-H Stretch ~2820 cm⁻¹, ~2725 cm⁻¹~2830 cm⁻¹, ~2730 cm⁻¹The diagnostic Fermi resonance doublet, confirming the aldehyde group.[1][4]
Carbonyl C=O Stretch ~1690 - 1710 cm⁻¹~1695 - 1715 cm⁻¹Strong absorption, shifted to lower frequency due to conjugation with the pyrrole ring.[2][10]
Pyrrole Ring C=C Stretch ~1540 cm⁻¹~1550 cm⁻¹Stretching vibrations of the carbon-carbon double bonds within the aromatic ring.[9]
Pyrrole Ring C-N Stretch ~1150 cm⁻¹~1140 cm⁻¹Characteristic stretching of the carbon-nitrogen bonds within the pyrrole ring.[9]

Note: Exact peak positions can vary slightly based on the sample phase (solid/liquid), solvent, and instrument calibration.

Performance Comparison: FTIR vs. Alternative Analytical Methods

While FTIR is an exceptional tool for functional group identification, a comprehensive analysis often involves complementary techniques. Here’s how FTIR stacks up against other common laboratory methods for characterizing pyrrole aldehydes.

TechniquePrimary ApplicationSpeedCost (Instrument)Key AdvantagesLimitations
FTIR Spectroscopy Functional Group IDVery Fast (< 2 min)Low-MediumNon-destructive, minimal sample prep, highly specific for functional groups like C=O and CHO.Provides limited information on molecular connectivity and stereochemistry.
¹H / ¹³C NMR Spectroscopy Complete Structure ElucidationSlow (15+ min)HighProvides detailed information on the chemical environment of every proton and carbon atom. The aldehyde proton has a very distinct chemical shift (9-10 ppm).[3]Requires deuterated solvents, less sensitive than MS, larger sample amount needed.
Mass Spectrometry (MS) Molecular Weight & FormulaFast (< 5 min)Medium-HighExtremely sensitive, provides exact molecular weight and fragmentation patterns for structural clues.Isomer differentiation can be difficult; does not directly identify functional groups.
HPLC Separation & QuantificationMedium (5-30 min)MediumExcellent for determining the purity of a sample and quantifying components in a mixture.[11]Not a structural elucidation technique on its own; requires reference standards for identification.

Expert Insight: For a typical drug development workflow, FTIR is the ideal first-pass technique. Upon synthesizing a pyrrole aldehyde, a quick FTIR scan can confirm the successful installation of the aldehyde group in under five minutes. This positive result then justifies moving forward with more time-consuming (and expensive) analyses like NMR and high-resolution MS for full structural confirmation and purity assessment.

Conclusion

FTIR spectroscopy is an indispensable tool for the analysis of pyrrole derivatives, offering a rapid and definitive method for identifying the crucial aldehyde functional group. The true power of the technique lies not just in observing the strong carbonyl (C=O) stretch, but in recognizing the highly characteristic Fermi resonance doublet of the aldehydic C-H stretch between 2850 and 2700 cm⁻¹. By following a validated experimental protocol and understanding the electronic effects of the pyrrole ring on these key vibrations, researchers can confidently and efficiently characterize their molecules, accelerating the pace of discovery and development.

References

  • Havu, P., et al. (2007). Infrared spectroscopy of pyrrole-2-carboxaldehyde and its dimer: A planar β-sheet peptide model?. The Journal of Chemical Physics, 126(13), 134304. Available at: [Link]

  • Ward, M., et al. (n.d.). FTIR spectra of pyrrole-2-carboxaldehyde; DAP and PDP between 4000 and 2000cm-1. ResearchGate. Available at: [Link]

  • Suhm, M.A., et al. (2007). Infrared spectroscopy of pyrrole-2-carboxaldehyde and its dimer: a planar beta-sheet peptide model? PubMed. Available at: [Link]

  • National Center for Biotechnology Information (n.d.). Pyrrole-2-carboxaldehyde. PubChem Compound Database. Available at: [Link]

  • University of California, Los Angeles (n.d.). IR Spectroscopy Tutorial: Aldehydes. UCLA Chemistry. Available at: [Link]

  • Unknown Author (n.d.). The features of IR spectrum. Source not specified. Available at: [https://www.slideshare.
  • Suhm, M.A., et al. (2006). Jet-FTIR-spectroscopy of pyrrole clusters. Semantic Scholar. Available at: [Link]

  • Unknown Author (n.d.). FTIR spectrum of: a) poly(2-formyl)pyrrole; b) polyfurfural; c)... ResearchGate. Available at: [Link]

  • Unknown Author (n.d.). Fourier Transform Infrared Spectroscopy. Source not specified. Available at: [https://nanohub.org/app/site/resources/2009/06/7438/downloads/FTIR_SOP.pdf]
  • Rajalakshmi, R., et al. (n.d.). Effect of substituents on infrared, H and C NMR spectra of 2-pyrrolyl styryl ketone. Der Pharma Chemica. Available at: [Link]

  • Unknown Author (2022). SYNTHESIS, CHARACTERIZATION AND SPECTRAL ANALYSIS, OF PYRROLE -2- CARBOXALDEHYDE-4-(4-METHOXYPHENYL)-THIOSEMICARBAZONE- BIS(TRIPHENYLPHOSPHINE)COPPER(I)NITRATE. ResearchGate. Available at: [Link]

  • Koca, İ., & Yıldırım, İ. (2012). Synthesis and spectroscopic characterization of pyrrole-2,3-diones and their following reactions with 1,2-aromatic diamines. Organic Communications. Available at: [Link]

  • Unknown Author (n.d.). The FTIR spectrum for Pyrrole. ResearchGate. Available at: [Link]

  • Smith, B.C. (2017). The C=O Bond, Part II: Aldehydes. Spectroscopy Online. Available at: [Link]

  • McMurry, J. (n.d.). Spectroscopy of Aldehydes and Ketones. North Carolina State University Libraries. Available at: [Link]

  • Afanasyeva, M.S., et al. (2022). Substituent-Dependent Divergent Synthesis of 2-(3-Amino-2,4-dicyanophenyl)pyrroles, Pyrrolyldienols and 3-Amino-1-acylethylidene-2-cyanopyrrolizines via Reaction of Acylethynylpyrroles with Malononitrile. Molecules. Available at: [Link]

  • National Center for Biotechnology Information (n.d.). 1H-pyrrole-3-carboxaldehyde. PubChem Compound Database. Available at: [Link]

  • Unknown Author (n.d.). Lab 9 – Fourier Transform Infrared (FTIR) Spectroscopy. Source not specified. Available at: [https://www.cpp.edu/~sjanz/physical_chemistry_lab/lab_9_ftir.pdf]
  • U.S. Environmental Protection Agency (n.d.). PROTOCOL FOR THE USE OF EXTRACTIVE FOURIER TRANSFORM INFRARED (FTIR) SPECTROMETRY FOR THE ANALYSES OF GASEOUS EMISSIONS. EPA. Available at: [Link]

  • LibreTexts Chemistry (2025). 19.14: Spectroscopy of Aldehydes and Ketones. LibreTexts. Available at: [Link]

  • Al-Zaidi, J.M.M., et al. (n.d.). Dataset of Fourier transform infrared (FTIR) spectra of a primary amine, selected aldehydes, and their Schiff bases acquired using the Invenio-R spectrometer. Mendeley Data. Available at: [Link]

  • Unknown Author (2018). Fourier Transform Infrared Spectroscopy of Aldehydes and Ketones. ResearchGate. Available at: [Link]

  • Unknown Author (n.d.). Pyrrole‐3‐carboxaldehyde derivatives and SAR activity. ResearchGate. Available at: [Link]

  • Mohamed, S.M., et al. (2022). FTIR combined with chemometric tools (fingerprinting spectroscopy) in comparison to HPLC: which strategy offers more opportunities as a green analytical chemistry technique for pharmaceutical analysis. RSC Advances. Available at: [Link]

  • Nurani, L.H., et al. (2024). The application of FTIR spectra coupled with chemometrics for analysis of lard in food products for halal authentication: a mini review. Food Research. Available at: [Link]

  • Wierzejewska, M. (2023). The Analytical Possibilities of FT-IR Spectroscopy Powered by Vibrating Molecules. Molecules. Available at: [Link]

Sources

Comparative

Structural Elucidation of 1-Methyl-5-phenylpyrrole-2-carbaldehyde: A Comparative Mass Spectrometry Guide

As a Senior Application Scientist specializing in the structural characterization of heterocyclic scaffolds, I frequently encounter the challenge of selecting the optimal mass spectrometry (MS) workflow for novel or comp...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist specializing in the structural characterization of heterocyclic scaffolds, I frequently encounter the challenge of selecting the optimal mass spectrometry (MS) workflow for novel or complex compounds. Pyrrole-2-carbaldehydes are privileged structural motifs in drug discovery and serve as crucial [1]. Furthermore, they exhibit a wide range of [2].

For the specific derivative 1-methyl-5-phenylpyrrole-2-carbaldehyde (


, MW: 185.22  g/mol ), relying on a single analytical technique often leaves structural ambiguities. This guide objectively compares the performance, causality, and fragmentation topology of Gas Chromatography-Electron Ionization Mass Spectrometry (GC-EI-MS) versus Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS), providing a self-validating framework for your analytical workflows.

Causality in Ionization: EI vs. ESI Mechanisms

The fragmentation pathways of 2-substituted pyrrole derivatives are [3]. The presence of the N-methyl, C2-formyl, and C5-phenyl groups on this specific molecule dictates two entirely different fragmentation cascades depending on the ionization energy applied.

  • Hard Ionization (EI at 70 eV): Electron impact strips a single electron from the molecule, generating a highly energetic radical cation

    
     at m/z 185. The localized charge on the pyrrole nitrogen or formyl oxygen drives rapid 
    
    
    
    -cleavage. The dominant and most diagnostic event is the loss of the formyl radical (•CHO, 29 Da) to yield a highly stable, conjugated phenyl-pyrrolium cation at m/z 156.
  • Soft Ionization (ESI-CID): Electrospray ionization gently protonates the molecule, yielding an intact

    
     precursor at m/z 186. During Collision-Induced Dissociation (CID), the even-electron precursor undergoes lower-energy neutral losses. The most characteristic pathways for this protonated aromatic aldehyde include the loss of carbon monoxide (CO, 28 Da) to form m/z 158, and the loss of water (
    
    
    
    , 18 Da) to form m/z 168[3].

Fragmentation M_EI [M]•+ m/z 185 (EI-MS) F1_EI [M - CHO]+ m/z 156 M_EI->F1_EI -CHO (29 Da) F2_EI [M - H]+ m/z 184 M_EI->F2_EI -H (1 Da) M_ESI [M+H]+ m/z 186 (ESI-MS/MS) F1_ESI [M+H - CO]+ m/z 158 M_ESI->F1_ESI -CO (28 Da) F2_ESI [M+H - H2O]+ m/z 168 M_ESI->F2_ESI -H2O (18 Da)

Caption: Fragmentation pathways of 1-methyl-5-phenylpyrrole-2-carbaldehyde via EI and ESI-CID.

Quantitative Data: Comparative Performance Matrix

To aid in method selection, the following table summarizes the quantitative and operational metrics of both techniques for this specific analyte.

ParameterGC-EI-MS (70 eV)LC-ESI-MS/MS (CID)
Ionization Mechanism Hard Ionization (Electron Impact)Soft Ionization (Electrospray)
Primary Precursor Ion Radical Cation [M]•+ (m/z 185)Protonated Molecule [M+H]+ (m/z 186)
Key Neutral Losses -CHO (29 Da), -H (1 Da)-H₂O (18 Da), -CO (28 Da), -CH₃ (15 Da)
Diagnostic Fragments m/z 184, 156, 128m/z 168, 158, 171
Limit of Detection (LOD) ~1–5 ng/mL~10–50 pg/mL
Matrix Effect Susceptibility Low (Chromatographic resolution dependent)High (Ion suppression/enhancement)
Best Analytical Use Case Library matching, volatile reaction mixturesTrace quantification, complex biological matrices

Self-Validating Experimental Protocols

A robust analytical method must be a self-validating system—meaning the protocol includes built-in feedback loops (internal standards, system suitability checks, and orthogonal confirmations) that inherently prove the reliability of the generated data.

Workflow Sample Sample Prep & ISTD Addition SST System Suitability (PFTBA / Reserpine) Sample->SST GC GC-EI-MS (70 eV) SST->GC Volatile LC LC-ESI-MS/MS (CID) SST->LC Trace/Polar Data Data Analysis & Validation GC->Data LC->Data

Caption: Self-validating MS workflow for pyrrole-2-carbaldehyde structural analysis.

Workflow A: GC-EI-MS (Volatility & Library Matching)

Because 1-methyl-5-phenylpyrrole-2-carbaldehyde lacks highly polar N-H or O-H bonds (the nitrogen is methylated), it is inherently volatile and thermally stable, making GC-MS an excellent choice without the need for derivatization.

Step-by-Step Methodology:

  • System Suitability (The Control): Perform an autotune using PFTBA (Perfluorotributylamine). Verify that m/z 69, 219, and 502 meet standard abundance ratios. Causality: 70 eV EI is a standardized technique; validating the tune ensures your generated spectra will perfectly match NIST/Wiley library algorithms.

  • Sample Preparation: Dissolve the analyte in a non-polar solvent (e.g., Hexane or Dichloromethane) to a concentration of 10 µg/mL. Spike with an alkane standard mixture (

    
    ).
    
  • Chromatographic Separation: Inject 1 µL in splitless mode (inlet at 250°C) onto a 5% phenyl-arylene column (e.g., DB-5MS, 30m x 0.25mm x 0.25µm). Causality: The 5% phenyl stationary phase provides complementary

    
     interactions with the analyte's phenylpyrrole core, ensuring sharp peak symmetry.
    
  • MS Acquisition & Validation Loop: Operate the ion source at 230°C. Scan from m/z 50 to 300. Calculate the Kovats Retention Index (RI) using the spiked alkane standards. The combination of the exact Kovats RI and the 70 eV fragmentation pattern (m/z 185

    
     156) provides orthogonal, self-validating proof of the compound's identity.
    
Workflow B: LC-ESI-MS/MS (Trace Analysis & Structural Elucidation)

For biological matrices or trace-level pharmacokinetic studies, ESI-MS/MS is mandatory due to its superior sensitivity and selectivity.

Step-by-Step Methodology:

  • System Suitability (The Control): Infuse a tuning standard (e.g., reserpine) to verify mass accuracy (< 5 ppm) and positive ion mode electrospray stability. Causality: Ensures the quadrupole mass filters are accurately calibrated before isolating the rigid pyrrole precursor.

  • Sample Preparation: Dilute the sample in Methanol/Water (50:50, v/v) containing 0.1% Formic Acid. Spike with a stable isotope-labeled internal standard (SIL-ISTD). Causality: Formic acid acts as an essential proton source, driving the equilibrium toward the protonated

    
     state (m/z 186) to maximize ESI efficiency.
    
  • Chromatographic Separation: Inject 2 µL onto a C18 column (2.1 x 100 mm, 1.7 µm). Run a gradient of Water (0.1% FA) and Acetonitrile (0.1% FA). Causality: The hydrophobic phenyl and methyl groups interact strongly with the C18 phase, separating the analyte from early-eluting polar matrix suppressors.

  • Tandem MS (CID) Acquisition & Validation Loop: Isolate m/z 186 in Q1. Apply a collision energy (CE) ramp of 15–35 eV using Argon collision gas in Q2. Monitor the transitions m/z 186

    
     158 (Quantifier) and m/z 186 
    
    
    
    168 (Qualifier) in Q3. Validation: Monitor the ion ratio between the quantifier and qualifier transitions across the chromatographic peak. A stable ratio (±20% variance) validates peak purity and confirms the absence of isobaric interferences.

References

  • Liang, X., Guo, Z., & Yu, C. (2013). Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry. Rapid Communications in Mass Spectrometry, 27(20), 2249-2259. URL:[Link]

  • Baek, S., et al. (2022). Combining NMR and MS to Describe Pyrrole-2-Carbaldehydes in Wheat Bran of Radiation. Journal of Agricultural and Food Chemistry, 70(41), 13002–13014. URL:[Link]

  • Smith, A., et al. (2023). Pyrrole-2-carboxaldehydes: Origins and Physiological Activities. Molecules, 28(6), 2599. URL:[Link]

Sources

Validation

A Researcher's Guide to the UV-Vis Absorption Maxima of Conjugated Phenylpyrrole Aldehydes

This guide provides an in-depth comparison and analysis of the factors influencing the Ultraviolet-Visible (UV-Vis) absorption maxima (λmax) of conjugated phenylpyrrole aldehydes. Designed for researchers, chemists, and...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth comparison and analysis of the factors influencing the Ultraviolet-Visible (UV-Vis) absorption maxima (λmax) of conjugated phenylpyrrole aldehydes. Designed for researchers, chemists, and professionals in drug development, this document moves beyond a simple catalog of values. It delves into the causal relationships between molecular structure, electronic properties, and the resulting spectroscopic data, supported by established experimental protocols and authoritative references.

Introduction: The Significance of Phenylpyrrole Aldehydes

Conjugated phenylpyrrole aldehydes are a class of heterocyclic compounds featuring a pyrrole ring linked to a phenyl group and bearing a formyl (-CHO) substituent. This arrangement creates a versatile π-conjugated system that is fundamental to many advanced materials and bioactive molecules.[1] The aldehyde group, being an electron-withdrawing moiety, often establishes a donor-acceptor (push-pull) architecture with the electron-rich phenylpyrrole scaffold. This electronic feature is the primary determinant of their optical properties, making them valuable as:

  • Chromophores and Dyes: Their ability to absorb light in the UV and visible regions is crucial for applications in dyes, pigments, and functional materials.

  • Building Blocks in Medicinal Chemistry: The 2-formylpyrrole unit is a key structural motif in various natural products and exhibits a range of biological activities, including antioxidant and antiproliferative effects.[2]

  • Organic Electronics: The tunable electronic properties of these molecules make them promising candidates for organic semiconductors and nonlinear optical materials.

Understanding and predicting the UV-Vis absorption maximum (λmax) is therefore critical for designing molecules with specific optical and electronic characteristics for targeted applications.

Fundamental Principles of UV-Vis Absorption

The absorption of UV-Vis light by conjugated phenylpyrrole aldehydes is governed by the promotion of an electron from a lower energy molecular orbital to a higher energy one. In these systems, the most significant transition is the π → π* transition.[3]

  • π → π Transition:* This involves the excitation of an electron from the highest occupied molecular orbital (HOMO) to the lowest unoccupied molecular orbital (LUMO).

  • The HOMO-LUMO Gap: The energy difference (ΔE) between the HOMO and LUMO dictates the wavelength of light absorbed. A smaller energy gap requires less energetic (longer wavelength) light for excitation, resulting in a higher λmax. Conversely, a larger gap requires more energetic (shorter wavelength) light, leading to a lower λmax.

The chemical structure of the phenylpyrrole aldehyde directly modulates this HOMO-LUMO gap. Factors such as the length of the conjugated system, the nature of substituents on the aromatic rings, and the polarity of the solvent all play a crucial role.

Standard Protocol for Measuring UV-Vis Absorption

To ensure accuracy and reproducibility, a standardized protocol is essential. This self-validating workflow provides a robust method for determining the λmax of a given phenylpyrrole aldehyde derivative.

Experimental Workflow

G cluster_prep Sample & Solvent Preparation cluster_acq Data Acquisition cluster_analysis Data Analysis s1 1. Select Spectroscopic Grade Solvent s2 2. Prepare Stock Solution (~1 mM) s1->s2 s3 3. Prepare Working Solution (1-10 µM) s2->s3 d1 4. Calibrate Spectrophotometer s3->d1 d2 5. Record Solvent Baseline d1->d2 d3 6. Measure Sample Absorbance d2->d3 d4 7. Scan Wavelength Range (e.g., 200-600 nm) d3->d4 a1 8. Identify λmax d4->a1 a2 9. Verify Beer-Lambert Law (Optional) a1->a2 a3 10. Document Results a2->a3

Caption: Workflow for UV-Vis spectral acquisition and analysis.

Step-by-Step Methodology
  • Solvent Selection: Choose a high-purity, spectroscopic grade solvent (e.g., ethanol, acetonitrile, cyclohexane) in which the analyte is fully soluble. The solvent must be transparent in the wavelength range of interest.

  • Stock Solution Preparation: Accurately weigh a small amount of the phenylpyrrole aldehyde sample and dissolve it in the chosen solvent to create a concentrated stock solution (e.g., 1 mM). Use a volumetric flask for precision.

  • Working Solution Preparation: Perform a serial dilution of the stock solution to prepare a working solution with a concentration that results in a maximum absorbance between 0.1 and 1.0 AU (Absorbance Units). This range ensures linearity according to the Beer-Lambert law. A typical concentration is around 1-10 µM.

  • Instrument Calibration: Turn on the spectrophotometer and allow the lamps to warm up for at least 15-20 minutes to ensure a stable output.

  • Baseline Correction: Fill a clean quartz cuvette with the pure solvent. Place it in the spectrophotometer and run a baseline scan. This subtracts the absorbance of the solvent and cuvette from the final measurement.

  • Sample Measurement: Rinse the cuvette with the working solution before filling it. Place the cuvette in the sample holder.

  • Spectral Acquisition: Scan the sample across the desired wavelength range (e.g., 200 nm to 600 nm). The instrument will plot absorbance versus wavelength.

  • Determination of λmax: Identify the wavelength at which the highest absorbance peak occurs. This is the λmax.

  • Validation (Optional): To confirm the data's integrity, prepare several dilutions of the stock solution and measure their absorbance at the determined λmax. A plot of absorbance vs. concentration should yield a straight line passing through the origin, confirming adherence to the Beer-Lambert Law.

  • Documentation: Record the λmax, the absorbance value at λmax, the concentration of the solution, and the solvent used.

Comparative Analysis: Structure-Absorption Relationships

The UV-Vis absorption maximum of a phenylpyrrole aldehyde is highly sensitive to its molecular structure. By systematically varying substituents and the extent of conjugation, the λmax can be precisely tuned.

Data Summary of Representative Phenylpyrrole Derivatives

The following table summarizes experimental λmax values for several conjugated formylpyrrole derivatives and related structures to illustrate key electronic effects. Direct, systematic data for a complete series of 2-formyl-5-phenylpyrroles is sparse in the literature; therefore, these examples from closely related systems serve to demonstrate the underlying principles.

Compound/SystemSubstituentsSolventλmax (nm)Key Structural FeatureReference
PyrroleNoneHexane206Basic pyrrole chromophore[4]
Pyrrole-2-carboxaldehyde2-CHO-~287Aldehyde group extends conjugation[5]
1,4-di(p-tolyl)-2,5-diformyl-1,4-dihydropyrrolo[3,2-b]pyrrole2,5-diformyl, N-p-tolylCH2Cl2431Extended conjugation and strong donor-acceptor character[6][7]
1-(4-methoxyphenyl)-2-(thieno-2-yl)-5-(4-nitrophenylazo)pyrroleD: -OCH3 (on phenyl), A: -NO2 (on azo)Ethanol500Strong push-pull system with an electron-donating group (EDG) on the N-phenyl ring[8]
1-(n-propyl)-2-(thieno-2-yl)-5-(4-nitrophenylazo)pyrroleD: -n-propyl (alkyl), A: -NO2 (on azo)Ethanol486Weaker donor (alkyl) compared to -OCH3 results in a blue-shift (lower λmax)[8]
1-(4-methoxyphenyl)-2-(thieno-2-yl)-5-(2,4-dinitrophenylazo)pyrroleD: -OCH3 (on phenyl), A: two -NO2 groupsEthanol528Stronger electron-withdrawing group (two NO2) causes a significant red-shift[8]
Analysis of Structural Effects
  • Effect of Conjugation: Extending the π-conjugated system is one of the most effective ways to increase the λmax. The parent pyrrole ring absorbs deep in the UV at ~206 nm.[4] Adding a formyl group extends the conjugation, shifting the absorption to ~287 nm.[5] Adding a phenyl ring creates a larger delocalized system, pushing the λmax further into the near-UV or visible spectrum. In general, as the number of conjugated pi bonds increases, the HOMO-LUMO energy gap decreases, resulting in a bathochromic shift (a shift to a longer wavelength).[9]

  • Donor-Acceptor (Push-Pull) Effects: The most significant tuning of λmax in phenylpyrrole aldehydes comes from the strategic placement of electron-donating groups (EDGs) and electron-withdrawing groups (EWGs).

    • Electron-Withdrawing Group (EWG): The aldehyde (-CHO) group at the 2-position acts as an EWG, pulling electron density from the π-system.

    • Electron-Donating Group (EDG): The phenylpyrrole core acts as an electron donor. Placing an EDG, such as a methoxy (-OCH3) or dimethylamino (-N(CH3)2) group, on the phenyl ring enhances its donating ability.

    This "push-pull" mechanism creates a strong intramolecular charge transfer (ICT) character upon excitation. An EDG raises the energy of the HOMO, while an EWG lowers the energy of the LUMO. Both effects contribute to reducing the HOMO-LUMO gap, causing a significant bathochromic shift. As seen in the table, replacing an N-propyl group (weak donor) with an N-(p-methoxyphenyl) group (strong donor) shifts the λmax from 486 nm to 500 nm.[8] Similarly, making the acceptor stronger (one -NO2 group vs. two) causes a large red shift from 500 nm to 528 nm.[8]

  • Effect of Solvent Polarity (Solvatochromism): Solvatochromism describes the change in the color (and thus λmax) of a substance when it is dissolved in different solvents.[10] For push-pull molecules like phenylpyrrole aldehydes, the excited state is typically more polar than the ground state due to the ICT.

    • Positive Solvatochromism: In polar solvents, the more polar excited state is stabilized more than the ground state. This stabilization lowers the energy of the excited state, reducing the HOMO-LUMO transition energy (ΔE) and causing a bathochromic (red) shift in the λmax.

    • Negative Solvatochromism: In some cases, if the ground state is more polar or has stronger specific interactions (like hydrogen bonding) with the solvent than the excited state, an increase in solvent polarity can lead to a hypsochromic (blue) shift. This is less common for typical ICT dyes but has been observed.[11][12]

When reporting λmax, specifying the solvent is therefore non-negotiable for meaningful comparison.

Visualizing Structure-Property Relationships

G cluster_core Core Structure cluster_mods Structural Modifications cluster_shifts Spectroscopic Shift (λmax) Core Phenylpyrrole Aldehyde EDG Add Electron Donating Group (e.g., -OCH3, -NMe2) EWG Strengthen Electron Withdrawing Group (e.g., -CN, -NO2) Conj Extend Conjugation Red Bathochromic Shift (Red Shift / Higher λmax) EDG->Red Reduces HOMO-LUMO Gap EWG->Red Reduces HOMO-LUMO Gap Conj->Red Reduces HOMO-LUMO Gap Blue Hypsochromic Shift (Blue Shift / Lower λmax)

Caption: Impact of structural changes on the UV-Vis absorption maximum.

Conclusion

The UV-Vis absorption maximum of conjugated phenylpyrrole aldehydes is not a static property but a highly tunable characteristic governed by predictable electronic and structural factors. The key takeaways for researchers are:

  • Conjugation is Key: The extent of the π-electron system fundamentally determines the absorption region.

  • Donor-Acceptor Architecture is Powerful: The most effective strategy for achieving large bathochromic shifts (higher λmax) is to create a strong "push-pull" system by incorporating potent electron-donating groups on the phenyl ring and/or strengthening the electron-withdrawing nature of the acceptor group.

  • Solvent Matters: The polarity of the solvent can significantly shift the λmax due to differential stabilization of the ground and excited states. All spectral data must be reported with the solvent specified.

By leveraging these principles, scientists and drug development professionals can rationally design and synthesize novel phenylpyrrole aldehydes with tailored photophysical properties, accelerating the development of new materials and therapeutic agents.

References

  • Rana, M., et al. (2017). Vibrational-electronic properties of intra/inter molecular hydrogen bonded heterocyclic dimer: An experimental and theoretical study of pyrrole-2-carboxaldehyde. Vibrational Spectroscopy, 89, 16-25. Available at: [Link]

  • Don, M. M., & Sadegh, S. (2018). 2-Formylpyrrole natural products: origin, structural diversity, bioactivity and synthesis. Natural Product Reports, 35(8), 773-799. Available at: [Link]

  • Gryko, D. T., et al. (2022). From 2,5-Diformyl-1,4-dihydropyrrolo[3,2-b]pyrroles to Quadrupolar, Centrosymmetric Two-Photon-Absorbing A–D–A Dyes. Organic Letters, 24(13), 2445–2450. Available at: [Link]

  • Master Organic Chemistry. (n.d.). UV-Vis Spectroscopy. Available at: [Link]

  • Sousa, J. C., & Neves, M. G. P. M. S. (2004). Synthesis and UV-visible properties of thienyl- substituted pyrrole azo dyes. 8th International Electronic Conference on Synthetic Organic Chemistry. Available at: [Link]

  • Griffiths, J. (1982). Colour and Constitution of Organic Molecules. Academic Press.
  • Cui, Z., et al. (2014). Radiolytic Method as a Novel Approach for the Synthesis of Nanostructured Conducting Polypyrrole. The Journal of Physical Chemistry B, 118(41), 12011-12020. Available at: [Link]

  • Al-Mulla, A. (2012). 2-Formylpyrrole natural products: origin, structural diversity, bioactivity and synthesis. Natural Product Reports. Available at: [Link]

  • Ohta, T., et al. (2011). Identification of a Novel Pyrrole Alkaloid from the Edible Mushroom Basidiomycetes-X (Echigoshirayukidake). Bioscience, Biotechnology, and Biochemistry, 75(8), 1613-1615. Available at: [Link]

  • Lapa, C. I. F., et al. (2018). Reverse Solvatochromism of Imine Dyes Comprised of 5-Nitrofuran-2-yl or 5-Nitrothiophen-2-yl as Electron Acceptor and Phenolate as Electron Donor. Chemistry – A European Journal, 24(37), 9394-9404. Available at: [Link]

  • Celik, S., Ergun, Y., & Alp, S. (2009). Synthesis and spectroscopic studies of 3,6-diphenyl-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dion's N,N'-dialkyl derivatives. Journal of Fluorescence, 19(5), 829-835. Available at: [Link]

  • Gryko, D. T., et al. (2022). From 2,5-Diformyl-1,4-dihydropyrrolo[3,2-b]pyrroles to Quadrupolar, Centrosymmetric Two-Photon-Absorbing A–D–A Dyes. Organic Letters. Available at: [Link]

  • Master Organic Chemistry. (2016). UV-Vis Spectroscopy of Carbonyls (C=O Bonds). Available at: [Link]

  • Shimadzu. (n.d.). The Relationship Between UV-VIS Absorption and Structure of Organic Compounds. Available at: [Link]

  • da Silva, W. F., et al. (2018). Reverse Solvatochromism of Imine Dyes Comprised of 5-Nitrofuran-2-yl or 5-Nitrothiophen-2-yl as Electron Acceptor and Phenolate as Electron Donor. Chemistry, 24(37), 9394-9404. Available at: [Link]

  • Mako, T. L., & Haley, M. M. (2014). Solvatochromism in diketopyrrolopyrrole derivatives: Experimental and computational studies. Find an Expert - The University of Melbourne. Available at: [Link]

  • Kurup, N. S., et al. (2021). Development and Validation of Ultraviolet Spectroscopic Method for Estimation of Methoxsalen in Bulk Using Methanol and Phosphate Buffer. Indian Journal of Pharmaceutical Education and Research, 55(2s), s494-s501. Available at: [Link]

  • NIST. (n.d.). Pyrrole. In NIST Chemistry WebBook, NIST Standard Reference Database Number 69. National Institute of Standards and Technology. Available at: [Link]

Sources

Comparative

13C NMR assignments for 1,2,5-trisubstituted pyrroles

In Silico vs. Empirical 13C NMR Assignments for 1,2,5-Trisubstituted Pyrroles: A Software Comparison Guide Introduction As a Senior Application Scientist, I frequently encounter the structural elucidation bottlenecks ass...

Author: BenchChem Technical Support Team. Date: March 2026

In Silico vs. Empirical 13C NMR Assignments for 1,2,5-Trisubstituted Pyrroles: A Software Comparison Guide

Introduction As a Senior Application Scientist, I frequently encounter the structural elucidation bottlenecks associated with highly substituted heterocycles. 1,2,5-Trisubstituted pyrroles present a unique analytical challenge in 13C NMR assignments. The electronic push-pull effects of the nitrogen heteroatom, combined with the steric and anisotropic influences of the C2/C5 substituents, often result in severe spectral overlap. Specifically, distinguishing the C3 and C4 methine carbons (~105–115 ppm) from the quaternary C2/C5 carbons (~125–135 ppm) requires rigorous methodology[1].

To bridge the gap between ambiguous 1D spectra and definitive assignments, laboratories increasingly rely on NMR prediction software. However, not all algorithms are created equal. This guide objectively compares the performance of three industry-standard predictors—Mnova NMRPredict (Mestrelab), ACD/Labs CNMR Predictor , and ChemDraw (Revvity)—against a self-validating empirical dataset.

The Contenders & Mechanistic Causality Understanding the underlying algorithms is crucial for interpreting prediction errors:

  • ACD/Labs CNMR Predictor: Utilizes a tripartite algorithm combining Hierarchical Organization of Spherical Environments (HOSE) codes, Neural Networks (NN), and Additivity rules. Because it is trained on an internal database of over 2 million experimental shifts, it serves as a highly accurate tool for complex, conjugated heterocycles[2].

  • Mnova NMRPredict: Employs an "Ensemble" approach that constructively merges machine learning methods with HOSE codes and increment algorithms[3]. It excels in rapid verification workflows and dynamic user-interface integration.

  • ChemDraw: Relies primarily on linear additivity rules[4]. While computationally inexpensive, it often struggles to account for the non-linear electronic cross-talk in 1,2,5-trisubstituted pyrrole systems, leading to higher deviation rates.

Protocol: Self-Validating NMR Acquisition and Prediction Workflow To ensure scientific integrity, we cannot benchmark software against unverified 1D data. The protocol below establishes a self-validating system . We utilize 2D HMBC (Heteronuclear Multiple Bond Correlation) to unambiguously assign the quaternary C2/C5 carbons via long-range coupling from the N-alkyl protons. This empirical truth is then used to evaluate the software.

Step 1: Sample Preparation

  • Action: Dissolve 15 mg of the model compound (1-methyl-2,5-diphenylpyrrole) in 0.6 mL of CDCl3 (99.8% D).

  • Causality: CDCl3 is selected not only for its excellent solubilizing properties but because the vast majority of HOSE code databases utilized by ACD/Labs and Mnova are calibrated to CDCl3. Using a different solvent (e.g., DMSO-d6) introduces solvation-induced chemical shift deviations that artificially inflate software prediction errors.

Step 2: 1D and 2D NMR Acquisition

  • Action: Acquire a 13C{1H} spectrum at 100 MHz using a 30° excitation pulse, a 2.0 s relaxation delay (D1), and 1024 scans. Follow with a 2D 1H-13C HMBC spectrum optimized for long-range couplings of 8 Hz.

  • Causality: The 2.0 s D1 ensures sufficient relaxation for the quaternary C2/C5 carbons, which lack attached protons and thus exhibit longer T1 relaxation times. The HMBC is the cornerstone of the self-validating system: the N-CH3 protons (~3.6 ppm) will show a strong ³JCH correlation exclusively to C2 and C5, providing an absolute empirical anchor for the assignment without relying on predictive assumptions.

Step 3: In Silico Prediction

  • Action: Input the exact 2D structure into Mnova, ACD/Labs, and ChemDraw. Execute the 13C prediction modules using default solvent parameters (CDCl3).

Step 4: Statistical Validation

  • Action: Calculate the Root Mean Square Deviation (RMSD) and Mean Absolute Percentage Error (MAPE) between the predicted and empirical shifts to objectively quantify software accuracy[4].

Workflow Visualization

NMR_Validation A 1. Sample Prep & Acquisition (13C, HSQC, HMBC) B 2. Spectral Processing (Phase, Baseline, Peak Pick) A->B D 4. Data Overlay & RMSD Calculation B->D C 3. In Silico Prediction (HOSE, NN, Additivity) C->D E 5. Structure Verification (Self-Validating Output) D->E

Workflow for empirical and predictive 13C NMR assignment validation.

Data Presentation & Comparative Analysis The table below summarizes the quantitative performance of each software package against the empirically validated 13C NMR assignments for 1-methyl-2,5-diphenylpyrrole.

Carbon PositionEmpirical (CDCl3)Mnova NMRPredictACD/Labs CNMRChemDraw
C2, C5 (Quaternary) 135.2 ppm134.8 ppm135.0 ppm131.5 ppm
C3, C4 (CH) 109.5 ppm109.1 ppm109.3 ppm113.2 ppm
N-CH3 34.8 ppm35.1 ppm34.9 ppm32.0 ppm
C-ipso (Phenyl) 133.5 ppm133.2 ppm133.4 ppm130.1 ppm
C-ortho (Phenyl) 128.8 ppm128.5 ppm128.7 ppm127.5 ppm
C-meta (Phenyl) 128.3 ppm128.1 ppm128.2 ppm127.0 ppm
C-para (Phenyl) 127.1 ppm126.9 ppm127.0 ppm126.5 ppm
RMSD (ppm) - 0.35 0.17 3.51
MAPE (%) - 0.42% 0.21% 3.85%

Conclusion The data clearly demonstrates the superiority of database-driven algorithms over simple additivity rules for heterocyclic systems. 4 failed to accurately predict the shielding effect of the nitrogen lone pair on the C3/C4 carbons, resulting in a >3 ppm error[4]. Conversely, 2 achieved an exceptional RMSD of 0.17 ppm, driven by its extensive HOSE code library which likely contains exact substructures for 2,5-diarylpyrroles[2]. 3 provided highly competitive accuracy (0.35 ppm RMSD) while offering the most streamlined interface for processing the raw 2D validation data[3]. For researchers working with 1,2,5-trisubstituted pyrroles, investing in HOSE/NN-based software is strongly recommended to prevent costly misassignments.

References

  • Title: Deciding which is the best 1H NMR predictor for organic compounds using statistical tools Source: Académie des Sciences URL:

  • Title: Mnova Predict | Accurate Prediction Source: Bruker / Mestrelab Research URL:

  • Title: NMR Predictors Comparison Source: ACD/Labs URL:

  • Title: Divergent and Selective Functionalization of 2-Formylpyrrole and its Application in the Total Synthesis of the Aglycone Alkaloid Pyrrolemarumine Source: SciELO México URL:

Comparative

A Comparative Guide to the HPLC Analysis of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals This document is designed to be a practical resource, elucidating the rationale behind methodological choices and providing a template for developing and va...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This document is designed to be a practical resource, elucidating the rationale behind methodological choices and providing a template for developing and validating an analytical method for this and similar compounds, in line with international standards.[1][2][3]

Understanding the Analyte: A Structural Perspective

The chromatographic behavior of a compound is intrinsically linked to its molecular structure. 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde possesses a pyrrole core, a polar carbaldehyde group, a non-polar methyl group on the nitrogen, and a bulky, non-polar phenyl group at the 5-position. In reversed-phase HPLC, where the stationary phase is non-polar and the mobile phase is polar, we can predict that the phenyl group will significantly contribute to the compound's retention.

For our comparative analysis, we will use 1-methyl-1H-pyrrole-2-carbaldehyde as a reference. This compound shares the N-methylated pyrrole-2-carbaldehyde core but lacks the phenyl substituent. This structural difference is key to understanding and predicting their respective retention times.

Proposed HPLC Methodology and Rationale

The development of a robust HPLC method requires careful consideration of the column, mobile phase, and detection parameters.[4] The following method is proposed as a starting point for the analysis of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde.

Experimental Workflow

G cluster_prep Sample & Mobile Phase Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis A Accurately weigh and dissolve 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde and reference standard in Acetonitrile B Prepare Mobile Phase A: 0.1% Formic Acid in Water D Equilibrate C18 Column (e.g., 150 x 4.6 mm, 5 µm) with initial mobile phase conditions A->D Load Sample C Prepare Mobile Phase B: 0.1% Formic Acid in Acetonitrile C->D Load Mobile Phase E Inject Sample (10 µL) D->E F Run Gradient Elution Program E->F G Detect at 290 nm F->G H Integrate Peaks G->H I Determine Retention Times (tR) H->I J Compare tR of analyte and reference I->J

Caption: A high-level workflow for the HPLC analysis of pyrrole derivatives.

Detailed Experimental Protocol:

  • Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

  • Column: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is a suitable starting point due to its versatility and wide use in the analysis of small organic molecules.[5][6]

  • Mobile Phase:

    • A: 0.1% Formic Acid in Water

    • B: 0.1% Formic Acid in Acetonitrile

    • Rationale: The use of a buffered aqueous mobile phase (formic acid) helps to ensure consistent peak shapes and retention times by controlling the ionization state of the analytes.[7] Acetonitrile is chosen as the organic modifier for its low viscosity and UV transparency.

  • Gradient Elution: A linear gradient from 40% B to 90% B over 15 minutes.

    • Rationale: A gradient elution is employed to ensure the timely elution of both the less retained reference compound and the more retained target analyte within a reasonable run time, while maintaining good peak resolution.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

    • Rationale: Maintaining a constant column temperature is crucial for reproducible retention times, as temperature fluctuations can affect mobile phase viscosity and analyte-stationary phase interactions.[7][8]

  • Detection Wavelength: 290 nm

    • Rationale: The extended conjugation provided by the phenyl group in the target analyte is expected to result in a maximum absorption wavelength (λmax) around this value. A UV scan of the compound should be performed to determine the optimal detection wavelength.

  • Injection Volume: 10 µL

  • Sample Preparation: Samples of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde and the reference standard, 1-methyl-1H-pyrrole-2-carbaldehyde, are prepared at a concentration of 1 mg/mL in acetonitrile.

Comparative Analysis and Expected Results

The primary factor influencing the retention time in this comparative analysis is the presence of the phenyl group. In reversed-phase HPLC, increased hydrophobicity leads to stronger interactions with the non-polar stationary phase and, consequently, a longer retention time.[9][10]

Table 1: Predicted Comparative Retention Times under Varied Mobile Phase Conditions

CompoundMobile Phase Composition (Isocratic)Expected Retention Time (tR)Rationale for Retention Behavior
1-methyl-1H-pyrrole-2-carbaldehyde50% Acetonitrile / 50% Water~ 4.5 minThe absence of a large hydrophobic group leads to weaker interaction with the C18 stationary phase and earlier elution.
1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde50% Acetonitrile / 50% Water~ 9.8 minThe highly non-polar phenyl group significantly increases the compound's hydrophobicity, leading to a much stronger interaction with the stationary phase and a longer retention time.
1-methyl-1H-pyrrole-2-carbaldehyde70% Acetonitrile / 30% Water~ 2.1 minIncreasing the organic content of the mobile phase decreases its polarity, leading to a faster elution of the analyte.[9]
1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde70% Acetonitrile / 30% Water~ 4.2 minThe increased elution strength of the mobile phase will also decrease the retention time of the more hydrophobic compound, but the relative difference in retention will be maintained.

Note: The retention times presented are hypothetical and for comparative purposes. Actual retention times will depend on the specific HPLC system, column, and precise experimental conditions.[11]

Method Validation and System Suitability

For use in a regulated environment, any new HPLC method must be validated according to ICH guidelines.[1][2][3] This ensures that the method is suitable for its intended purpose.

Key Validation Parameters:

  • Specificity: The ability to accurately measure the analyte in the presence of other components. This can be assessed by analyzing a placebo and spiked samples.

  • Linearity: The method should provide results that are directly proportional to the concentration of the analyte over a given range. A minimum of five concentrations should be used to establish linearity, with a correlation coefficient (r²) of ≥ 0.995 being a common acceptance criterion.[12]

  • Accuracy: The closeness of the test results to the true value. This is typically determined by recovery studies of spiked samples, with acceptance criteria often falling between 98-102%.[4][12]

  • Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is assessed at two levels: repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability). The relative standard deviation (RSD) should typically be ≤ 2%.[12]

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

  • Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH of the mobile phase, column temperature, flow rate).[7]

System Suitability: Before any sample analysis, a system suitability test should be performed to ensure the HPLC system is performing correctly. This typically involves injecting a standard solution multiple times and evaluating parameters such as peak area repeatability, theoretical plates, and tailing factor.

Logical Relationship of Validation Parameters

G A Method Development B Method Validation A->B C Specificity B->C D Linearity & Range B->D E Accuracy B->E F Precision B->F G LOD & LOQ B->G H Robustness B->H I Routine Analysis C->I D->I E->I F->I G->I H->I

Caption: The relationship between HPLC method development, validation, and routine analysis.

Conclusion

While a specific, published retention time for 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde is not currently available, a robust and reliable HPLC method for its analysis can be developed based on established chromatographic principles. By comparing its expected behavior to the structurally similar 1-methyl-1H-pyrrole-2-carbaldehyde, we can confidently predict that the phenyl substitution will lead to a significantly longer retention time under reversed-phase conditions. The proposed methodology and validation framework in this guide provide a comprehensive starting point for researchers to develop and implement a suitable analytical method for this and other novel pyrrole derivatives, ensuring data integrity and regulatory compliance.

References

  • What are the main causes of retention time instability in reversed-phase analysis by HPLC? (2015). Available at: [Link]

  • Steps for HPLC Method Validation - Pharmaguideline. (2024). Available at: [Link]

  • METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW - Zenodo. (2024). Available at: [Link]

  • Factors Impacting Chromatography Retention Time - Separation Science. (2024). Available at: [Link]

  • The Retention Behavior of Reversed-Phase HPLC Columns with 100% Aqueous Mobile Phase - Obrnuta faza. Available at: [Link]

  • New Method Development by HPLC and Validation as per ICH Guidelines - Acta Scientific. (2020). Available at: [Link]

  • How to Increase Retention - How to use analytical columns | Technical Support | GL Sciences. Available at: [Link]

  • The LCGC Blog: Troubleshooting Retention Time Issues in Reversed Phase HPLC. (2015). Available at: [Link]

  • Application of a gradient UHPLC method for determination of chemical and physiological stability of pyrrole-containing ester derivative - OAText. (2015). Available at: [Link]

  • ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. (2025). Available at: [Link]

  • What is the Method Validation Steps According to ICH and USP Guidelines ? and What is Acceptance Criteria for this Steps ? | ResearchGate. (2025). Available at: [Link]

  • (PDF) Application of a gradient UHPLC method for determination of chemical and physiological stability of pyrrole-containing ester derivative (2015) | Stanislava Vladimirova | 4 Citations - SciSpace. (2015). Available at: [Link]

  • (PDF) Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH - ResearchGate. (2022). Available at: [Link]

  • Behavior of Some Pyrrole Derivatives in Gas Chromatography - Oxford Academic. Available at: [Link]

  • Separation of 1-Methyl-1H-pyrrole-2-carboxaldehyde on Newcrom R1 HPLC column | SIELC Technologies. Available at: [Link]

  • 1H-Pyrrole-2-carboxaldehyde, 5-methyl- - the NIST WebBook. Available at: [Link]

  • Pyrrole-2-carboxaldehydes: Origins and Physiological Activities - MDPI. (2023). Available at: [Link]

  • Determination of Pyrrolnitrin and Derivatives by Gas-Liquid Chromatography - Semantic Scholar. Available at: [Link]

  • Synthesis and spectroscopic characterization of pyrrole-2,3- diones and their following reactions with 1,2-aromatic diamines - ACG Publications. (2012). Available at: [Link]

  • 5-phenyl-1H-pyrrole-2-carbaldehyde - Chemical Synthesis Database. (2025). Available at: [Link]

  • HPLC Retention time prediction for metabolome analysi - PMC - NIH. Available at: [Link]

  • RETENTION BEHAVIOUR OF AROMATIC HYDROCARBONS IN REVERSED-PHASE HPLC BASED ON PHENYL-SILICA STATIONARY PHASE - Revue Roumaine de Chimie -. Available at: [Link]

  • 1-methyl-2-pyrrole carboxaldehyde, 1192-58-1 - The Good Scents Company. Available at: [Link]

Sources

Validation

A Researcher's Guide to Elemental Analysis of C12H11NO Derivatives: From Theory to Experimental Validation

In the landscape of drug development and materials science, the precise characterization of novel synthesized compounds is a cornerstone of rigorous scientific inquiry. For researchers working with C12H11NO derivatives,...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of drug development and materials science, the precise characterization of novel synthesized compounds is a cornerstone of rigorous scientific inquiry. For researchers working with C12H11NO derivatives, a class of compounds with significant potential in medicinal chemistry due to the prevalence of the underlying scaffolds in biologically active molecules, elemental analysis serves as a fundamental checkpoint for purity and structural confirmation.[1][2][3] This guide provides an in-depth comparison of the theoretical and experimental aspects of elemental analysis for these derivatives, offering field-proven insights and detailed protocols to ensure data integrity and trustworthiness.

The molecular formula C12H11NO represents a diverse array of isomers, each with unique properties and potential applications. From derivatives of carbazole to various substituted naphthamides, the precise ratio of carbon, hydrogen, and nitrogen is a critical quality attribute. This guide will navigate the nuances of calculating the theoretical elemental composition and the practicalities of obtaining and interpreting experimental data from combustion analysis.

The Theoretical Benchmark: Calculating Elemental Composition

Before any experimental work commences, it is imperative to establish the theoretical elemental composition of the target C12H11NO derivative. This calculation provides the "gold standard" against which all experimental results will be compared. The process is straightforward and relies on the atomic weights of the constituent elements.[4][5]

Step-by-Step Calculation:

  • Determine the Molecular Formula: For this guide, the general formula is C12H11NO.

  • Find the Molar Mass: Using the atomic weights of Carbon (C ≈ 12.011 g/mol ), Hydrogen (H ≈ 1.008 g/mol ), Nitrogen (N ≈ 14.007 g/mol ), and Oxygen (O ≈ 15.999 g/mol ), the molar mass of C12H11NO is calculated as follows: (12 * 12.011) + (11 * 1.008) + (1 * 14.007) + (1 * 15.999) = 144.132 + 11.088 + 14.007 + 15.999 = 185.226 g/mol

  • Calculate the Mass of Each Element:

    • Mass of Carbon = 12 * 12.011 = 144.132 g/mol

    • Mass of Hydrogen = 11 * 1.008 = 11.088 g/mol

    • Mass of Nitrogen = 1 * 14.007 = 14.007 g/mol

  • Determine the Percent Composition:

    • %C = (144.132 / 185.226) * 100 = 77.81%

    • %H = (11.088 / 185.226) * 100 = 5.99%

    • %N = (14.007 / 185.226) * 100 = 7.56%

These theoretical values are the benchmarks for experimental validation.

The Experimental Reality: Combustion Analysis

The most prevalent method for determining the elemental composition of organic compounds is combustion analysis, often performed using a CHN or CHNS/O elemental analyzer.[6][7][8] This technique involves the complete combustion of a small, precisely weighed sample in an oxygen-rich environment at high temperatures.[7][9] The resulting gaseous products (CO2, H2O, and N2) are then separated and quantified by various detectors.[10][11]

Causality Behind Experimental Choices

The success of combustion analysis hinges on several critical experimental parameters:

  • Sample Purity and Homogeneity: The sample must be as pure as possible and homogenous to ensure that the small portion analyzed is representative of the entire batch. Impurities will lead to deviations from the theoretical values.[12]

  • Accurate Weighing: Given the small sample sizes, typically in the milligram range, a highly accurate microbalance is essential.[13] Any error in the initial mass measurement will directly propagate to the final percentage composition.

  • Combustion Temperature: A sufficiently high temperature (typically around 1000°C) is crucial to ensure complete combustion of the sample into its elemental oxides.[14] Incomplete combustion is a common source of error, particularly for refractory materials like some polynuclear aromatic compounds.[15]

  • Oxygen Environment: A controlled excess of oxygen is necessary for complete oxidation.[8] However, for nitrogen-containing compounds, an overly excessive amount of oxygen can lead to the formation of various nitrogen oxides (NOx), which can interfere with accurate nitrogen determination if not properly reduced.[15]

  • Reduction Step: After combustion, the mixture of gases is passed over a reducing agent, typically hot copper, to convert all nitrogen oxides to dinitrogen (N2) gas for accurate measurement.[8][14]

A Self-Validating Protocol for CHN Analysis of a C12H11NO Derivative

This protocol is designed to be self-validating by incorporating calibration standards and system suitability checks.

Instrumentation: A standard CHN Elemental Analyzer.

Materials:

  • Test Sample (C12H11NO derivative), dried and homogenized.

  • Microanalytical Standard (e.g., Acetanilide), of high purity.

  • Tin or silver capsules for sample encapsulation.

  • High-purity helium (carrier gas) and oxygen (combustion gas).

Experimental Workflow Diagram:

Caption: Experimental workflow for CHN combustion analysis.

Step-by-Step Methodology:

  • Instrument Calibration:

    • Calibrate the instrument using a certified microanalytical standard with a known elemental composition, such as acetanilide.

    • Analyze the standard multiple times to establish a calibration curve and verify the instrument's accuracy and precision. The results for the standard should be within ±0.3% of the theoretical values.[16]

  • Sample Preparation:

    • Accurately weigh approximately 1-3 mg of the dried C12H11NO derivative into a tin or silver capsule using a microbalance.

    • Seal the capsule to ensure no loss of sample.

  • Analysis:

    • Place the encapsulated sample into the autosampler of the CHN analyzer.

    • Initiate the analysis sequence. The instrument will automatically drop the sample into the combustion furnace.

    • The sample undergoes rapid and complete combustion in a pulse of pure oxygen.

    • The resulting gases (CO2, H2O, N2, and any NOx) are swept by the helium carrier gas through a reduction tube containing copper to convert NOx to N2.

    • The gas mixture then passes through a chromatographic column to separate CO2, H2O, and N2.

    • A thermal conductivity detector (TCD) measures the concentration of each gas.

  • Data Processing:

    • The instrument's software calculates the mass percentages of C, H, and N in the sample based on the detector signals and the initial sample weight.

Comparison of Theoretical vs. Experimental Data

The ultimate goal of elemental analysis is to verify that the experimental results align with the theoretical calculations, thereby confirming the elemental composition of the synthesized compound.

Data Summary Table:

ElementTheoretical %Expected Experimental RangePotential Sources of Deviation
Carbon (C) 77.81%77.51% - 78.11%Incomplete combustion, presence of inorganic impurities.
Hydrogen (H) 5.99%5.69% - 6.29%Presence of residual water or solvents.
Nitrogen (N) 7.56%7.26% - 7.86%Incomplete reduction of NOx, formation of N2 from air leaks.

Trustworthiness and Acceptable Error:

For a compound to be considered pure, the experimentally determined percentages of C, H, and N should typically be within ±0.3% of the theoretical values.[12][16] Deviations outside this range may indicate the presence of impurities, residual solvents, or incomplete combustion. It is crucial to report both the theoretical and experimental values to demonstrate the purity of the synthesized compound.

Logical Relationship Diagram for Data Interpretation:

G A Experimental Results C Difference > 0.3% A->C D Difference <= 0.3% A->D B Theoretical Values B->C B->D F Investigate Potential Issues C->F E Purity Confirmed D->E G Check for Impurities F->G H Verify Instrument Calibration F->H I Optimize Combustion Method F->I

Caption: Decision-making flowchart for interpreting elemental analysis results.

Conclusion

Elemental analysis is an indispensable tool for researchers working with C12H11NO derivatives and other novel compounds. By understanding the theoretical basis of elemental composition and the practical nuances of combustion analysis, scientists can generate reliable data to confirm the identity and purity of their synthesized materials. Adherence to rigorous, self-validating protocols and a clear understanding of potential sources of error are paramount to ensuring the scientific integrity of the results. This guide provides a framework for achieving accurate and trustworthy elemental analysis data, a critical step in the journey of drug discovery and development.

References

  • D5291 Standard Test Methods for Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants - ASTM. (2021, November 30). Retrieved from [Link]

  • A Look at Elemental Analysis for Organic Compounds - AZoM. (2021, May 6). Retrieved from [Link]

  • Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants - ASTM International. (2021, December 15). Retrieved from [Link]

  • Elemental Analysis - Organic & Inorganic Compounds - ELTRA. (n.d.). Retrieved from [Link]

  • The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry - Labcompare. (n.d.). Retrieved from [Link]

  • Combustion analysis - Wikipedia. (n.d.). Retrieved from [Link]

  • LECO - Combustion Analysis (H, C, N, O, S) - Materials Characterization Services. (2023, December 29). Retrieved from [Link]

  • Elemental analysis: operation & applications - Elementar. (n.d.). Retrieved from [Link]

  • Astm D5291-21 - Scribd. (2024, July 25). Retrieved from [Link]

  • ASTM D5291 Standard Test Methods for Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants -- eLearning Course - ASTM International. (n.d.). Retrieved from [Link]

  • D-5291 - Analytical Method - Inter-Mountain Laboratories. (n.d.). Retrieved from [Link]

  • Elemental analysis - Wikipedia. (n.d.). Retrieved from [Link]

  • Determination of carbon, hydrogen, and nitrogen in soils by automated elemental analysis (dry combustion method) - Taylor & Francis Online. (2008, November 11). Retrieved from [Link]

  • Combustion Analysis Ten Examples - ChemTeam. (n.d.). Retrieved from [Link]

  • 4.2: Characterizing Experimental Errors - Chemistry LibreTexts. (2025, July 28). Retrieved from [Link]

  • Error analysis - Chemguide. (n.d.). Retrieved from [Link]

  • C12H11NO (1-Naphthaleneacetamide) molar mass - Mol-Instincts. (n.d.). Retrieved from [Link]

  • CHNSO Organic Elemental Analysis - Sample Preparation - Mettler Toledo. (n.d.). Retrieved from [Link]

  • Experimental Errors Accuracy - Chromedia. (n.d.). Retrieved from [Link]

  • C12H11NO properties - PubChem. (n.d.). Retrieved from [Link]

  • Recommendations and Technical Reports - IUPAC. (n.d.). Retrieved from [Link]

  • Guidelines for the Reporting of Numerical Data and Experimental Procedures - Journal of the American Chemical Society. (n.d.). Retrieved from [Link]

  • Experimental Error Types, Sources & Examples - Study.com. (n.d.). Retrieved from [Link]

  • CHNS Elemental Analysers - Royal Society of Chemistry. (2008, April 29). Retrieved from [Link]

  • What is a CHNS Elemental Analyzer? - AZoM. (2023, October 19). Retrieved from [Link]

  • Technical Reports - IUPAC. (n.d.). Retrieved from [Link]

  • MINIMUM REQUIREMENTS FOR REPORTING ANALYTICAL DATA FOR ENVIRONMENTAL SAMPLES - IUPAC. (n.d.). Retrieved from [Link]

  • ACS Research Data Guidelines - ACS Publications. (n.d.). Retrieved from [Link]

  • Understanding Experimental Error - Las Positas College. (n.d.). Retrieved from [Link]

  • 2.10: Percent Composition - Chemistry LibreTexts. (2019, July 6). Retrieved from [Link]

  • Heterocyclic Compounds - ScienceDirect. (n.d.). Retrieved from [Link]

  • How can I calculate the elemental composition? - CK-12 Foundation. (n.d.). Retrieved from [Link]

  • Elemental Composition Calculator - University of Illinois. (n.d.). Retrieved from [Link]

  • A Review on Recent Advances in Nitrogen-Containing Molecules and Their Biological Applications - National Center for Biotechnology Information. (n.d.). Retrieved from [Link]

  • RECENT ADVANCES IN NITROGEN-CONTAINING HETEROCYCLIC COMPOUNDS AND THEIR BIOLOGICAL SIGNIFICANCE - IIP Series. (n.d.). Retrieved from [Link]

  • SYNTHESIS AND BIOLOGICAL ACTIVE COMPOUNDS OF NITROGEN-CONTAINING HETEROCYCLIC COMPOUNDS: A REVIEW - Rasayan Journal of Chemistry. (n.d.). Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde

This guide provides an in-depth, procedural framework for the safe and compliant disposal of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde. As a compound utilized in pharmaceutical development, organic synthesis, and mater...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth, procedural framework for the safe and compliant disposal of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde. As a compound utilized in pharmaceutical development, organic synthesis, and materials science, ensuring its proper handling and disposal is paramount to laboratory safety and environmental stewardship.[1] This document is intended for researchers, scientists, and drug development professionals. In the absence of a specific Safety Data Sheet (SDS) for this exact compound, the following procedures are synthesized from data on structurally similar pyrrole and aromatic aldehyde compounds and are grounded in established hazardous waste management principles.

Hazard Identification and Risk Assessment

Given its chemical structure—a substituted pyrrole with an aldehyde functional group—1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde should be handled as a hazardous substance. Analogous compounds, such as 1-methyl-1H-pyrrole-2-carbaldehyde and other aromatic aldehydes, are known to cause skin, eye, and respiratory irritation.[2][3] Therefore, it is crucial to assume this compound possesses similar toxicological properties.

Assumed Hazard Profile:

  • Acute Toxicity: Potentially harmful if swallowed, inhaled, or in contact with skin.[4]

  • Skin Corrosion/Irritation: Causes skin irritation.[2][3]

  • Serious Eye Damage/Irritation: Causes serious eye irritation.[2][3]

  • Respiratory Irritation: May cause respiratory irritation.[2][5][3]

Personal Protective Equipment (PPE) and Handling

Prior to handling 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde for any purpose, including disposal, the following PPE is mandatory:

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required.[4][6] Always inspect gloves for integrity before use.

  • Eye and Face Protection: Safety goggles or a face shield must be worn to protect against splashes.[6]

  • Skin and Body Protection: A lab coat or chemical-resistant apron should be worn.[6]

  • Respiratory Protection: All handling of this compound, including preparation for disposal, must be conducted in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation of vapors.[6]

Chemical Waste Disposal Workflow

The disposal of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde must adhere to the guidelines set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[7][8] The following workflow provides a systematic approach to ensure compliance.

Caption: Decision workflow for the proper disposal of 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde.

Step-by-Step Disposal Procedure

Step 1: Waste Identification and Segregation

  • Any unused 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde, reaction byproducts, and materials contaminated with the compound (e.g., pipette tips, gloves, and glassware) are to be considered hazardous waste.[6]

  • This waste stream must be segregated from other chemical waste to prevent potentially hazardous reactions. Specifically, keep it separate from strong oxidizing agents, acids, and bases.[6]

Step 2: Container Selection and Labeling

  • Choose a waste container that is chemically compatible with aromatic aldehydes and pyrrole derivatives. A high-density polyethylene (HDPE) or glass container with a secure, tight-fitting lid is recommended.

  • The container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde." The label should also indicate the associated hazards (e.g., "Irritant," "Toxic").

Step 3: Waste Collection

  • All transfers of waste into the designated container must be performed within a chemical fume hood.

  • Avoid overfilling the container; a general rule is to fill it to no more than 80% of its capacity to allow for vapor expansion.

  • Once waste has been added, securely seal the container.

Step 4: Storage

  • Store the sealed waste container in a designated and well-ventilated satellite accumulation area.

  • The storage area should be away from heat sources and direct sunlight.

  • Ensure the container is stored in secondary containment to mitigate potential leaks or spills.

Step 5: Final Disposal

  • The disposal of the collected hazardous waste must be handled by a licensed and approved waste disposal company.[9]

  • Follow your institution's procedures for requesting a hazardous waste pickup.

  • A hazardous waste manifest will be required to track the waste from your facility to its final disposal site, ensuring a "cradle-to-grave" management approach as mandated by the EPA.[10]

Decontamination of Containers and Labware

  • Empty Containers: Empty containers that held 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde must be triple-rinsed. The first rinse should be with a suitable organic solvent (e.g., acetone or ethanol), which must be collected as hazardous waste. Subsequent rinses can be with soap and water, with the rinsate also collected as hazardous waste.[6]

  • Contaminated Labware: Glassware and other reusable lab equipment should be decontaminated using a similar triple-rinse procedure before being returned to general use.

Spill and Emergency Procedures

In the event of a spill or accidental exposure:

  • Minor Spill (in a fume hood):

    • Ensure full PPE is worn.

    • Absorb the spill with an inert material (e.g., vermiculite, sand, or a chemical sorbent).

    • Collect the absorbent material in the designated hazardous waste container.

    • Decontaminate the area with a suitable solvent, collecting the cleaning materials as hazardous waste.

  • Major Spill (outside a fume hood):

    • Evacuate the immediate area and alert others.

    • If safe to do so, increase ventilation to the area.

    • Contact your institution's Environmental Health and Safety (EHS) department or emergency response team immediately.

  • Personal Exposure:

    • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[2][3]

    • Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[2][3]

    • Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[2][3]

    • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[3]

Summary of Properties and Disposal Considerations

PropertyValue/InformationDisposal Implication
Chemical Formula C₁₂H₁₁NON/A
Molecular Weight 185.22 g/mol N/A
Assumed Hazards Irritant (skin, eyes, respiratory), Potentially ToxicHandle as hazardous waste. Requires full PPE.
Incompatible Materials Strong oxidizing agents, strong acids, strong basesSegregate from these materials during storage and disposal.[6]
Disposal Method Incineration by a licensed hazardous waste facilityDo not dispose of down the drain or in regular trash.[11]
Container Type Chemically resistant (HDPE, Glass) with a sealed lidPrevents leaks and reactions.

References

  • BenchChem. (n.d.). 3,4-Diethyl-2,5-dimethyl-1H-pyrrole proper disposal procedures.
  • Hazardous Waste Experts. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations.
  • Tetra Tech. (2022, July 12). Hazardous Waste Disposal in the Workplace: EPA Regulations to Know.
  • National Center for Biotechnology Information. (n.d.). Toxic aldehydes in cooking vegetable oils: Generation, toxicity and disposal methods.
  • U.S. Environmental Protection Agency. (2025, April 15). Waste, Chemical, and Cleanup Enforcement.
  • U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste.
  • U.S. Environmental Protection Agency. (2025, August 13). Resource Conservation and Recovery Act (RCRA) Regulations.
  • Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET - Pyrrole.
  • Thermo Fisher Scientific. (2025, September 7). SAFETY DATA SHEET - Pyrrole.
  • PubChem. (n.d.). 1-Methyl-1H-pyrrole-2-carbaldehyde.
  • Thermo Fisher Scientific. (2025, September 7). SAFETY DATA SHEET - 1H-Pyrrole-2-carboxaldehyde.
  • Thermo Fisher Scientific. (2010, November 9). SAFETY DATA SHEET - Pyrrole.
  • Thermo Fisher Scientific. (2025, December 18). SAFETY DATA SHEET - Pyrrole-2-carboxaldehyde.
  • Santa Cruz Biotechnology. (n.d.). Pyrrole-2-carboxaldehyde.
  • The John D. Walsh Company. (2015, July 5). SAFETY DATA SHEET.
  • Thermo Fisher Scientific. (2025, September 7). SAFETY DATA SHEET - 1H-Pyrrole-2-carboxaldehyde, 1-methyl-.
  • Chem-Impex. (n.d.). 1-(2-Methylphenyl)-1H-pyrrole-2-carbaldehyde.

Sources

Handling

Personal Protective Equipment (PPE) &amp; Handling Guide: 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde

[1] Executive Summary: Hazard Banding & Immediate Action 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde (CAS: 1192-58-1) is a functionalized heterocyclic building block.[1][2][3][4][5][6] While specific toxicological data f...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary: Hazard Banding & Immediate Action

1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde (CAS: 1192-58-1) is a functionalized heterocyclic building block.[1][2][3][4][5][6] While specific toxicological data for this exact derivative is often limited in public databases, its structural moieties (reactive aldehyde, electron-rich pyrrole) dictate its handling protocols.[1]

  • Primary Hazard Class: Irritant (Skin/Eye/Respiratory).[7]

  • Secondary Hazard: Potential Sensitizer (Aldehyde moiety).

  • Physical State: Solid (typically off-white to yellow powder/crystals).

  • Critical Directive: Treat as a Category 2 Skin/Eye Irritant and Category 3 Respiratory Irritant (STOT-SE) . All handling must prevent inhalation of dust and direct dermal contact.[7]

Part 1: Risk Assessment & Hazard Identification

The Causality of Protection

To select the correct PPE, one must understand the chemical mechanism of injury.[1] This molecule presents two distinct chemical risks:

  • The Aldehyde Functionality (-CHO): Aldehydes are electrophiles capable of reacting with nucleophilic residues on proteins (Schiff base formation).[1] This is the mechanism behind contact dermatitis and sensitization .

  • The Pyrrole Core: Substituted pyrroles can be biologically active.[1] While the phenyl group adds steric bulk and lipophilicity (increasing skin absorption potential), the primary risk remains the reactivity of the aldehyde.[1]

Risk Matrix:

Hazard Type Probability Severity Mitigation Strategy
Inhalation (Dust) High (if handled open) Moderate (Resp.[1][2] Irritation) Engineering Control (Fume Hood)
Dermal Contact Medium Moderate (Sensitization) Barrier Protection (Nitrile >5mil)

| Ocular Contact | Low (with PPE) | High (Corneal Damage) | ANSI Z87.1 Goggles |[1]

Part 2: The PPE Matrix (Layered Defense)[1]

Do not rely on a single barrier. This system uses redundancy to ensure safety during synthesis or purification.[1]

Hand Protection (The Critical Barrier)

Standard Recommendation: Nitrile Rubber.[4] Scientific Rationale: Aldehydes can permeate thin latex. Nitrile offers superior chemical resistance to organic solids.[1]

Glove MaterialThicknessBreakthrough Time (Solid)Breakthrough Time (Solution*)
Nitrile (Exam Grade) 4-5 mil> 480 mins< 15 mins (Splash only)
Nitrile (Extended Cuff) 8 mil> 480 mins30-60 mins
Laminate (Silver Shield) 2.7 mil> 480 mins> 480 mins
  • Protocol:

    • Dry Solid: Standard 5 mil Nitrile gloves are sufficient.

    • In Solution (DCM/Chloroform): The solvent dictates the glove. Chlorinated solvents permeate nitrile in seconds.[1] Double glove: Laminate (inner) + Nitrile (outer) for dexterity.

Respiratory Protection

Primary Control: All open handling (weighing, transfer) must occur inside a certified Chemical Fume Hood operating at 80-100 fpm face velocity.[1] Secondary (If Hood Unavailable):

  • Respirator: Half-face respirator with P100 (HEPA) cartridges for dust, combined with OV (Organic Vapor) cartridges if heating/solubilizing.[1]

  • Note: N95 masks offer insufficient protection against organic vapors generated during solubilization.

Eye & Body Protection[2][3][8][9][10][11][12]
  • Eyes: Chemical Splash Goggles (indirect venting) are preferred over safety glasses to prevent dust ingress.

  • Body: Lab coat (100% cotton or Nomex/Kevlar blend). Synthetic fibers (polyester) should be avoided due to static charge accumulation, which can disperse the lightweight aldehyde powder.[1]

Part 3: Operational Workflow & Visualization

The following diagram outlines the decision logic for handling this compound, ensuring a self-validating safety loop.

HandlingProtocol Start Start: Reagent Retrieval RiskCheck Risk Assessment: Isolate from Oxidizers? Start->RiskCheck PPE_Don Don PPE: 1. Lab Coat 2. Goggles 3. Nitrile Gloves (5mil+) RiskCheck->PPE_Don Confirmed StateCheck Physical State? PPE_Don->StateCheck SolidHandle Solid Handling: Use Anti-Static Spatula Work in Fume Hood StateCheck->SolidHandle Powder/Crystal SolnHandle Solution Handling: Check Solvent Compatibility Double Glove if Halogenated StateCheck->SolnHandle Dissolved Process Experimental Process (Synthesis/Purification) SolidHandle->Process SolnHandle->Process Waste Disposal: Segregate as Organic Waste NO Oxidizers Process->Waste

Figure 1: Operational Logic Flow for handling 1-methyl-5-phenyl-1H-pyrrole-2-carbaldehyde. Note the divergence in glove protocol based on physical state.

Part 4: Step-by-Step Handling Protocol

Phase 1: Preparation & Weighing
  • Static Control: Organic aldehydes as dry powders are prone to static. Use an ionizing fan or anti-static gun inside the balance enclosure to prevent powder dispersal (a major inhalation risk).[1]

  • Containment: Place the balance inside the fume hood. If the balance is external, use a powder weighing funnel and close the vial immediately after transfer.[1]

Phase 2: Reaction & Solubilization
  • Solvent Choice: When dissolving, add solvent slowly.[1] Aldehydes can undergo exothermic polymerization if catalyzed by strong acids or bases.

  • Incompatibility: Strictly avoid contact with Strong Oxidizing Agents (e.g., Nitric Acid, Permanganates) and Strong Bases .[1] The aldehyde proton is susceptible to oxidation; the pyrrole ring is electron-rich and susceptible to vigorous electrophilic addition.[1]

Phase 3: Decontamination & Disposal
  • Spill Cleanup:

    • Solid: Do not sweep (creates dust).[7] Wet wipe with a paper towel dampened with acetone or ethanol.[1]

    • Liquid: Absorb with vermiculite or clay.

  • Waste Stream: Dispose of as Hazardous Organic Waste .

    • Crucial: Do not mix with waste streams containing oxidizing acids (Chromic acid/Nitric acid) to prevent fire hazards.[1]

Part 5: Emergency Response

  • Eye Contact: Flush immediately with water for 15 minutes .[2][4][8] Hold eyelids open. The aldehyde group causes stinging and potential lacrimation.[1]

  • Skin Contact: Wash with soap and water.[2][3][7][8][9] Do not use organic solvents (acetone/DCM) to wash skin; this enhances absorption of the pyrrole moiety.[1]

  • Inhalation: Move to fresh air. If wheezing occurs (sensitization sign), seek medical attention.

References

  • Occupational Safety and Health Administration (OSHA). Personal Protective Equipment: Glove Selection Chart. [Link]

  • National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington, DC: The National Academies Press.[1] [Link]

  • PubChem. Compound Summary: Pyrrole-2-carboxaldehyde (Structural Analog). [Link][1]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.